Solvent blue 35

• CAS: 12769-17-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Properties of Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known by commercial names such as Sudan Blue II and Oil Blue 35, is a synthetic anthraquinone (B42736) dye.[1][2] It presents as a dark blue to dark red-purple powder and is widely utilized for coloring a variety of materials including plastics, printing inks, polymers, and hydrocarbon-based solvents.[1][3][4] Its insolubility in water and high solubility in organic solvents are key characteristics defining its applications. This technical guide provides an in-depth overview of the chemical and physical properties of Solvent Blue 35, tailored for professionals in research and development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Solvent Blue 35 are summarized in the tables below. These properties are crucial for understanding its behavior in various matrices and for developing new applications.

Table 1: General and Chemical Properties of Solvent Blue 35

Property	Value	Source(s)
Chemical Name	1,4-bis(butylamino)anthracene-9,10-dione
Synonyms	C.I. Solvent Blue 35, Sudan Blue II, Oil Blue 35
CAS Number	17354-14-2
Molecular Formula	C₂₂H₂₆N₂O₂
Molecular Weight	350.45 g/mol
Molecular Structure	Anthraquinone
Appearance	Dark blue powder / Dark red-purple powder

Table 2: Physicochemical Properties of Solvent Blue 35

Property	Value	Source(s)
Melting Point	120-122 °C
Boiling Point (Predicted)	568.7 ± 50.0 °C
Density (Predicted)	1.179 ± 0.06 g/cm³
Vapor Pressure	0-0 Pa at 20-50℃
LogP	6.1 at 23℃ and pH 7
pKa (Predicted)	5.45 ± 0.20

Table 3: Solubility Data for Solvent Blue 35

Solvent	Solubility (g/L at 20°C)	Source(s)
Water	Insoluble
Chloroform (B151607)	Slightly Soluble
DMSO	Slightly Soluble (Sonicated)
Acetone	13.6
Butyl Acetate	22.3
Methylbenzene (Toluene)	86.3
Dichloromethane	171.3
Ethyl Alcohol	2.6

Table 4: Spectroscopic Data for Solvent Blue 35

Spectroscopic Property	Value	Source(s)
UV-Vis Absorbance Maximum (λmax)	652 nm
Molar Extinction Coefficient (ε)	≥16000 at 648-652nm in chloroform at 0.01g/L

Experimental Protocols

Detailed experimental protocols for determining the specific chemical properties of Solvent Blue 35 are not extensively published in readily accessible literature. However, standardized methodologies are commonly employed for the characterization of organic compounds and dyes. The following sections outline the general experimental procedures that would be used.

Determination of Melting Point

The melting point of Solvent Blue 35 can be determined using a standard melting point apparatus.

Methodology:

• A small, dry sample of Solvent Blue 35 is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of a melting point apparatus.

• The sample is heated at a steady rate, typically 1-2 °C per minute, as it approaches the expected melting point.

• The temperature range from the point at which the first drop of liquid appears to when the entire sample has melted is recorded as the melting range.

Solubility Determination

The solubility of Solvent Blue 35 in various organic solvents can be quantitatively determined using the equilibrium solubility method.

Methodology:

• An excess amount of Solvent Blue 35 is added to a known volume of the desired solvent in a sealed container.

• The mixture is agitated at a constant temperature (e.g., 20°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The saturated solution is then filtered to remove any undissolved solid.

• A known volume of the clear, saturated filtrate is taken, and the solvent is evaporated.

• The mass of the remaining solute is measured, and the solubility is calculated in grams per liter (g/L).

UV-Visible Spectroscopy

The maximum absorbance wavelength (λmax) and molar extinction coefficient (ε) are determined using a UV-Visible spectrophotometer.

Methodology:

• A stock solution of Solvent Blue 35 of a known concentration is prepared in a suitable transparent solvent (e.g., chloroform).

• A series of dilutions are made from the stock solution to create standards of varying concentrations.

• The absorbance of each standard solution is measured across the UV-Visible spectrum (typically 200-800 nm) using the spectrophotometer, with the pure solvent used as a blank.

• The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum.

• A calibration curve of absorbance versus concentration is plotted. The molar extinction coefficient (ε) can be calculated from the slope of this curve according to the Beer-Lambert law (A = εbc, where A is absorbance, b is the path length, and c is the concentration).

Visualizations

Logical Relationship of Key Properties

Caption: Interrelation of Solvent Blue 35 Properties.

Experimental Workflow for Characterization

Caption: General Workflow for Chemical Characterization.

Safety and Handling

Solvent Blue 35 is considered harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or under a fume hood to minimize inhalation of the powder. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Solvent Blue 35 is a well-characterized anthraquinone dye with a distinct set of chemical and physical properties that make it suitable for a range of industrial coloring applications. Its high solubility in organic solvents, thermal stability, and strong light absorbance in the visible spectrum are its most notable features. The data and general experimental methodologies presented in this guide provide a solid foundation for researchers and professionals working with this compound.

References

• 1. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvent Blue 35 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 4. echemi.com [echemi.com]

An In-depth Technical Guide to the Core Mechanism of Action of Solvent Blue 35 in Lipid Staining

Introduction

Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is a synthetic anthraquinone (B42736) dye widely utilized in biological research and histology for the visualization of lipids.[1][2][3] As a member of the Sudan family of dyes, it is classified as a lysochrome, or a fat-soluble dye.[1][4] Its mechanism of action is not based on chemical binding or specific affinity to cellular components, but rather on a simple, yet effective, physical principle of differential solubility. This guide provides a detailed exploration of this mechanism, supported by physicochemical data, experimental protocols, and visual diagrams for researchers, scientists, and drug development professionals.

Core Mechanism of Action: The Principle of Preferential Solubility

The staining action of Solvent Blue 35 is governed by its nature as a lysochrome, a term derived from the Greek words lysis (solution) and chroma (color). The fundamental principle is physical dissolution into the substrate rather than chemical bonding.

The process relies on preferential solubility :

• Application in a Sparing Solvent: The dye is first dissolved in a solvent in which it is only sparingly or moderately soluble, such as 70% ethanol (B145695) or propylene (B89431) glycol.

• Partitioning into Lipid: When a biological sample containing lipids is introduced to this staining solution, the dye molecules encounter a much more favorable solvent environment—the non-polar, hydrophobic lipids (e.g., triglycerides, cholesterol esters) within the tissue.

• Accumulation and Staining: Due to its high lipophilicity, Solvent Blue 35 has a significantly greater solubility in lipids than in the application solvent. This differential causes the dye to migrate from the solvent and physically dissolve into the lipid droplets, effectively coloring them a distinct blue.

This mechanism ensures that only lipid-rich structures are stained, as the dye is insoluble in the aqueous environment of the cytoplasm and other cellular compartments.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Oil Blue 35 - Wikipedia [en.wikipedia.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Lysochrome - Wikipedia [en.wikipedia.org]

Spectral Properties of Solvent Blue 35: An In-depth Technical Guide for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known by its Colour Index name C.I. 61554 and CAS number 17354-14-2, is a synthetic anthraquinone-based dye.[1][2] Its chemical name is 1,4-bis(butylamino)anthraquinone.[3][4] With a molecular formula of C22H26N2O2 and a molecular weight of 350.45 g/mol , this dye presents as a dark blue powder.[5] While traditionally used for coloring plastics, inks, and oils, its solubility in organic solvents and inherent spectral properties suggest its potential as a fluorescent probe in various microscopy applications, particularly for staining lipid-rich structures. This guide provides a comprehensive overview of the known spectral properties of Solvent Blue 35 and details the experimental protocols necessary for its characterization and application in fluorescence microscopy.

Core Physicochemical and Spectral Properties

Solvent Blue 35 exhibits solubility in a range of organic solvents, a crucial characteristic for its use in biological staining where penetration into hydrophobic environments is often required. It is insoluble in water but soluble in solvents such as chloroform, dimethyl sulfoxide (B87167) (DMSO), acetone, and dichloromethane. The dye is reported to have good heat resistance and light fastness, which are advantageous properties for fluorescence microscopy, suggesting a degree of photostability under illumination.

Property	Value	Solvent/Conditions	Reference(s)
Chemical Identity
CAS Number	17354-14-2	N/A
Molecular Formula	C22H26N2O2	N/A
Molecular Weight	350.45 g/mol	N/A
Absorption Properties
Absorption Maximum (λabs)	652 nm	Not Specified
Molar Extinction Coefficient (ε)	≥16,000 M⁻¹cm⁻¹	Chloroform
Fluorescence Properties
Emission Maximum (λem)	Not Reported	-
Quantum Yield (Φ)	Not Reported	-
Fluorescence Lifetime (τ)	Not Reported	-
Physical Properties
Melting Point	120-122 °C	N/A
Solubility	Insoluble in water; Soluble in acetone, butyl acetate, methylbenzene, dichloromethane, ethyl alcohol	20 °C

Experimental Protocols

Given the incomplete publicly available data on the fluorescence characteristics of Solvent Blue 35, this section provides detailed methodologies for the experimental determination of its key spectral properties. These protocols are based on standard spectrofluorometric techniques and can be adapted by researchers to fully characterize the dye in their specific experimental context.

Measurement of Absorption and Emission Spectra

This protocol outlines the steps to determine the absorption and fluorescence emission spectra of Solvent Blue 35.

Materials:

• Solvent Blue 35 powder

• Spectroscopy-grade solvent (e.g., ethanol, DMSO, chloroform)

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Solvent Blue 35 (e.g., 1 mM) in a suitable spectroscopy-grade organic solvent.

• Working Solution Preparation: Dilute the stock solution to a concentration that yields an absorbance value between 0.05 and 0.1 at the absorption maximum to minimize inner filter effects.

• Absorption Spectrum Measurement:

  • Use the spectrophotometer to measure the absorbance of the working solution across a relevant wavelength range (e.g., 400-800 nm).

  • Use the pure solvent as a blank for background correction.

  • Identify the wavelength of maximum absorbance (λabs).

• Emission Spectrum Measurement:

  • Transfer the working solution to a quartz cuvette for the spectrofluorometer.

  • Set the excitation wavelength of the spectrofluorometer to the determined λabs.

  • Scan the emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 660-800 nm).

  • Identify the wavelength of maximum fluorescence emission (λem).

Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φ) can be determined relative to a well-characterized fluorescent standard with a known quantum yield in the same spectral region.

Materials:

• Solvent Blue 35 solution (prepared as above)

• Fluorescent standard with a known quantum yield (e.g., Rhodamine 800 or other suitable standard)

• Spectroscopy-grade solvent

• UV-Vis Spectrophotometer

• Spectrofluorometer

Procedure:

• Prepare Solutions: Prepare a series of dilutions of both Solvent Blue 35 and the fluorescent standard in the same solvent, with absorbance values at the excitation wavelength ranging from 0.01 to 0.1.

• Measure Absorbance: Measure the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Spectra: Record the fluorescence emission spectra for all solutions using the same excitation wavelength and instrument settings.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: Plot the integrated fluorescence intensity versus absorbance for both Solvent Blue 35 and the standard.

• Calculate Quantum Yield: The quantum yield of Solvent Blue 35 (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_ref * (m_sample / m_ref) * (n_sample² / n_ref²)

  where:

  • Φ_ref is the quantum yield of the reference standard.

  • m_sample and m_ref are the slopes of the linear fits from the plot of integrated fluorescence intensity versus absorbance for the sample and reference, respectively.

  • n_sample and n_ref are the refractive indices of the sample and reference solutions (which are identical if the same solvent is used).

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the complete spectral characterization of Solvent Blue 35.

References

• 1. FluoroFinder Articles I Experiment Design Trends [fluorofinder.com]
• 2. chem.cmu.edu [chem.cmu.edu]
• 3. 1,4-Bis(butylamino)anthracene-9,10-dione｜lookchem [lookchem.com]
• 4. C.I. Solvent Blue 35 | C22H26N2O2 | CID 3766139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Solvent Blue 35 CAS#: 17354-14-2 [m.chemicalbook.com]

Solubility of Solvent Blue 35 in organic solvents

An In-depth Technical Guide to the Solubility of Solvent Blue 35 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Solvent Blue 35 (C.I. 61554) in various organic solvents. Solvent Blue 35, a transparent blue dye derived from anthraquinone, is noted for its good heat resistance and light fastness, making it suitable for coloring plastics, inks, and lacquers. Understanding its solubility is critical for optimizing its use in various formulations and for developing new applications.

This document presents available quantitative solubility data, detailed experimental protocols for determining solubility, and a visual representation of the experimental workflow to aid researchers in their laboratory work.

Quantitative Solubility Data

Table 1: Quantitative Solubility of Solvent Blue 35 in Select Organic Solvents at 20°C

Organic Solvent	Temperature (°C)	Solubility (g/L)
Dichloromethane	20	171.3
Methylbenzene	20	86.3
Butyl Acetate	20	22.3
Acetone	20	13.6
Ethyl Alcohol	20	2.6

Note: The above data is for reference only and may vary based on the purity of the dye and the solvent.

Qualitative assessments indicate that Solvent Blue 35 is also soluble in other hydrocarbon and alcoholic solvents.

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires robust and well-defined experimental protocols. The following sections detail two common and reliable methods for determining the solubility of a dye like Solvent Blue 35 in organic solvents: the Isothermal Saturation Method (Gravimetric Analysis) and the Spectrophotometric Method.

Isothermal Saturation Method (Gravimetric Analysis)

This method directly measures the mass of the solute dissolved in a known volume of solvent at a constant temperature to determine the saturation solubility.

1.1. Materials

• Solvent Blue 35 powder

• High-purity organic solvent of interest

• Analytical balance (readable to at least 0.1 mg)

• Temperature-controlled orbital shaker or magnetic stirrer with a hot plate

• Vials or flasks with airtight seals

• Syringe filters (e.g., 0.45 µm pore size, solvent-compatible)

• Pre-weighed glass vials or evaporating dishes

• Drying oven or vacuum desiccator

1.2. Detailed Methodology

• Preparation of a Saturated Solution:

  • Add an excess amount of Solvent Blue 35 powder to a vial or flask. An excess is ensured when undissolved solid remains visible after equilibration.

  • Add a precise volume of the chosen organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium solubility is reached. The system is at equilibrium when the concentration of the dissolved solute no longer changes over time.

• Separation of Undissolved Solute:

  • After equilibration, cease agitation and allow the vial to stand undisturbed for at least 2 hours to allow the excess solid to settle.

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and dispense a known volume of the clear, saturated solution into a pre-weighed glass vial or evaporating dish. This step is crucial to remove any undissolved microparticles.

• Solvent Evaporation and Mass Determination:

  • Place the vial or evaporating dish containing the filtered saturated solution in a drying oven at a temperature sufficient to evaporate the solvent without degrading the dye. Alternatively, a vacuum desiccator can be used.

  • Once the solvent is completely evaporated, cool the vial to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the vial with the dry Solvent Blue 35 residue on an analytical balance.

• Calculation of Solubility:

  • Subtract the initial mass of the empty vial from the final mass to determine the mass of the dissolved Solvent Blue 35.

  • Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved dye (g) / Volume of filtrate (L))

Spectrophotometric Method

This indirect method utilizes UV-Visible spectrophotometry to determine the concentration of the dye in a saturated solution based on its absorbance, following the Beer-Lambert law.

2.1. Materials

• All materials listed for the Gravimetric Method

• UV-Visible Spectrophotometer

• Quartz or glass cuvettes

• Volumetric flasks and pipettes

2.2. Detailed Methodology

• Determination of Maximum Absorbance (λmax):

  • Prepare a dilute, known concentration of Solvent Blue 35 in the chosen solvent.

  • Scan the solution using the spectrophotometer over a relevant wavelength range to identify the λmax, the wavelength at which the dye exhibits the highest absorbance.

• Preparation of Standard Solutions and Generation of a Calibration Curve:

  • Prepare a stock solution of Solvent Blue 35 with a precisely known concentration.

  • Perform a series of serial dilutions to create several standard solutions of decreasing, known concentrations.

  • Measure the absorbance of each standard solution at the predetermined λmax, using the pure solvent as a blank.

  • Plot a calibration curve of absorbance versus concentration. The resulting graph should be linear, and the equation of the line (y = mx + c) should be determined.

• Preparation and Analysis of the Saturated Solution:

  • Prepare a saturated solution of Solvent Blue 35 as described in steps 1.2.1 and 1.2.2 of the Isothermal Saturation Method.

  • Separate the undissolved solute as described in step 1.2.3.

  • Accurately dilute the clear, saturated filtrate with the solvent to an extent that the absorbance falls within the linear range of the calibration curve. The dilution factor must be recorded precisely.

  • Measure the absorbance of the diluted saturated solution at the λmax.

• Calculation of Solubility:

  • Use the absorbance of the diluted saturated solution and the equation from the calibration curve to calculate the concentration of the diluted solution.

  • Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution. This value represents the solubility of Solvent Blue 35 in the solvent.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the solubility of Solvent Blue 35 using the Isothermal Saturation Method followed by either Gravimetric or Spectrophotometric analysis.

Caption: Logical workflow for solubility determination.

Solvent Blue 35 CAS number and molecular structure

An In-depth Technical Guide to Solvent Blue 35

This technical guide provides a comprehensive overview of Solvent Blue 35 (CAS No. 17354-14-2), a synthetic anthraquinone (B42736) dye. It is intended for researchers, scientists, and professionals who require detailed technical information on its chemical and physical properties, synthesis, and applications. Also known by names such as Sudan Blue II and Oil Blue 35, this dye is notable for its vibrant blue color and solubility in nonpolar solvents.

Core Chemical and Physical Properties

Solvent Blue 35 is structurally classified as an anthraquinone dye, characterized by a 1,4-bis(butylamino)anthracene-9,10-dione core.[1][2] This structure imparts its characteristic blue color and its solubility in hydrocarbons, oils, fats, and waxes.[3][4] It is a dark blue powder in its solid form and is insoluble in water.[3]

Data Summary

The following tables summarize the key identifiers and physicochemical properties of Solvent Blue 35.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	17354-14-2
IUPAC Name	1,4-bis(butylamino)anthracene-9,10-dione
Molecular Formula	C₂₂H₂₆N₂O₂
Synonyms	Sudan Blue II, Oil Blue 35, C.I. 61554, Transparent Blue 2N
Canonical SMILES	CCCCNC1=C2C(=C(C=C1)NCCCC)C(=O)C3=CC=CC=C3C2=O
InChIKey	OCQDPIXQTSYZJL-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	350.45 g/mol
Appearance	Dark blue powder
Melting Point	120-125 °C
Solubility	Insoluble in water; Soluble in organic solvents, oils, fats
UV-Vis λmax	652 nm, 604 nm
Heat Resistance	Up to 280-300 °C in some polymers
Light Fastness	Grade 6-7 (on a scale of 1-8)

Molecular Structure

The molecular structure of Solvent Blue 35 is based on the anthraquinone framework. Two butylamino groups are substituted at the 1 and 4 positions of the anthraquinone core.

Figure 1: 2D molecular structure of Solvent Blue 35. Source: PubChem CID 3766139.

Experimental Protocols

Synthesis of Solvent Blue 35

The primary manufacturing method for Solvent Blue 35 is the condensation reaction between 1,4-dihydroxyanthraquinone (Quinizarine) and n-butylamine. Several variations of this protocol exist, aiming to improve yield and simplify the process. Below is a generalized experimental protocol based on published methods.

Objective: To synthesize 1,4-bis(butylamino)anthracene-9,10-dione (Solvent Blue 35).

Materials:

• 1,4-dihydroxyanthraquinone (Quinizarine)

• n-butylamine

• Aromatic acid (e.g., benzoic acid, as a catalyst)

• Water (as a solvent)

• Reaction kettle with stirring and reflux capabilities

• Filtration apparatus

• Drying oven

Procedure:

• Charging the Reactor: At ambient temperature, charge the reaction kettle sequentially with 1,4-dihydroxyanthraquinone, n-butylamine, the aromatic acid catalyst, and water. A typical mass ratio is 1 part 1,4-dihydroxyanthraquinone to 1.43-1.71 parts n-butylamine and 3.33-5.71 parts water. The catalyst is added at approximately 1.43% of the mass of the 1,4-dihydroxyanthraquinone.

• Reaction: Begin stirring the mixture and heat the reactor to a temperature of 75-85 °C.

• Incubation: Maintain this temperature for 2-4 hours under reflux to allow the condensation reaction to proceed to completion.

• Cooling and Filtration: After the reaction period, cool the mixture to below 40 °C. Filter the resulting precipitate to separate the crude product from the reaction medium.

• Washing: Wash the filtered product with hot water to remove unreacted n-butylamine, catalyst, and other water-soluble impurities.

• Drying: Dry the washed product in an oven to obtain the final Solvent Blue 35 product as a dark blue powder.

This method avoids the use of reducing agents like hydrosulfite and caustic soda, offering a simpler and more environmentally friendly process with high yield.

Applications in Research and Science

While Solvent Blue 35 is predominantly an industrial colorant for plastics, inks, and fuels, its strong lipophilic nature makes it useful in laboratory settings. Its primary scientific application is in microscopy as a lysochrome (fat-soluble dye) for staining neutral lipids, such as triglycerides, in frozen tissue sections.

Logical and Experimental Workflows

Synthesis Workflow Diagram

The following diagram illustrates the key stages in the synthesis of Solvent Blue 35 as described in the experimental protocol.

Caption: A workflow diagram illustrating the synthesis of Solvent Blue 35.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. C.I. Solvent Blue 35 | C22H26N2O2 | CID 3766139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Background of Solvent Blue 35 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]

A Comprehensive Technical Guide to the Safe Handling of Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Solvent Blue 35 (CAS No. 17354-14-2). The information is compiled to ensure the safe use of this substance in a laboratory and research environment, with a focus on quantitative data, personal protection, and emergency procedures.

Chemical and Physical Properties

Solvent Blue 35 is a dark violet or blue powder.[1][2] It is a synthetic anthraquinone (B42736) dye, also known as Sudan Blue II or Oil Blue 35.[3][4] Its primary use is in laboratory settings for staining triglycerides in frozen animal tissue sections.[4]

Table 1: Physical and Chemical Properties of Solvent Blue 35

Property	Value	Source
Chemical Formula	C22H26N2O2
Molecular Weight	350.45 g/mol
Appearance	Dark violet/blue powder
Melting Point	120-122 °C
Boiling Point	568.7 ± 50.0 °C (Predicted)
Density	1.179 - 1.213 g/cm³
Water Solubility	4.1 µg/L at 23 °C
LogP (Octanol/Water Partition Coefficient)	6.1 at 23 °C
Vapor Pressure	< 0 Pa at 20-50 °C

Hazard Identification and Classification

Solvent Blue 35 is classified as a hazardous substance. The primary concerns are its potential carcinogenicity, mutagenicity, and ability to cause skin sensitization. It is also harmful if swallowed.

Table 2: GHS Hazard Classification for Solvent Blue 35

Hazard Class	Category	Hazard Statement
Carcinogenicity	2	H351: Suspected of causing cancer.
Germ cell mutagenicity	2	H341: Suspected of causing genetic defects.
Skin sensitization	1, 1A, 1B	H317: May cause an allergic skin reaction.
Acute toxicity, oral	4	H302: Harmful if swallowed.
Combustible Dust	-	OSHA003: May form combustible dust concentrations in air.

Toxicological and Ecotoxicological Data

Toxicological data indicates that Solvent Blue 35 has moderate acute oral toxicity. Information on chronic exposure is limited, but the substance is suspected of being a carcinogen and mutagen.

Table 3: Summary of Toxicological Data

Test	Species	Route	Result	Source
LD50	Rat	Oral	~6400 mg/kg bw
LC50	Rat (male/female)	Inhalation	>= 4 mg/L air (nominal)
LD50	Rabbit (male/female)	Dermal	>= 2000 mg/kg bw

Table 4: Summary of Ecotoxicological Data

Test	Species	Duration	Result	Source
EC50	Daphnia and other aquatic invertebrates	48 h	> 100 mg/L
NOEC	Desmodesmus subspicatus (algae)	72 h	1 mg/L

Experimental Protocols

While detailed experimental protocols for the toxicological endpoints listed above are not available in the reviewed safety data sheets, the methodologies would have followed internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD). For example:

• Acute Oral Toxicity (LD50): This would likely have been determined according to OECD Test Guideline 401, 420, 423, or 425. The protocol involves administering the substance to a group of fasted animals (typically rats) at various dose levels. The animals are then observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The LD50 is the statistically estimated dose that would be lethal to 50% of the test population.

• Acute Dermal Toxicity (LD50): This would follow a protocol similar to OECD Test Guideline 402. The substance is applied to a shaved area of the skin of the test animals (often rabbits) and held in contact with the skin for a specified duration. Observations for toxicity and mortality are then made.

• Acute Inhalation Toxicity (LC50): This would be conducted in accordance with OECD Test Guideline 403. The test animals (usually rats) are exposed to the substance as a dust or aerosol in an inhalation chamber for a defined period. The concentration that is lethal to 50% of the animals is then determined.

• Aquatic Toxicity (EC50 and NOEC): These studies would adhere to guidelines such as OECD 202 (Daphnia sp. Acute Immobilisation Test) and OECD 201 (Alga, Growth Inhibition Test). These tests expose aquatic organisms to a range of concentrations of the substance to determine the concentration that causes an effect in 50% of the population (EC50) or the concentration at which no adverse effects are observed (NOEC).

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and risk.

Engineering Controls:

• Use only in areas with adequate ventilation, such as a chemical fume hood.

• Facilities should be equipped with an eyewash station and a safety shower.

• Use local exhaust ventilation to control airborne dust levels.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side protection. A face shield may be necessary in some situations.

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a laboratory coat. For tasks with a high risk of exposure, consider more extensive protective clothing.

• Respiratory Protection: If ventilation is inadequate or dust is generated, wear a NIOSH-approved respirator.

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

• Minimize dust generation and accumulation.

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Keep containers tightly closed when not in use.

Storage:

• Store in a cool, dry, well-ventilated area.

• Keep away from incompatible substances such as strong oxidizing and reducing agents.

• Store locked up.

Emergency Procedures

A clear and logical workflow is essential in the event of an emergency involving Solvent Blue 35.

Caption: Emergency Response Workflow for Solvent Blue 35.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire Fighting Measures:

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.

• Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and carbon oxides may be generated. The dust can also form explosive mixtures in the air.

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures:

• Personal Precautions: Wear appropriate personal protective equipment. Evacuate unnecessary personnel from the area.

• Environmental Precautions: Prevent the product from entering drains, waterways, or soil.

• Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable, labeled disposal container. Avoid generating dust.

Disposal Considerations

Dispose of Solvent Blue 35 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not allow the material to enter sewer systems or waterways.

This technical guide is intended to provide comprehensive safety and handling information for Solvent Blue 35. It is imperative that all users of this substance familiarize themselves with this information and adhere to the recommended safety protocols to ensure a safe working environment.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. cncolorchem.com [cncolorchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Solvent Blue 35 price,buy Solvent Blue 35 - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to Solvent Blue 35: Synonyms, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Blue 35, a versatile dye with applications spanning various scientific and industrial fields. This document details its alternative names and synonyms, summarizes its key physicochemical properties in tabular format for easy comparison, and presents detailed experimental protocols for its synthesis and application.

Nomenclature and Identification: Synonyms and Alternative Names

Solvent Blue 35 is known by a multitude of synonyms and trade names across different industries and suppliers. Understanding these alternative names is crucial for comprehensive literature searches and sourcing of the material. The dye is chemically classified as an anthraquinone (B42736) derivative.[1]

The most common synonyms and identifiers for Solvent Blue 35 include:

• Sudan Blue II [2]

• Oil Blue 35 [2]

• C.I. 61554 [3]

• Blue 2N [2]

• Blue B

• Oil Blue B

• Fat Blue B

Additional trade names and supplier-specific designations include ABCOL Blue B, Atlasol Blue G, Dayglo Solvent Blue 35, Fabrisol Blue G, Hythenn Blue B, Oil Soluble Blue, Oilsol Blue DB, Polysolve Blue 35, Rosaplast Blue 635, and Spectra Oil Soluble Blue n.

Physicochemical Properties

Solvent Blue 35 is a dark blue powder that is insoluble in water but soluble in many organic solvents. A summary of its key quantitative properties is presented in the tables below for easy reference and comparison.

Table 1: Chemical and Physical Properties of Solvent Blue 35

Property	Value	Reference
CAS Number	17354-14-2
Molecular Formula	C₂₂H₂₆N₂O₂
Molecular Weight	350.45 g/mol
Appearance	Dark blue powder
Melting Point	120-122 °C
Boiling Point (Predicted)	568.7 ± 50.0 °C
Density (Predicted)	1.179 ± 0.06 g/cm³
LogP	6.1 at 23°C and pH 7

Table 2: Solubility of Solvent Blue 35 in Various Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Acetone	13.6
Butyl Acetate	22.3
Methylbenzene (Toluene)	86.3
Dichloromethane	171.3
Ethylalcohol	2.6
Chloroform (B151607)	Slightly soluble
DMSO	Slightly soluble (sonicated)

Table 3: Spectroscopic Properties of Solvent Blue 35

Parameter	Value	Conditions	Reference
λmax	648-652 nm	in chloroform
Molar Extinction Coefficient (ε)	≥16000	at 648-652nm in chloroform at 0.01g/L

Experimental Protocols

This section provides detailed methodologies for key applications of Solvent Blue 35, including its synthesis, use in biological staining, and as a colorant in plastics.

Synthesis of Solvent Blue 35

The synthesis of Solvent Blue 35 is typically achieved through the condensation of 1,4-dihydroxyanthraquinone with n-butylamine.

Materials:

• 1,4-dihydroxyanthraquinone

• n-Butylamine

• Aromatic acid (catalyst)

• Water

• 500ml four-necked flask equipped with an electric stirrer, thermometer, and reflux condenser

Procedure:

• In the 500ml four-necked flask, combine 35g of 1,4-dihydroxyanthraquinone, 50g of n-butylamine, 200g of water, and 0.5g of an aromatic acid.

• Stir the mixture and heat it to 75°C.

• Maintain the reaction at this temperature for 4 hours.

• After the reaction is complete, cool the mixture to below 40°C.

• Perform suction filtration to collect the product.

• Wash the filter cake three times with hot water.

• Dry the product to obtain Solvent Blue 35.

This method is reported to yield approximately 44.5g of Solvent Blue 35 with a purity of 99.2%.

Staining of Lipids in Biological Samples

Solvent Blue 35, often under the name Sudan Blue II, is used as a lipophilic stain for the visualization of lipids, such as triglycerides, in frozen tissue sections.

Materials:

• Frozen tissue sections on microscope slides

• Solvent Blue 35 staining solution (e.g., saturated solution in 70% ethanol)

• Formalin (for fixation)

• Propylene (B89431) glycol

• Nuclear fast red (counterstain)

• Aqueous mounting medium (e.g., glycerin jelly)

Procedure:

• Fix the frozen sections on the slides with fresh 10% formalin.

• Wash the fixed sections with distilled water.

• Immerse the slides in propylene glycol for 5 minutes (repeat once).

• Incubate the slides in the Sudan Black B (Solvent Blue 35) solution for approximately 7 minutes with agitation.

• Differentiate the stain by immersing the slides in 85% propylene glycol for 3 minutes.

• Rinse the slides thoroughly with distilled water.

• Counterstain with Nuclear Fast Red for 3 minutes.

• Wash with tap water, followed by a final rinse in distilled water.

• Mount the coverslip using an aqueous mounting medium.

Expected Results: Lipids, such as fat droplets, will be stained a blue-black color.

Application as a Colorant in Plastics

Solvent Blue 35 is widely used to impart a transparent blue color to various plastics due to its good heat resistance and light fastness.

General Protocol for Polystyrene (PS):

Materials:

• Polystyrene (PS) pellets

• Solvent Blue 35 powder

• Titanium dioxide (for non-transparent applications)

• A suitable mixing/extrusion system

Procedure:

• For a transparent coloration, a recommended dosage is 0.02% of Solvent Blue 35 by weight of the polymer.

• For a non-transparent (opaque) coloration, a recommended dosage is 0.025% of Solvent Blue 35 and 0.1% of titanium dioxide by weight of the polymer.

• Thoroughly mix the Solvent Blue 35 powder (and titanium dioxide if applicable) with the polystyrene pellets to ensure a homogeneous distribution.

• Process the mixture through an extruder or injection molding machine at the appropriate temperature for polystyrene. Solvent Blue 35 has a heat resistance in PS of up to 260°C.

Logical Relationships and Classification

The various names and identifiers for Solvent Blue 35 can be organized to show their relationships, from its general chemical class to specific commercial names.

Caption: Nomenclature and classification of Solvent Blue 35.

References

• 1. spartancontrols.com [spartancontrols.com]
• 2. Solvent Blue 35 synthesis - chemicalbook [chemicalbook.com]
• 3. CN104725252A - Method for preparing solvent blue 35 - Google Patents [patents.google.com]

A Technical Guide to Research-Grade Solvent Blue 35: Suppliers, Protocols, and Best Practices

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of research-grade Solvent Blue 35 (also known as Sudan Blue II or Oil Blue 35), a lipophilic dye widely used for the visualization of neutral lipids, particularly triglycerides, in both cellular and tissue contexts. This document details commercial suppliers, presents key quantitative data for informed purchasing decisions, and offers detailed experimental protocols for its application in life sciences research.

Commercial Suppliers and Quantitative Specifications

Selecting a high-quality commercial source for Solvent Blue 35 is paramount for reproducible and reliable experimental outcomes. Research-grade purity ensures minimal interference from contaminants that could affect staining specificity or cell viability. Below is a compilation of data from various suppliers who provide Solvent Blue 35 for research purposes.

Supplier	Product Name(s)	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Solubility	Melting Point (°C)	Extinction Coefficient (ε)
MedchemExpress	Solvent Blue 35, Sudan Blue II, Oil Blue 35	17354-14-2	C₂₂H₂₆N₂O₂	350.45	99.75%[1]	DMSO: 41.67 mg/mL (118.90 mM) with ultrasonic treatment[2]	Not specified	Not specified
MP Biomedicals	Solvent Blue 35, C.I. 61554, Sudan Blue II	17354-14-2	C₂₂H₂₆N₂O₂	350.462[3]	Not specified	Not specified	Not specified	Not specified
Selleck Chemicals	Solvent Blue 35, Sudan Blue II, Oil Blue 35	17354-14-2	C₂₂H₂₆N₂O₂	350.45	≥99% (HPLC)[4]	DMSO: 70 mg/mL (199.74 mM)	Not specified	Not specified
ChemicalBook	Solvent Blue 35, Sudan Blue II, Oil Blue 35	17354-14-2	C₂₂H₂₆N₂O₂	350.45	Not specified	Chloroform (B151607) (Slightly), DMSO (Slightly, Sonicated)[5]	120-122	≥16000 at 648-652nm in chloroform at 0.01g/L
Chaos Trade	Solvent blue 35	17354-14-2	Not specified	Not specified	Not specified	Acetone: 13.6 g/L, Butyl acetate: 22.3 g/L, Methylbenzene: 86.3 g/L, Dichloromethane: 171.3 g/L, Ethylalcohol: 2.6 g/L (at 20°C)	120	Not specified
Qingdao Sanhuan Colorchem CO., LTD.	Solvent Blue 35	17354-14-2	C₂₂H₂₆N₂O₂	350.45	Not specified	Insoluble in water	121	Not specified
Baoxu Chemical	Solvent Blue 35	17354-14-2	C₂₂H₂₆N₂O₂	350.45	Not specified	Insoluble in water	121	Not specified

Experimental Protocols

The following protocols are generalized starting points for the use of Solvent Blue 35 in common research applications. Optimization may be required depending on the specific cell type, tissue, and experimental setup.

Protocol 1: Staining of Lipid Droplets in Cultured Cells

This protocol outlines the steps for staining intracellular lipid droplets in live or fixed cultured cells.

Materials:

• Research-grade Solvent Blue 35 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• Cell culture medium

• Fixative (e.g., 4% paraformaldehyde in PBS), if performing endpoint assays

• Mounting medium

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets (e.g., DAPI filter set)

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1-5 mM stock solution of Solvent Blue 35 in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution. Gentle warming (50-65°C) may aid in solubilization.

  • Store the stock solution at -20°C, protected from light.

• Cell Preparation:

  • Seed cells on sterile glass coverslips or in imaging-compatible plates.

  • Culture cells to the desired confluency (typically 50-70%).

• Staining:

  • For Live-Cell Imaging:

    • Prepare a working staining solution by diluting the Solvent Blue 35 stock solution in pre-warmed (37°C) cell culture medium to a final concentration of 1-10 µM.

    • Remove the existing culture medium from the cells and replace it with the staining solution.

    • Incubate the cells for 15-60 minutes at 37°C in a 5% CO₂ incubator.

  • For Fixed-Cell Staining:

    • Gently wash the cells once with PBS.

    • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

    • Wash the cells three times with PBS.

    • Prepare the staining solution as described for live-cell imaging and incubate for 15-60 minutes at room temperature.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS or culture medium to remove excess dye and reduce background fluorescence.

• Imaging:

  • Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

  • Mount the coverslips onto microscope slides with a suitable mounting medium.

  • Image the cells using a fluorescence microscope. While specific excitation and emission maxima for Solvent Blue 35 in a cellular environment are not consistently reported, its blue fluorescence suggests compatibility with a DAPI filter set (Excitation ~350 nm, Emission ~450 nm).

Protocol 2: Staining of Triglycerides in Frozen Tissue Sections

Solvent Blue 35 is predominantly used for staining triglycerides in frozen animal tissue sections.

Materials:

• Frozen tissue sections (5-10 µm thick) mounted on slides

• Solvent Blue 35 staining solution (prepare as for cultured cells, but may require optimization of concentration)

• 50% and 70% ethanol (B145695)

• Distilled water

• Aqueous mounting medium

• Light microscope

Procedure:

• Bring frozen sections to room temperature.

• Immerse slides in 50% ethanol for 1 minute, followed by 70% ethanol for 1 minute.

• Stain with the Solvent Blue 35 solution for a predetermined optimal time.

• Differentiate in 50% ethanol for 1 minute.

• Wash in distilled water for 2 minutes.

• (Optional) Counterstain with a suitable nuclear stain like Mayer's carmalum.

• Wash in distilled water.

• Mount with an aqueous mounting medium.

• Examine under a light microscope. Lipids will appear as blue to blue-black deposits.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of Solvent Blue 35 in a research setting.

Caption: Experimental workflow for staining lipid droplets in cultured cells with Solvent Blue 35.

Caption: A logical workflow for troubleshooting common issues in Solvent Blue 35 staining.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mpbio.com [mpbio.com]
• 3. 溶剂蓝 35 [mpbiochina.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]

Solvent Blue 35: A Technical Guide to its Application in Polymer Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known by its Colour Index name C.I. 61554 and CAS number 17354-14-2, is a synthetic anthraquinone (B42736) dye characterized by its vibrant greenish-blue hue.[1][2] Its primary application lies in the coloration of a wide array of polymers, where it is valued for its excellent heat stability, light fastness, and migration resistance.[3][4][5] This technical guide provides an in-depth overview of the properties, applications, and experimental considerations for utilizing Solvent Blue 35 in polymer science, with a focus on quantitative data and established protocols.

Core Properties of Solvent Blue 35

Solvent Blue 35 is a dark blue powder that is insoluble in water but exhibits good solubility in various organic solvents. This solubility profile is critical for its incorporation into polymer matrices.

Physicochemical Properties

A summary of the key physicochemical properties of Solvent Blue 35 is presented in Table 1. These values are critical for determining the processing conditions when incorporating the dye into polymers.

Property	Value	Unit
Molecular Formula	C22H26N2O2
Molecular Weight	350.45	g/mol
Melting Point	120 - 121	°C
Density	0.66 - 1.66	g/cm³
Heat Resistance	260 - 300	°C
Light Fastness (in PS)	7-8	(Blue Wool Scale)

Data compiled from multiple sources.

Solubility

The solubility of Solvent Blue 35 in various organic solvents at 20°C is detailed in Table 2. This information is crucial for selecting appropriate solvents for masterbatch preparation or other incorporation methods.

Solvent	Solubility	Unit
Acetone	13.6	g/L
Butyl Acetate	22.3	g/L
Methylbenzene	86.3	g/L
Dichloromethane	171.3	g/L
Ethyl Alcohol	2.6	g/L

Data from various technical datasheets.

Applications in Polymer Science

Solvent Blue 35 is widely used for coloring a variety of plastics due to its compatibility and performance characteristics. It is particularly suitable for engineering plastics that require high processing temperatures.

Polymer Compatibility

Solvent Blue 35 is compatible with a broad range of thermoplastic polymers. Its suitability for various plastics is summarized in Table 3.

Polymer	Compatibility
Polystyrene (PS)	Superior
High Impact Polystyrene (HIPS)	Applicable
Acrylonitrile Butadiene Styrene (ABS)	Applicable
Polycarbonate (PC)	Applicable
Polymethyl Methacrylate (PMMA)	Applicable
Styrene-Acrylonitrile (SAN)	Applicable
Acrylonitrile Styrene Acrylate (AS)	Applicable
Polyethylene Terephthalate (PET)	Applicable (with some restrictions)
Rigid Polyvinyl Chloride (RPVC)	Applicable
Polyamide 6 (PA6)	Not Recommended

Compatibility ratings are based on manufacturer recommendations.

Experimental Protocols

The successful incorporation and performance of Solvent Blue 35 in a polymer matrix are highly dependent on the experimental methodology. The following sections detail key experimental protocols.

Incorporation into Polymers: The Masterbatch Method

The most common method for introducing Solvent Blue 35 into a polymer is through a masterbatch. A masterbatch is a concentrated mixture of the dye encapsulated within a carrier polymer. This method ensures uniform dispersion and clean handling.

Materials:

• Solvent Blue 35 powder

• Carrier polymer (e.g., polyethylene, polystyrene) compatible with the final polymer

• Dispersing agent (optional)

• Twin-screw extruder

• High-speed mixer

• Pelletizer

Protocol:

• Pre-mixing: In a high-speed mixer, blend the Solvent Blue 35 powder with the carrier polymer pellets and any dispersing agents. The loading of the dye in the masterbatch is typically between 20% and 40%.

• Extrusion: Feed the pre-mixed material into a twin-screw extruder. The extruder melts, mixes, and disperses the dye within the carrier polymer. The processing temperature should be set above the melting point of the carrier polymer but below the degradation temperature of the dye.

• Pelletizing: The extruded strands are cooled in a water bath and then cut into pellets using a pelletizer. These masterbatch pellets can then be easily blended with the virgin polymer for the final product manufacturing.

Quality Control and Performance Testing

To ensure the desired color and performance of the final plastic product, several quality control tests should be performed.

1. Light Fastness Testing

• Objective: To determine the resistance of the colored polymer to fading when exposed to light.

• Standard: ISO 105-B02 is a common standard for testing the light fastness of textiles and plastics.

• Methodology:

  • Prepare test specimens of the polymer colored with a specific concentration of Solvent Blue 35.

  • Expose the specimens to a xenon arc lamp, which simulates natural sunlight, under controlled conditions of temperature and humidity.

  • Simultaneously expose a set of Blue Wool standards (a series of blue wool cloths with known light fastness) to the same light source.

  • Periodically compare the fading of the test specimen to the fading of the Blue Wool standards.

  • The light fastness rating is the number of the Blue Wool standard that shows a similar degree of fading as the test specimen.

2. Heat Resistance Testing

• Objective: To evaluate the thermal stability of the colored polymer.

• Standard: ASTM D648 - Standard Test Method for Deflection Temperature of Plastics Under Flexural Load (HDT).

• Methodology:

  • Mold a rectangular test bar of the polymer containing Solvent Blue 35.

  • Place the test bar in the testing apparatus, supported at both ends.

  • Apply a specified load to the center of the bar.

  • Immerse the loaded bar in a controlled temperature bath and increase the temperature at a constant rate.

  • The heat deflection temperature is the temperature at which the bar deflects by a specified amount.

3. Migration Resistance Testing

• Objective: To assess the tendency of the dye to migrate from the polymer to the surface or into a contacting material.

• Methodology:

  • Prepare a sample of the colored polymer.

  • Place the sample in contact with an uncolored material (e.g., white PVC or paper) under specified conditions of temperature, pressure, and time (e.g., 60°C and 95% relative humidity for 24 hours).

  • After the test period, visually inspect the uncolored material for any signs of color transfer.

Visualizations

Polymer Coloration and Quality Control Workflow

The following diagram illustrates the general workflow for incorporating Solvent Blue 35 into a polymer and performing subsequent quality control checks.

Caption: Workflow for polymer coloration with Solvent Blue 35 and subsequent quality control.

Conclusion

Solvent Blue 35 is a versatile and high-performance colorant for a wide range of polymers. Its excellent thermal stability, light fastness, and good solubility in organic solvents make it a preferred choice for demanding applications in the plastics industry. By following standardized experimental protocols for incorporation and quality control, researchers and manufacturers can ensure consistent and reliable coloration of their polymer products. The quantitative data provided in this guide serves as a valuable resource for material selection and process optimization.

References

• 1. Solvent Blue 35|CAS No:17354-14-2 - blue solvent dye [chinainterdyes.com]
• 2. Solvent Blue 35 - Oil Blue 2N - Sudan Blue 670 from Emperor Chem [emperordye.com]
• 3. specialchem.com [specialchem.com]
• 4. xcolorpigment.com [xcolorpigment.com]
• 5. China Solvent Blue 35 for Plastic and Oil factory and manufacturers | Precise Color [precisechem.com]

Solvent Blue 35: A Technical Guide to its Historical Development and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical development and synthesis of Solvent Blue 35 (C.I. 61554), an anthraquinone-based dye. With the chemical name 1,4-bis(butylamino)anthracene-9,10-dione, this dye is noted for its brilliant greenish-blue hue and solubility in organic solvents.[1][2] This document provides a comprehensive overview of its background, the evolution of its synthesis, detailed experimental protocols, and comparative data on various manufacturing processes.

Historical Development

Solvent Blue 35 is a member of the vast family of anthraquinone (B42736) dyes, which have a rich history beginning with the industrial synthesis of alizarin, a naturally occurring red dye, in 1869. The core structure of these dyes is anthraquinone, which is colorless but yields a spectrum of vibrant and lightfast colors when substituted with electron-donating groups like hydroxyl (-OH) or amino (-NH2) groups.

While the precise date and discoverer of Solvent Blue 35's first synthesis are not clearly documented in readily available literature, its development can be situated within the broader expansion of the synthetic dye industry in the mid-20th century. This period saw a surge in the creation of solvent and disperse dyes to color newly developed synthetic materials like plastics and synthetic fibers.[3] The dye is identified by its Colour Index number, C.I. 61554, and CAS number 17354-14-2.[1][3] Its applications are diverse, ranging from coloring for printing inks, plastics (such as PS, HIPS, ABS, PC, PMMA, and PET), rubbers, and waxes to its use as a fuel dye in some countries.

Synthesis of Solvent Blue 35

The primary and most well-established method for synthesizing Solvent Blue 35 is through the condensation reaction of 1,4-dihydroxyanthracene-9,10-dione (quinizarine) with two equivalents of n-butylamine. Over the years, the methodologies to achieve this transformation have evolved, moving from traditional, often lower-yield and environmentally taxing processes to more efficient and cleaner production techniques.

Traditional Synthesis Method

The conventional approach to synthesizing Solvent Blue 35 involves the reduction of 1,4-dihydroxyanthraquinone to its leuco form, followed by condensation with n-butylamine and subsequent oxidation to yield the final product. This method often utilizes a reducing agent like sodium hydrosulfite (vat powder) in an alkaline aqueous medium, where n-butylamine can also act as a solvent.

A major drawback of this traditional process is the generation of significant amounts of alkaline, sulfur-containing wastewater, which is difficult to treat. The reaction times can be long, and the consumption of n-butylamine is high, leading to lower yields (around 75%) and the formation of byproducts and tar, complicating the purification process.

Improved Synthesis Methodologies

In response to the shortcomings of the traditional method, several improved synthesis protocols have been developed, primarily focusing on increasing yield, reducing waste, and simplifying the overall process. These advancements often involve the use of different solvents, catalysts, and reaction conditions.

One notable improvement involves using an alcohol, such as ethanol, as the solvent. This approach can reduce the formation of tar. In some variations, a mixture of 1,4-dihydroxyanthraquinone and its leuco form is used in conjunction with a catalyst like acetic acid and a dehydrating agent like anhydrous sodium sulfate. This combination has been shown to increase the reaction speed and improve the yield.

Another modern approach focuses on carrying out the reaction in an aqueous phase with an aromatic acid as a catalyst. This method advantageously avoids the use of sodium hydrosulfite, caustic soda, and the leuco form of 1,4-dihydroxyanthraquinone, leading to a shorter process, simpler operation, lower cost, and higher yield with better product quality.

The logical workflow for the synthesis of Solvent Blue 35 can be visualized as a progression from starting materials through key reaction steps to the final product.

Caption: General workflow for the synthesis of Solvent Blue 35.

Comparative Data of Synthesis Methods

The following table summarizes the key quantitative differences between the traditional and improved synthesis methods for Solvent Blue 35.

Parameter	Traditional Method	Improved Method (Aqueous Phase)
Primary Reactants	1,4-Dihydroxyanthraquinone, n-Butylamine	1,4-Dihydroxyanthraquinone, n-Butylamine
Reducing Agent	Sodium Hydrosulfite	None
Catalyst	Not always specified	Aromatic Acid
Solvent	Alkaline Water / n-Butylamine	Water
Reaction Time	Long	2-4 hours
Typical Yield	~75%	High
Byproducts	Tar, Sulfur-containing compounds	Minimal
Environmental Impact	High (alkaline, sulfurous wastewater)	Low

Experimental Protocols

This section provides detailed methodologies for two distinct synthesis routes for Solvent Blue 35.

Protocol for Traditional Synthesis (Leuco Dye Method)

This protocol is a generalized representation of the traditional synthesis approach.

Materials:

• 1,4-Dihydroxyanthraquinone (Quinizarine)

• n-Butylamine

• Sodium Hydrosulfite

• Sodium Hydroxide (B78521)

• Water

Procedure:

• In a reaction vessel equipped with a stirrer and a reflux condenser, charge 1,4-dihydroxyanthraquinone and water.

• Heat the mixture and add a solution of sodium hydroxide to create an alkaline environment.

• Gradually add sodium hydrosulfite to reduce the 1,4-dihydroxyanthraquinone to its leuco form. The color of the mixture will change, indicating the reduction.

• Add an excess of n-butylamine to the reaction mixture. The n-butylamine acts as both a reactant and a solvent.

• Heat the mixture under reflux for several hours until the condensation reaction is complete. Monitor the reaction progress using a suitable analytical technique like Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture.

• Perform an oxidation step, often by bubbling air through the mixture, to convert the leuco-condensate to the final dye.

• Filter the resulting precipitate.

• Wash the crude product thoroughly with hot water to remove unreacted n-butylamine, salts, and other impurities.

• Dry the purified product to obtain Solvent Blue 35 powder.

The chemical pathway for this traditional synthesis can be illustrated as follows:

Caption: Traditional synthesis pathway for Solvent Blue 35.

Protocol for Improved Synthesis (Aqueous Phase with Aromatic Acid Catalyst)

This protocol is based on the improved, more environmentally friendly method.

Materials:

• 1,4-Dihydroxyanthraquinone

• n-Butylamine

• Aromatic Acid (e.g., Benzoic Acid)

• Water

Procedure:

• In a reaction kettle equipped with a stirrer and a reflux device, add 1,4-dihydroxyanthraquinone, n-butylamine, the aromatic acid catalyst, and water at normal temperature. The typical mass ratio of 1,4-dihydroxyanthraquinone to n-butylamine is between 1:1.43 and 1:1.71, and the mass ratio to water is between 1:3.33 and 1:5.71. The mass of the aromatic acid is approximately 1.43% of the mass of the 1,4-dihydroxyanthraquinone.

• Stir the mixture and heat it to a temperature of 75-85°C.

• Maintain this temperature and continue the reaction for 2-4 hours.

• After the reaction is complete, cool the mixture to below 40°C.

• Filter the precipitate.

• Wash the collected solid with hot water. The wash water can be recycled in subsequent batches to minimize waste.

• Dry the product to obtain high-purity Solvent Blue 35.

The streamlined, more environmentally benign synthesis pathway is depicted below:

Caption: Improved, environmentally friendly synthesis pathway.

Conclusion

Solvent Blue 35 remains a commercially significant anthraquinone dye due to its desirable color properties and stability. The historical development of its synthesis reflects a broader trend in the chemical industry towards more sustainable and efficient manufacturing processes. For researchers and professionals in related fields, understanding the evolution from traditional, multi-step, waste-intensive methods to modern, streamlined, and greener alternatives provides valuable insights into the practical application of chemical principles to industrial-scale production. The improved methodologies not only offer higher yields and purity but also significantly reduce the environmental footprint, aligning with contemporary standards of chemical manufacturing.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]
• 3. Solvent Blue 35-Solvent Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Staining of Triglycerides in Frozen Tissue with Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known as Sudan Blue II, is a lipophilic dye belonging to the Sudan family of lysochromes.[1] These dyes are non-ionic and stain lipids by dissolving in them, a mechanism based on their higher solubility in fats than in the dye solvent.[2] This property makes Solvent Blue 35 an effective tool for the histological visualization of neutral lipids, particularly triglycerides, in frozen tissue sections.[3] The use of frozen sections is crucial as the organic solvents used in paraffin (B1166041) embedding protocols would otherwise dissolve the target lipids.

This document provides a detailed protocol for the staining of triglycerides in frozen tissue sections using Solvent Blue 35. The protocol is based on established methods for Sudan dyes and is intended to serve as a comprehensive guide for researchers.

Product Information

Property	Value
Synonyms	Sudan Blue II, Oil Blue 35
C.I. Name	Solvent Blue 35
C.I. Number	61554
Chemical Formula	C22H26N2O2
Molecular Weight	350.46 g/mol
Appearance	Dark blue powder
Solubility	Insoluble in water; Soluble in organic solvents such as DMSO, propylene (B89431) glycol, and isopropanol.

Experimental Protocols

I. Required Materials

Reagents:

• Solvent Blue 35 (powder)

• Propylene Glycol or 70% Isopropanol

• Optimal Cutting Temperature (OCT) compound

• 10% Neutral Buffered Formalin (NBF) or 4% Paraformaldehyde (PFA)

• Nuclear Fast Red or Mayer's Hematoxylin (for counterstaining)

• Aqueous mounting medium (e.g., glycerin jelly)

• Distilled or deionized water

Equipment:

• Cryostat

• Microscope slides

• Coplin jars or staining dishes

• Micropipettes

• Light microscope

II. Experimental Workflow

References

• 1. selleckchem.com [selleckchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. neuromuscular.wustl.edu [neuromuscular.wustl.edu]

Application Notes and Protocols for Staining Lipids in Paraffin-Embedded Sections with Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

Introduction

Visualizing lipids in paraffin-embedded tissues is a significant challenge in histology due to the dissolution of lipids during standard tissue processing with organic solvents. While frozen sections are the conventional choice for lipid staining, techniques that allow for lipid demonstration in paraffin (B1166041) sections offer advantages in terms of tissue morphology and long-term storage. Solvent Blue 35 (also known as Sudan Blue II or Oil Blue 35) is a lysochrome dye belonging to the Sudan family, primarily used for staining triglycerides in frozen sections.[1][2] However, with appropriate lipid fixation techniques, its application can be extended to paraffin-embedded tissues, particularly for the demonstration of protein-bound lipids or preserved neutral lipids.[1][3]

These application notes provide a detailed protocol for the use of Solvent Blue 35 in staining lipids in paraffin-embedded sections, adapted from established lipid preservation methods. The provided protocols are intended to be a starting point for optimization in individual research settings.

Principle of the Method

The core principle of this method is the chemical fixation of lipids within the tissue prior to paraffin embedding. This prevents their extraction by clearing agents like xylene. The most common and effective method for this is the linoleic acid/chromic acid technique.[4] This process involves infiltrating the formalin-fixed tissue with unsaturated fatty acids (linoleic acid), which then become cross-linked and rendered insoluble by subsequent treatment with chromic acid. Once the lipids are preserved, the tissue can be processed and embedded in paraffin using standard procedures. The paraffin sections are then stained with Solvent Blue 35, a fat-soluble dye that preferentially partitions into the preserved lipid droplets, coloring them a distinct blue to blue-black.

Data Presentation

Feature	Solvent Blue 35 / Sudan Black B	Oil Red O / Sudan IV	Osmium Tetroxide
Color of Stained Lipids	Blue-Black	Red/Orange-Red	Black
Primary Application	Neutral lipids, phospholipids, lipoproteins	Neutral lipids (triglycerides)	Unsaturated lipids
Commonly Used Sections	Frozen sections; paraffin for bound lipids	Frozen sections	Paraffin sections (post-fixation)
Principle of Staining	Physical solubility (lysochrome)	Physical solubility (lysochrome)	Chemical reaction (oxidation)
Notes	Sudan Black B can also stain other cellular components like leukocyte granules.	Generally considered more specific for neutral fats than Sudan Black B.	Provides excellent preservation for electron microscopy.

Experimental Protocols

I. Lipid Fixation and Paraffin Embedding (Adapted from Tracy and Walia)

This protocol is essential for the preservation of lipids in tissues destined for paraffin embedding.

Reagents:

• 10% Neutral Buffered Formalin (NBF)

• Lipid Fixation Solution:

  • 70% Ethylene (B1197577) Glycol

  • Linoleic Acid

  • Lecithin (B1663433) (optional, but recommended for emulsion stability)

• 2% Chromic Acid Solution

• 5% Sodium Bicarbonate Solution

• Ethanol (B145695) (70%, 95%, 100%)

• Xylene (or a xylene substitute)

• Paraffin Wax

Procedure:

• Primary Fixation: Fix fresh tissue in 10% NBF for 24-48 hours. The tissue blocks should be no more than 2-3 mm thick to ensure proper penetration of subsequent reagents.

• Linoleic Acid Infiltration:

  • Prepare the lipid fixation solution by creating a saturated solution of linoleic acid in 70% ethylene glycol. An emulsion can be made by adding 5g of linoleic acid and 2g of lecithin to 500 ml of 70% ethylene glycol and mixing thoroughly.

  • Rinse the formalin-fixed tissue blocks briefly in water.

  • Immerse the tissue blocks in the lipid fixation solution for 3 days at 56°C.

• Rinsing: Rinse the tissue blocks in several changes of 70% ethanol for at least 8 hours to remove the ethylene glycol.

• Chromic Acid Fixation:

  • Rinse the tissue blocks in several changes of distilled water for at least 8 hours.

  • Immerse the tissue in 2% chromic acid for 24 hours at 4°C.

• Neutralization:

  • Rinse the tissue blocks in several changes of distilled water for 24 hours.

  • Place the tissue in 5% sodium bicarbonate for 24 hours to neutralize any remaining acid.

• Final Rinse: Rinse the tissue thoroughly in running tap water for at least 8 hours.

• Dehydration, Clearing, and Infiltration: Process the lipid-fixed tissue through a standard series of graded alcohols for dehydration, xylene for clearing, and finally infiltrate with molten paraffin wax.

• Embedding: Embed the tissue in paraffin blocks as per standard procedures.

II. Solvent Blue 35 Staining of Paraffin Sections

Reagents:

• Xylene (or a xylene substitute)

• Ethanol (100%, 95%)

• Solvent Blue 35 Staining Solution:

  • Solvent Blue 35 powder

  • Propylene (B89431) Glycol or 70% Ethanol

• Nuclear Fast Red or other suitable counterstain

• Aqueous Mounting Medium (e.g., Glycerin Jelly)

Procedure:

• Deparaffinization and Rehydration:

  • Cut 5-8 µm thick sections from the lipid-fixed paraffin blocks and mount on slides.

  • Heat the slides at 60°C for 30 minutes.

  • Deparaffinize the sections in two changes of xylene for 5 minutes each.

  • Rehydrate through graded alcohols: 100% ethanol (2 changes, 3 minutes each), 95% ethanol (2 minutes), and finally rinse in distilled water.

• Solvent Blue 35 Staining:

  • Prepare the staining solution: A suggested starting point is a 0.5% solution of Solvent Blue 35 in propylene glycol. Gently warm the solution to aid in dissolving the dye. Alternatively, a saturated solution in 70% ethanol can be used. The solution should be filtered before use to remove any undissolved particles.

  • Incubate the slides in the Solvent Blue 35 staining solution for 10-20 minutes. The optimal staining time may need to be determined empirically.

• Differentiation (Optional):

  • Briefly rinse the slides in 85% propylene glycol or 70% ethanol to remove excess stain and reduce background staining.

• Washing: Rinse the slides thoroughly in distilled water.

• Counterstaining:

  • Counterstain the nuclei with Nuclear Fast Red for 1-5 minutes.

  • Wash gently in running tap water.

• Mounting: Mount the coverslip with an aqueous mounting medium. Do not use organic solvent-based mounting media as they will dissolve the stain.

Expected Results:

• Lipids: Blue to Blue-Black

• Nuclei: Red

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for Lipid Staining with Solvent Blue 35 in Paraffin Sections.

Logical Relationship of Lipid Preservation

Caption: Mechanism of Lipid Preservation for Paraffin Embedding.

References

• 1. mpbio.com [mpbio.com]
• 2. researchgate.net [researchgate.net]
• 3. stainsfile.com [stainsfile.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of a Solvent Blue 35 Stock Solution for Microscopy

Introduction

Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is a lipophilic, blue diazo dye belonging to the Sudan family of dyes.[1] Its pronounced hydrophobicity makes it highly soluble in nonpolar organic solvents and lipids, while being virtually insoluble in water.[2][3][4] In microscopy, Solvent Blue 35 is primarily utilized for the histological staining of triglycerides and other lipids in frozen sections of animal tissues.[1] It can also be used to stain some protein-bound lipids. The staining mechanism relies on the dye's preferential partitioning into and accumulation in lipid-rich structures within cells and tissues. This application note provides a detailed protocol for the preparation of a Solvent Blue 35 stock solution for use in microscopy applications, ensuring optimal dye performance and reproducibility.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Solvent Blue 35 is provided in the table below. Understanding these properties is crucial for proper handling, storage, and application of the dye.

Property	Value	Reference
Synonyms	Sudan Blue II, Oil Blue 35, C.I. 61554
Molecular Formula	C₂₂H₂₆N₂O₂
Molecular Weight	350.45 g/mol
Appearance	Dark blue/violet powder
Melting Point	120-122 °C
Absorbance Peak (λmax)	~652 nm
Solubility	Insoluble in water; soluble in organic solvents such as DMSO, Dichloromethane, Toluene, and Acetone.
Solubility in DMSO	70 mg/mL (199.74 mM)

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 1 mM stock solution of Solvent Blue 35 in dimethyl sulfoxide (B87167) (DMSO). DMSO is the recommended solvent due to its high solvating power for Solvent Blue 35 and its miscibility with aqueous media at low concentrations.

Materials:

• Solvent Blue 35 powder (CAS No: 17354-14-2)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Vortex mixer

• Analytical balance

• Pipettes

Procedure:

• Weighing the Dye: Accurately weigh out 3.5 mg of Solvent Blue 35 powder using an analytical balance.

• Solubilization: Transfer the weighed powder into a clean microcentrifuge tube. Add 10 mL of anhydrous DMSO to the tube.

  • Note: To prepare a smaller volume, for example, weigh 0.35 mg of Solvent Blue 35 and dissolve it in 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to ensure the dye is completely dissolved. Gentle warming or sonication can aid in dissolution if necessary.

• Aliquoting and Storage: Once fully dissolved, aliquot the 1 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in light-protecting microcentrifuge tubes. This prevents degradation from repeated freeze-thaw cycles.

Preparation of Staining Solution (Working Solution)

Hydrophobic dyes like Solvent Blue 35 have a tendency to aggregate in aqueous solutions, leading to uneven staining. To mitigate this, a dispersing agent such as Pluronic® F-127 can be used when preparing the final working solution.

• Mix with Dispersing Agent: In a microcentrifuge tube, mix equal volumes of the Solvent Blue 35 stock solution (e.g., 1 mM in DMSO) and a 20% Pluronic® F-127 in DMSO solution.

• Vortex: Vortex the mixture briefly to ensure it is homogenous.

• Dilution: Dilute this mixture into a pre-warmed (37°C) buffer or cell culture medium to achieve the desired final staining concentration. The recommended final concentration typically ranges from 1-10 µM.

  • Note: The final concentration of DMSO in the cell culture medium should be kept low (e.g., <0.1%) to avoid cellular toxicity.

Recommended Staining Parameters

The optimal staining conditions can vary depending on the cell or tissue type and the specific experimental setup. The following table provides a starting point for protocol optimization.

Parameter	Recommended Range	Notes
Stock Solution Solvent	DMSO	Prepare a stock solution in the 1-5 mM range.
Dispersing Agent	Pluronic® F-127 (20% in DMSO)	Mix equal volumes of the dye stock with the Pluronic® F-127 solution before diluting into the final staining buffer.
Final Dye Concentration	1 - 10 µM	Optimization is recommended for each specific application.
Incubation Time	15 - 60 minutes	Varies depending on the cell or tissue type.
Incubation Temperature	37°C	Standard for live-cell imaging.

Workflow for Stock and Working Solution Preparation

Caption: Workflow for preparing Solvent Blue 35 stock and working solutions.

Storage and Stability

Proper storage is critical to maintain the integrity and performance of the Solvent Blue 35 stock solution.

• Powder: Store the solid dye at room temperature in a dry, dark place.

• Stock Solution: Store the aliquoted stock solution at -20°C or -80°C, protected from light.

  • At -20°C, the solution is stable for up to 1 month.

  • At -80°C, the solution is stable for up to 6 months.

• General Handling: Avoid repeated freeze-thaw cycles to prevent dye degradation and precipitation.

Safety Precautions

Solvent Blue 35 should be handled with standard laboratory safety practices.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Handle the powder in a well-ventilated area or a chemical fume hood to avoid dust generation and inhalation.

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Store away from strong oxidizing agents, acids, and alkalis.

• For complete safety information, consult the Safety Data Sheet (SDS) provided by the manufacturer.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Solvent Blue 35 [chembk.com]
• 3. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 4. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]

Application Note: Live-Cell Imaging of Lipid Droplets using Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets are dynamic cellular organelles essential for energy storage, lipid metabolism, and cellular signaling. The visualization of lipid droplets in living cells is crucial for understanding their role in various physiological and pathological processes, including obesity, diabetes, and cancer. Solvent Blue 35, a lipophilic dye, presents a potential tool for fluorescently labeling and tracking lipid droplets in real-time. This document provides a detailed protocol for the use of Solvent Blue 35 in live-cell imaging applications.

Solvent Blue 35, also known as Sudan Blue II, is a fat-soluble anthraquinone (B42736) dye.[1][2] Its hydrophobic nature allows it to readily partition into the neutral lipid core of lipid droplets, making it a candidate for their specific visualization. While not as commonly used as other lipid droplet stains like BODIPY or Nile Red, its distinct spectral properties may offer advantages in multicolor imaging experiments.

Data Presentation

A summary of the key quantitative data for Solvent Blue 35 is presented in the table below. Researchers should note that the optimal parameters for live-cell imaging may vary depending on the cell type and experimental conditions, and therefore, optimization is recommended.

Property	Value	Reference
Chemical Name	1,4-bis(butylamino)-9,10-anthracenedione	[3]
Molecular Weight	350.45 g/mol	[1][2]
Absorbance Peak (λmax)	652 nm
Solubility	Insoluble in water, soluble in organic solvents such as DMSO, acetone, and dichloromethane.
Recommended Solvent for Stock	Dimethyl sulfoxide (B87167) (DMSO)
Proposed Starting Concentration	1-10 µM
Proposed Incubation Time	15-30 minutes

Experimental Protocols

This section details the methodology for using Solvent Blue 35 to stain lipid droplets in live cells for fluorescence microscopy.

Materials and Reagents

• Solvent Blue 35 (CAS No. 17354-14-2)

• Dimethyl sulfoxide (DMSO), anhydrous

• Complete cell culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS), pH 7.4

• Live-cell imaging dish or chambered coverglass

• Fluorescence microscope with appropriate filter sets (e.g., Cy5 or far-red channel)

Stock Solution Preparation

• Prepare a 1 mM stock solution of Solvent Blue 35 by dissolving 3.5 mg of the dye in 10 mL of anhydrous DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light.

Live-Cell Staining Protocol

• Cell Seeding: Plate cells on a live-cell imaging dish or chambered coverglass at an appropriate density to allow for individual cell visualization. Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Staining Solution Preparation: On the day of imaging, dilute the 1 mM Solvent Blue 35 stock solution in pre-warmed complete cell culture medium to a final working concentration of 1-10 µM. It is recommended to test a range of concentrations to determine the optimal signal-to-noise ratio for your specific cell type.

• Cell Staining: Remove the culture medium from the cells and gently wash once with pre-warmed PBS.

• Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light. The optimal incubation time may need to be determined empirically.

• Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or complete culture medium to remove excess dye.

• Imaging: Add fresh, pre-warmed complete culture medium or a suitable imaging buffer to the cells. Proceed with live-cell imaging using a fluorescence microscope.

Fluorescence Microscopy

• Excitation: Based on the absorbance peak of 652 nm, excitation can be performed using a laser line or filter in the red to far-red region of the spectrum (e.g., 633 nm or 640 nm).

• Emission: Collect the fluorescence emission in the far-red channel (e.g., 660-720 nm).

• Image Acquisition: Use the lowest possible laser power and exposure time to minimize phototoxicity and photobleaching, which are common concerns in live-cell imaging.

Cytotoxicity Considerations

When using organic solvents like DMSO to dissolve dyes, it is crucial to keep the final solvent concentration in the culture medium low (typically below 0.5%) to avoid cytotoxic effects. A preliminary cytotoxicity assay, such as an MTT assay, is recommended to determine the tolerance of the specific cell line to both the dye and the solvent at the intended working concentrations.

Visualizations

Caption: Experimental workflow for live-cell lipid droplet imaging.

Caption: Mechanism of Solvent Blue 35 staining of lipid droplets.

References

• 1. selleckchem.com [selleckchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Absorption [Solvent Blue 35] | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Staining Plastics and Polymers with Solvent Blue 35

These application notes provide detailed protocols for the use of Solvent Blue 35 as a staining agent for various plastics and polymers. The information is intended for researchers, scientists, and professionals in drug development and related fields who require methods for the identification and visualization of plastic materials.

Overview and Properties of Solvent Blue 35

Solvent Blue 35, also known as Sudan Blue II, is a fat-soluble anthraquinone (B42736) dye that imparts a transparent greenish-blue to blue color. It is widely utilized in the plastics industry for coloring a variety of polymers due to its excellent heat stability, lightfastness, and migration resistance.[1][2][3][4] Its primary application is in the bulk coloring of plastics during the manufacturing process.[1] However, its solubility in organic solvents also allows for its use as a surface stain for formed plastic materials, which is particularly useful for identification and analysis in a laboratory setting.

Key Properties:

• Appearance: Blue to greenish-blue powder.

• Molecular Formula: C22H26N2O2.

• Melting Point: 120°C.

• Heat Resistance: Up to 260-300°C.

• Lightfastness: Good to excellent (Grade 6-7 or 7-8 on a scale of 1 to 8).

Quantitative Data

The following tables summarize key quantitative data for the use of Solvent Blue 35.

Table 1: Recommended Concentrations for Bulk Coloration of Polystyrene (PS)

Application	Recommended Dosage (%)
Transparent	0.02
Non-transparent	0.025

(Data sourced from multiple references)

Table 2: Solubility of Solvent Blue 35 in Organic Solvents at 20°C

Solvent	Solubility (g/L)
Dichloromethane	171.3
Methylbenzene	86.3
Butyl Acetate	22.3
Acetone	13.6
Ethylalcohol	2.6

(Data sourced from multiple references)

Table 3: General Recommendations for Dye Concentrate Preparation

Component	Quantity
Solvent Blue 35 Dye	0.5 - 1.0 g
Solvent/Medium (e.g., resin, lacquer)	100 mL

(Data sourced from reference)

Experimental Protocols

While detailed protocols for the specific application of staining existing plastic surfaces for microscopic analysis are not widely published, the following generalized protocols have been developed based on the known properties of Solvent Blue 35 and standard laboratory staining procedures.

Protocol 1: General Surface Staining of Plastics

This protocol is suitable for staining the surface of various plastic materials for visualization and identification.

Materials:

• Solvent Blue 35 dye

• Appropriate organic solvent (e.g., Dichloromethane, Methylbenzene - see Table 2 for solubility)

• Plastic sample

• Glass beaker or petri dish

• Forceps

• Fume hood

• Deionized water

• Ethanol

Procedure:

• Preparation of Staining Solution:

  • In a fume hood, prepare a staining solution by dissolving Solvent Blue 35 in a suitable organic solvent. A starting concentration of 0.1% (w/v) is recommended, which can be adjusted as needed. For example, dissolve 100 mg of Solvent Blue 35 in 100 mL of dichloromethane.

• Sample Preparation:

  • Ensure the plastic sample is clean and free of any surface contaminants. Wash with deionized water and then ethanol, and allow to air dry completely.

• Staining:

  • Using forceps, immerse the plastic sample in the Solvent Blue 35 staining solution in a glass beaker or petri dish.

  • Incubate for 1-5 minutes. The optimal time will depend on the type of plastic and the desired staining intensity.

• Washing:

  • Remove the sample from the staining solution and wash it with the pure solvent to remove excess dye.

  • Allow the sample to air dry completely in the fume hood.

• Visualization:

  • The stained plastic can now be observed under a microscope or with the naked eye.

Protocol 2: Staining of Plastic Powders or Fragments

This protocol is adapted for staining small plastic particles, such as powders or microplastic samples.

Materials:

• Solvent Blue 35 dye

• Appropriate organic solvent

• Plastic powder or fragments

• Microcentrifuge tube or small glass vial

• Vortex mixer

• Centrifuge

• Pipette

Procedure:

• Preparation of Staining Solution:

  • Prepare a 0.1% (w/v) Solvent Blue 35 staining solution in a suitable solvent as described in Protocol 1.

• Staining:

  • Place the plastic powder or fragments into a microcentrifuge tube.

  • Add a sufficient volume of the staining solution to fully immerse the particles.

  • Vortex the tube for 30-60 seconds to ensure thorough mixing.

  • Allow the mixture to incubate for 5-10 minutes.

• Washing:

  • Centrifuge the tube to pellet the stained plastic particles.

  • Carefully remove the supernatant (staining solution) with a pipette.

  • Add fresh solvent to the tube, resuspend the pellet by vortexing, and then centrifuge again.

  • Repeat this washing step 2-3 times to remove all excess dye.

• Drying and Analysis:

  • After the final wash, remove the supernatant and allow the stained plastic particles to air dry in a fume hood.

  • The dried, stained particles can then be mounted on a slide for microscopic analysis.

Diagrams

The following diagrams illustrate the experimental workflows.

Caption: Workflow for general surface staining of plastics.

Caption: Workflow for staining plastic powders and fragments.

Applications and Considerations

Solvent Blue 35 is suitable for staining a wide range of plastics, including:

• Polystyrene (PS)

• High Impact Polystyrene (HIPS)

• Acrylonitrile Butadiene Styrene (ABS)

• Polycarbonate (PC)

• Polymethyl Methacrylate (PMMA)

• Styrene-Acrylonitrile (SAN)

• Acrylonitrile Styrene Acrylate (AS)

• Polyethylene Terephthalate (PET)

Important Considerations:

• Solvent Choice: The choice of solvent is critical and should be based on the solubility of the dye and its potential to damage the plastic being stained. Always test the solvent on a small, non-critical area of the plastic first.

• Safety: Solvent Blue 35 is a chemical dye and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. All work with organic solvents should be conducted in a well-ventilated fume hood.

• Optimization: The provided protocols are starting points. The optimal staining concentration, incubation time, and washing procedure may vary depending on the specific plastic, its surface properties, and the desired outcome. It is recommended to perform a series of optimization experiments.

• Fluorescence: While some solvent dyes exhibit fluorescence, the primary application of Solvent Blue 35 is as a colorimetric stain. For fluorescence-based quantification of microplastics, dyes like Nile Red are more commonly used.

References

• 1. China Solvent Blue 35 / CAS 17354-14-2 factory and manufacturers | Precise Color [precisechem.com]
• 2. Solvent blue 35|CAS NO.17354-14-2 [xcolorpigment.com]
• 3. specialchem.com [specialchem.com]
• 4. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]

Application Notes and Protocols for Using Solvent Blue 35 as a Fuel Dye in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and safety information for the use of Solvent Blue 35 as a fuel dye and tracer for research purposes. The following sections cover the dye's properties, safety precautions, preparation of solutions, and analytical methods for its quantification in fuel samples.

Introduction

Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is an anthraquinone-based blue solvent dye.[1][2][3] Its primary application is in the coloring of hydrocarbon-based solvents, oils, fats, waxes, lacquers, and inks.[4][5] Due to its solubility in nonpolar solvents and distinct color, it is used in some countries as a fuel dye to differentiate between fuel grades for tax purposes. In a research context, its strong absorbance in the visible spectrum allows it to be used not only as a visual marker but also as a quantitative tracer for studying fuel flow, distribution, and mixing when coupled with appropriate analytical techniques.

Health and Safety Precautions

Solvent Blue 35 requires careful handling due to its potential health hazards. It is suspected of causing genetic defects and cancer.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side-shields, and a lab coat. Work in a well-ventilated area or a chemical fume hood to avoid inhaling the powder.

• Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke while handling. Minimize dust generation.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for at least 15 minutes.

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.

  • In all cases of exposure or concern, seek immediate medical attention.

• Storage: Store in a tightly closed, light-resistant container in a cool, dry place. Store locked up.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations. Do not let the product enter drains or waterways.

Physicochemical and Spectroscopic Properties

Solvent Blue 35 is a dark violet or blue powder. It is insoluble in water but soluble in many organic solvents.

Property	Value	Reference
Synonyms	C.I. 61554, Sudan Blue II, Oil Blue 35
Molecular Formula	C₂₂H₂₆N₂O₂
Molecular Weight	350.45 g/mol
Appearance	Dark violet / Blue powder
Melting Point	120-122 °C
Absorbance Max (λmax)	650 nm, 652 nm
Water Solubility	Insoluble (4.1 µg/L at 23 °C)
Log Pow	6.1

Solubility Data

The solubility of Solvent Blue 35 in various organic solvents at 20°C provides a basis for preparing concentrated stock solutions.

Solvent	Solubility (g/L)
Dichloromethane	171.3
Methylbenzene (Toluene)	86.3
Butyl Acetate	22.3
Acetone	13.6
Ethyl Alcohol	2.6
(Data sourced from Xcolor Pigment)

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol describes the preparation of a concentrated stock solution of Solvent Blue 35 and its subsequent dilution to create working standards for calibration or fuel doping.

Materials:

• Solvent Blue 35 (dye content ≥98%)

• Toluene (B28343) (HPLC grade) or another suitable solvent (see Table 4)

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Analytical balance

• Pipettes

• Ultrasonic bath

Procedure:

• Stock Solution (e.g., 1000 mg/L):

  • Accurately weigh 10.0 mg of Solvent Blue 35 powder using an analytical balance.

  • Quantitatively transfer the powder to a 10 mL Class A volumetric flask.

  • Add approximately 7 mL of toluene to the flask.

  • Sonicate the mixture for 10-15 minutes to ensure complete dissolution of the dye.

  • Allow the solution to return to room temperature.

  • Add toluene to the flask up to the calibration mark.

  • Invert the flask several times to ensure homogeneity.

  • Store the stock solution in a sealed, amber glass vial, protected from light.

• Working Solutions (e.g., 0.1 to 10 mg/L):

  • Prepare a series of working solutions by serially diluting the stock solution with the chosen fuel or solvent.

  • For example, to prepare a 10 mg/L solution, pipette 1 mL of the 1000 mg/L stock solution into a 100 mL volumetric flask and dilute to the mark with the matrix (e.g., diesel fuel).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oil Blue 35 - Wikipedia [en.wikipedia.org]
• 3. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 4. Background of Solvent Blue 35 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 5. cameo.mfa.org [cameo.mfa.org]

Application Notes and Protocols for Staining Oils, Fats, and Waxes with Solvent Blue 35

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Solvent Blue 35 for the histological staining of neutral lipids, including oils, fats, and waxes, in a laboratory setting. The protocols are primarily designed for the staining of frozen tissue sections, as the solvents used in paraffin (B1166041) embedding typically dissolve lipids.

Introduction

Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is a lipophilic, anthraquinone-based dye belonging to the Sudan family of lysochromes.[1] Lysochromes are fat-soluble dyes that stain lipids by a physical mechanism of preferential solubility rather than by chemical interaction.[2] The dye is more soluble in the lipids present in the tissue than in its solvent carrier, causing it to migrate from the staining solution and accumulate in the lipidic structures.[3] This property makes Solvent Blue 35 an effective tool for the visualization of triglycerides and other neutral lipids in biological samples.[3][4]

Principle of Staining

The staining mechanism of Solvent Blue 35 is based on its high affinity for hydrophobic substances. The dye physically dissolves in the intracellular and extracellular lipid droplets. When a tissue section is immersed in a saturated solution of Solvent Blue 35, the dye partitions into the tissue's lipid components, coloring them a distinct blue. The intensity of the staining is proportional to the concentration of the lipids.

Caption: Mechanism of Solvent Blue 35 Staining.

Applications in a Laboratory Setting

Solvent Blue 35 is a versatile dye for the detection and localization of lipids in various research applications:

• Histopathology: Identification of fatty changes (steatosis) in tissues, particularly the liver.

• Metabolic Research: Studying lipid accumulation in cells and tissues in response to various stimuli or in metabolic disorders.

• Drug Development: Assessing the effect of pharmaceutical compounds on lipid metabolism and storage.

• Toxicology: Evaluating lipid accumulation as an indicator of cellular injury.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Solvent Blue 35:

Property	Value
C.I. Name	Solvent Blue 35
C.I. Number	61554
CAS Number	17354-14-2
Molecular Formula	C₂₂H₂₆N₂O₂
Molecular Weight	350.46 g/mol
Appearance	Dark blue powder
Melting Point	104-105 °C
Solubility	Insoluble in water. Soluble in organic solvents such as acetone, benzene, toluene, and propylene glycol.
Staining Color	Blue to Blue-Black

Experimental Protocols

Staining Protocol for Lipids in Frozen Sections

This protocol is adapted from standard procedures for Sudan dyes and is suitable for the staining of neutral lipids in frozen tissue sections.

Materials:

• Solvent Blue 35 powder

• Propylene glycol

• 10% Neutral Buffered Formalin

• Nuclear Fast Red solution (or other suitable counterstain)

• Aqueous mounting medium (e.g., glycerin jelly)

• Microscope slides and coverslips

• Coplin jars or staining dishes

Procedure:

• Tissue Preparation:

  • Cut frozen tissue sections at a thickness of 8-10 µm using a cryostat.

  • Mount the sections on clean, pre-coated microscope slides.

  • Air dry the sections for a few minutes.

• Fixation:

  • Fix the sections in 10% neutral buffered formalin for 5-10 minutes.

  • Rinse gently with distilled water.

• Staining Solution Preparation (Saturated Solvent Blue 35 in Propylene Glycol):

  • Heat 100 mL of propylene glycol to 100°C.

  • Gradually add approximately 0.5-0.7 g of Solvent Blue 35 powder while stirring until saturation is reached (a small amount of undissolved dye should remain).

  • Filter the hot solution through Whatman No. 2 filter paper.

  • Allow the solution to cool to room temperature. The solution is stable for several months.

• Staining Procedure:

  • Immerse the slides in 100% propylene glycol for 2-5 minutes to dehydrate.

  • Transfer the slides to the pre-warmed (60°C) or room temperature Solvent Blue 35 staining solution and incubate for 7-10 minutes. Agitate occasionally.

  • Differentiate the sections in 85% propylene glycol for 2-3 minutes to remove excess stain.

  • Rinse thoroughly with distilled water.

• Counterstaining:

  • Immerse the slides in Nuclear Fast Red solution for 3-5 minutes to stain the cell nuclei.

  • Wash gently in running tap water.

  • Rinse with distilled water.

• Mounting:

  • Mount the coverslip using an aqueous mounting medium.

Expected Results:

• Lipids (Oils, Fats, Waxes): Blue to Blue-Black

• Nuclei: Red

Caption: Experimental Workflow for Solvent Blue 35 Staining.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or No Staining	Lipids lost during processing.	Ensure frozen sections are used. Avoid paraffin embedding.
Inadequate staining time.	Increase incubation time in the Solvent Blue 35 solution.
Staining solution is not saturated.	Prepare a fresh, saturated staining solution.
Excessive Background	Inadequate differentiation.	Increase the time in the 85% propylene glycol differentiation solution.
Dye Precipitate	Staining solution was not filtered properly.	Filter the staining solution before use, especially if it has been stored.
Evaporation of the solvent during staining.	Keep the staining dish covered during incubation.

Safety Precautions

Solvent Blue 35 is a chemical dye and should be handled with appropriate safety measures.

• Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Handle the dye powder in a well-ventilated area or a fume hood to avoid inhalation.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

• Dispose of chemical waste according to institutional and local regulations.

References

• 1. laboratorytests.org [laboratorytests.org]
• 2. stainsfile.com [stainsfile.com]
• 3. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 4. mlsu.ac.in [mlsu.ac.in]

Application of Solvent Blue 35 in Printing Inks and Lacquers: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 35, also known as Sudan Blue II, is a synthetic anthraquinone (B42736) dye characterized by its vibrant greenish-blue hue.[1][2][3] Its excellent solubility in a wide range of organic solvents, coupled with good lightfastness and thermal stability, makes it a versatile colorant for various industrial applications, including plastics, coatings, and printing inks.[1][4] This document provides detailed application notes and experimental protocols for the utilization of Solvent Blue 35 in printing ink and lacquer formulations, tailored for a scientific audience.

Physicochemical Properties of Solvent Blue 35

A thorough understanding of the physicochemical properties of Solvent Blue 35 is crucial for its effective application. The following tables summarize key quantitative data gathered from various sources.

Table 1: General Properties of Solvent Blue 35

Property	Value
Chemical Name	1,4-bis(butylamino)anthracene-9,10-dione
CAS Number	17354-14-2
Molecular Formula	C22H26N2O2
Molecular Weight	350.45 g/mol
Appearance	Dark blue powder
Melting Point	120-122 °C

Sources:

Table 2: Solubility of Solvent Blue 35 in Various Solvents at 20°C

Solvent	Solubility (g/L)
Acetone	13.6
Butyl Acetate	22.3
Methylbenzene (Toluene)	86.3
Dichloromethane	171.3
Ethyl Alcohol	2.6

Sources:

Table 3: Performance Characteristics of Solvent Blue 35

Parameter	Rating/Value
Lightfastness (in Polystyrene)	7-8 (on a scale of 1-8, where 8 is excellent)
Heat Resistance (in Polystyrene)	260 °C
Recommended Dosage (Transparent)	0.02%
Recommended Dosage (Opaque)	0.025%

Sources:

Application in Printing Inks

Solvent Blue 35 is well-suited for the formulation of solvent-based printing inks used in processes like flexography, gravure, and screen printing. Its high tinting strength and vibrant color contribute to high-quality, visually appealing printed materials.

Formulation Workflow

The following diagram outlines the general workflow for incorporating Solvent Blue 35 into a printing ink formulation.

Caption: Workflow for Printing Ink Formulation.

Experimental Protocols

1. Protocol for Ink Formulation (Gravure Type - Example)

• Materials:

  • Solvent Blue 35

  • Nitrocellulose or Polyamide resin (binder)

  • Toluene/Ethyl Acetate blend (solvent)

  • Plasticizer (e.g., dioctyl phthalate)

  • Wax (for slip and scuff resistance)

• Procedure:

  • In a high-shear mixer, dissolve the resin in the solvent blend until a clear, homogeneous solution is obtained.

  • In a separate container, dissolve the required amount of Solvent Blue 35 in a portion of the solvent blend with agitation. Gentle heating may be applied to facilitate dissolution.

  • Slowly add the dye solution to the resin solution under continuous mixing.

  • Incorporate the plasticizer and wax, and continue mixing until the formulation is uniform.

  • Adjust the viscosity with additional solvent as needed for the target application.

2. Protocol for Performance Evaluation

• Color Strength Assessment (Spectrophotometric Method):

  • Prepare a standard solution of Solvent Blue 35 of a known concentration in a suitable solvent (e.g., Toluene).

  • Prepare a solution of the formulated ink at a known dilution.

  • Using a UV-Vis spectrophotometer, measure the absorbance of both solutions at the wavelength of maximum absorption (λmax) for Solvent Blue 35.

  • The relative color strength can be calculated by comparing the absorbance values relative to their concentrations.

• Bleed/Chemical Resistance (ASTM F2250):

  • Apply a uniform film of the ink onto the desired substrate and allow it to dry completely.

  • Place a few drops of the test chemical (e.g., water, alcohol, acid) onto the printed surface.

  • Cover the wetted area with a watch glass for a specified period.

  • After the exposure time, remove the chemical and visually assess for any discoloration, bleeding, or loss of gloss of the ink film.

• Lightfastness (ASTM D3424):

  • Prepare printed samples on the target substrate.

  • Expose the samples to a controlled light source (e.g., xenon arc lamp) for a specified duration or radiant exposure.

  • Include a control sample shielded from light.

  • Evaluate the color change of the exposed sample against the control using a spectrophotometer or by visual assessment against a grayscale.

Application in Lacquers

Solvent Blue 35 can be incorporated into various solvent-based lacquers to provide a transparent, vibrant blue finish. Its solubility and stability are key advantages in these applications.

Logical Relationships in Lacquer Formulation

The performance of Solvent Blue 35 in a lacquer system is dependent on the interplay of several factors, as illustrated in the diagram below.

Caption: Key Factors in Lacquer Formulation.

Experimental Protocols

1. Protocol for Lacquer Formulation (Nitrocellulose-based - Example)

• Materials:

  • Solvent Blue 35

  • Nitrocellulose resin

  • A blend of solvents (e.g., esters, ketones, and alcohols)

  • Plasticizer (e.g., dibutyl phthalate)

  • Other modifying resins (e.g., alkyd or acrylic) for desired properties.

• Procedure:

  • Prepare a clear lacquer base by dissolving the nitrocellulose resin, plasticizer, and any modifying resins in the solvent blend.

  • Separately, create a concentrated solution of Solvent Blue 35 in a compatible solvent from the blend.

  • Gradually add the concentrated dye solution to the clear lacquer base with constant stirring until the desired color intensity is achieved.

  • Filter the final colored lacquer to remove any undissolved particles.

2. Protocol for Performance Evaluation

• Adhesion Test (Cross-Cut Test - ISO 2409):

  • Apply the lacquer to a prepared substrate and allow it to cure completely.

  • Using a cutting tool, make a series of parallel cuts through the coating to the substrate.

  • Make a second series of cuts at a 90-degree angle to the first, creating a lattice pattern.

  • Apply a specified adhesive tape over the lattice and then remove it rapidly.

  • Examine the grid area for any detachment of the coating from the substrate and classify the adhesion according to the ISO 2409 scale.

• Hardness Test (Pencil Hardness - ISO 15184):

  • Place the cured lacquer panel on a firm, level surface.

  • Using a set of calibrated pencils of varying hardness, push the pencil at a 45-degree angle with a constant force across the coated surface.

  • The pencil hardness is defined as the grade of the hardest pencil that does not scratch or mar the surface.

Conclusion

Solvent Blue 35 is a high-performance colorant that offers excellent properties for use in printing inks and lacquers. Its vibrant color, good solubility, and stability make it a reliable choice for achieving desired aesthetic and functional characteristics. By following standardized formulation and testing protocols, researchers and scientists can effectively incorporate Solvent Blue 35 into their systems and ensure the quality and performance of the final products. It is recommended to conduct compatibility and stability tests with the specific resin and solvent systems to be used.

References

• 1. atslab.com [atslab.com]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. wewontech.com [wewontech.com]
• 4. rotlex.com [rotlex.com]

Application Note: Determination of Solvent Blue 35 Concentration in Diesel Fuel via High-Performance Liquid Chromatography (HPLC)

Introduction

Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is a synthetic anthraquinone (B42736) dye used to color various hydrocarbon-based products, including diesel fuel.[1][2][3][4] In many regions, it is used as a fiscal marker to distinguish between fuels with different tax levies, such as agricultural or marine diesel from standard automotive diesel.[5] Accurate quantification of Solvent Blue 35 is crucial for regulatory compliance and to prevent fuel fraud. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the determination of Solvent Blue 35 in diesel fuel samples.

Two primary methodologies are presented: a direct injection method for rapid screening and a Solid-Phase Extraction (SPE) method for enhanced sensitivity and matrix removal.

Analytical Principle

The concentration of Solvent Blue 35 in diesel fuel is determined by separating the dye from the complex fuel matrix using reversed-phase HPLC. The separation is typically achieved on a silica-based column with a mobile phase consisting of a mixture of organic solvents. Detection and quantification are performed using a UV-Vis or Diode Array Detector (DAD) at the maximum absorbance wavelength of Solvent Blue 35, which is approximately 650 nm.

Experimental Protocols

Method 1: Direct Injection

This method is suitable for rapid analysis of diesel samples where high concentrations of Solvent Blue 35 are expected and matrix interference is minimal.

1. Materials and Reagents

• Solvent Blue 35 analytical standard (≥99% purity)

• HPLC-grade hexane (B92381), toluene (B28343), and ethyl acetate (B1210297)

• Diesel fuel samples

• 0.45 µm PTFE syringe filters

2. Instrumentation

• HPLC system with a quaternary pump, autosampler, and column oven

• UV-Vis or Diode Array Detector (DAD)

• Agilent Zorbax Rx-SIL column (250 x 4.6 mm, 5 µm particle size) or equivalent

3. Sample Preparation

• Allow diesel fuel samples to equilibrate to room temperature.

• Filter the sample directly through a 0.45 µm PTFE syringe filter into an HPLC vial.

4. HPLC Conditions

• Mobile Phase: A mixture of hexane, toluene, and ethyl acetate. An optimized isocratic mobile phase can be toluene:ethyl acetate (98:2 v/v).

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• Detector Wavelength: 650 nm

5. Calibration

• Prepare a stock solution of Solvent Blue 35 (e.g., 100 mg/L) in toluene.

• Prepare a series of working standards by diluting the stock solution with toluene to achieve concentrations ranging from 0.1 to 10 mg/L.

• Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

6. Data Analysis

• Inject the prepared diesel fuel samples.

• Identify the Solvent Blue 35 peak based on the retention time of the analytical standard.

• Quantify the concentration of Solvent Blue 35 in the samples using the calibration curve.

Method 2: Solid-Phase Extraction (SPE)

This method is recommended for samples with low concentrations of Solvent Blue 35 or when significant matrix interference is present. SPE is used to clean up the sample and concentrate the analyte.

1. Materials and Reagents

• In addition to the materials listed in Method 1:

• Silica-based SPE cartridges (e.g., 250 mg)

• HPLC-grade chloroform (B151607) and heptane

• SPE vacuum manifold

2. Instrumentation

• Same as Method 1.

3. Sample Preparation (SPE Procedure)

• Conditioning: Precondition the silica (B1680970) SPE cartridge with two column volumes of hexane.

• Loading: Apply a known volume of the diesel fuel sample to the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of hexane to remove interfering hydrocarbons. Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the Solvent Blue 35 from the cartridge with 5 x 2 mL of an elution solvent mixture, such as chloroform:heptane (1:0.75 v/v).

• Evaporation and Reconstitution: Evaporate the collected eluate to dryness using a rotary evaporator at 40 °C. Reconstitute the residue in 1 mL of the HPLC mobile phase.

4. HPLC Conditions

• Same as Method 1.

5. Calibration and Data Analysis

• Same as Method 1.

Data Presentation

The following table summarizes the quantitative data for the HPLC determination of Solvent Blue 35 in diesel fuel based on published methods.

Parameter	Method 1 (Direct Injection)	Method 2 (SPE)	Reference
Linear Range	Not specified, but suitable for higher concentrations	0.1 - 10 mg/L
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Quantification (LOQ)	Higher than SPE method	0.1 mg/L
Recovery	Not applicable	76.9% - 99.4%
Precision (%RSD)	< 7%	< 7%

Mandatory Visualization

Caption: Experimental workflow for the determination of Solvent Blue 35 in diesel fuel via HPLC.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 4. Oil Blue 35 - Wikipedia [en.wikipedia.org]
• 5. daneshyari.com [daneshyari.com]

Technical Notes & Optimization

Troubleshooting weak or no fluorescence with Solvent Blue 35 staining

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Solvent Blue 35 staining.

Troubleshooting Guides

Issue: Weak or No Fluorescence Signal

A faint or absent fluorescent signal is a common challenge that can arise from various factors throughout the experimental process. Use the following guide to identify and address the potential cause.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Inadequate Dye Concentration	Optimize the concentration of Solvent Blue 35. A typical starting range is 1-10 µM, but this may need to be adjusted based on the specific cell or tissue type and experimental conditions.[1]
Insufficient Incubation Time	Increase the incubation period to allow for sufficient uptake of the dye. Incubation times can range from 15 to 60 minutes and should be optimized for your sample.[1]
Poor Dye Solubility and Aggregation	Ensure the dye is fully dissolved. Solvent Blue 35 has low water solubility and should first be dissolved in an organic solvent like DMSO before preparing the final staining solution.[1][2] Using a dispersing agent, such as Pluronic® F-127, can help prevent aggregation.[1] Prepare the staining solution immediately before use to minimize precipitation.
Photobleaching	Minimize the sample's exposure to excitation light. Use neutral density filters, reduce the illumination intensity, and limit exposure time during image acquisition. While anthraquinone (B42736) dyes like Solvent Blue 35 are relatively photostable, prolonged exposure to high-intensity light can still lead to photobleaching.
Incorrect Microscope Filter Sets	Verify that the excitation and emission filters on your microscope are appropriate for Solvent Blue 35. The dye is excited by violet to blue light and emits in the blue to green region of the spectrum.
Fluorescence Quenching	Be mindful of the experimental environment, as certain solvents or high concentrations of other molecules can quench fluorescence.

Troubleshooting Workflow for Weak/No Fluorescence

Caption: A flowchart outlining the steps to troubleshoot a weak or absent fluorescence signal when using Solvent Blue 35.

Issue: High Background Fluorescence

High background fluorescence can obscure the specific signal from your target, making data interpretation difficult. The following table outlines common causes and solutions.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Excess Unbound Dye	Optimize the washing steps after incubation. Increase the number and duration of washes with a suitable buffer (e.g., PBS or HBSS) to effectively remove unbound dye.
Dye Precipitation or Aggregation	As with weak signals, ensure the dye is properly solubilized. Aggregates can bind non-specifically to cellular structures, increasing background fluorescence.
Sample Autofluorescence	Include an unstained control sample to determine the level of natural fluorescence in your cells or tissue. If autofluorescence is high, consider using spectral unmixing if your imaging system supports it, or choose a dye with a longer wavelength emission if possible.

Issue: Uneven or Patchy Staining

Inconsistent staining across your sample can lead to unreliable and difficult-to-interpret results.

Possible Causes and Solutions

Possible Cause	Recommended Solution
Inconsistent Cell Health or Density	Ensure you are working with a healthy and evenly distributed cell culture. For tissue sections, proper fixation and sectioning are crucial for maintaining uniform morphology.
Inadequate Mixing of Staining Solution	Gently agitate the sample during incubation to ensure an even distribution of the dye.
Dye Aggregation	Prepare the staining solution immediately before use and ensure the dye is well-dispersed to prevent localized areas of high concentration.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Solvent Blue 35?

While specific excitation and emission maxima for Solvent Blue 35 in a microscopy context are not extensively documented, its blue color suggests excitation in the violet to blue region and emission in the blue to green region of the spectrum. One source indicates an absorbance peak at 652 nm. It is recommended to consult your microscope's filter specifications and perform a test with your specific setup to determine the optimal settings.

Q2: What is the recommended solvent for preparing a Solvent Blue 35 stock solution?

Due to its hydrophobic nature and low water solubility, Solvent Blue 35 should be dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. This stock solution can then be diluted to the final working concentration in your aqueous staining buffer or cell culture medium.

Q3: How should I store Solvent Blue 35?

Stock solutions of Solvent Blue 35 should be stored protected from light. For long-term storage (up to 6 months), -80°C is recommended. For shorter-term storage (up to 1 month), -20°C is suitable.

Q4: What causes photobleaching and how can I prevent it?

Photobleaching is the photochemical destruction of a fluorophore, leading to a loss of fluorescence. While Solvent Blue 35 is an anthraquinone dye and generally more photostable than some other dyes, it can still photobleach with prolonged or intense exposure to excitation light. To minimize photobleaching, reduce the excitation light intensity, use neutral density filters, and limit the exposure time during image acquisition.

Photochemical Degradation Pathway of Solvent Blue 35

Caption: A simplified diagram illustrating the photochemical degradation pathway of Solvent Blue 35.

Experimental Protocols

General Staining Protocol for Live Adherent Cells

This protocol provides a general guideline. Optimization of concentrations, incubation times, and washing steps may be necessary for your specific cell type and experimental conditions.

Materials:

• Solvent Blue 35

• Dimethyl sulfoxide (DMSO)

• Cell culture medium (pre-warmed to 37°C)

• Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS) (pre-warmed to 37°C)

• Adherent cells cultured on coverslips or in imaging-compatible plates

Procedure:

• Prepare Stock Solution: Prepare a 1-10 mM stock solution of Solvent Blue 35 in high-quality, anhydrous DMSO.

• Prepare Staining Solution: Dilute the Solvent Blue 35 stock solution into pre-warmed cell culture medium to achieve a final concentration of 1-10 µM.

• Cell Staining:

  • Aspirate the existing culture medium from the cells.

  • Add the staining solution to the cells.

  • Incubate at 37°C in a 5% CO2 incubator for 15-60 minutes.

• Washing:

  • Remove the staining solution.

  • Wash the cells twice with pre-warmed HBSS or PBS to remove any unbound dye.

• Imaging:

  • Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

  • Image the cells using a fluorescence microscope with appropriate filter sets for blue fluorescence.

Quantitative Data Summary

Physical and Chemical Properties of Solvent Blue 35

Property	Value	Reference(s)
Molecular Formula	C22H26N2O2
Molecular Weight	350.45 g/mol
Appearance	Dark blue powder
Melting Point	120-122 °C
Solubility	Insoluble in water; Soluble in organic solvents such as acetone, benzene, toluene, and dichloromethane.

Recommended Staining Parameters

Parameter	Recommended Range	Notes
Final Dye Concentration	1 - 10 µM	Should be optimized for the specific application.
Incubation Time	15 - 60 minutes	Dependent on cell or tissue type.
Incubation Temperature	37°C	Standard for live cell imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. cameo.mfa.org [cameo.mfa.org]

Technical Support Center: Optimizing Solvent Blue 35 for Cellular Staining

Welcome to the technical support center for Solvent Blue 35. This guide provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting advice, and detailed protocols to effectively use Solvent Blue 35 for cell staining applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Solvent Blue 35?

A1: For initial experiments, a final concentration range of 1-10 µM is recommended.[1] The optimal concentration is cell-type dependent and should be determined empirically through a concentration titration experiment.

Q2: My fluorescence signal is weak or absent. What are the possible causes and solutions?

A2: Weak or no fluorescence can stem from several factors:

• Inadequate Dye Concentration: The concentration of Solvent Blue 35 may be too low. Try increasing the concentration within the recommended range.

• Insufficient Incubation Time: Allow for adequate uptake of the dye by increasing the incubation period.[1]

• Poor Dye Solubility and Aggregation: Solvent Blue 35 has low water solubility. Ensure the dye is fully dissolved in an organic solvent like DMSO before preparing the final staining solution. The use of a dispersing agent, such as Pluronic® F-127, is highly recommended to prevent aggregation.[1]

• Photobleaching: Minimize exposure to excitation light by using neutral density filters, reducing illumination intensity, and limiting exposure time during image acquisition.[1]

• Incorrect Microscope Filter Sets: Ensure the excitation and emission filters on your microscope are appropriate for Solvent Blue 35. While specific spectra for microscopy are not always readily available, its blue color suggests excitation in the violet-to-blue region and emission in the blue-to-green region.[1]

Q3: I'm observing high background fluorescence. How can I reduce it?

A3: High background can be caused by non-specific binding or autofluorescence.

• Excess Dye: Optimize the washing steps after incubation. Increase the number and duration of washes with a suitable buffer (e.g., pre-warmed HBSS or PBS) to remove unbound dye.

• Dye Precipitation: Ensure proper solubilization of the dye, as aggregates can bind non-specifically to cellular structures.

• Cellular Autofluorescence: Include an unstained control to assess the level of autofluorescence. If it is high, consider using a dye with a longer wavelength emission if your experimental design allows.

Q4: The staining in my sample appears patchy and uneven. What could be the cause?

A4: Uneven staining can result from issues with sample preparation or dye application.

• Inconsistent Cell Health or Density: Ensure you are working with a healthy and evenly distributed cell culture.

• Inadequate Mixing: Gently agitate the sample during incubation to ensure an even distribution of the dye.

• Dye Aggregation: Prepare the staining solution immediately before use and ensure the dye is well-dispersed to avoid localized areas of high concentration.

Q5: Is Solvent Blue 35 cytotoxic?

A5: At high concentrations or with prolonged incubation times, Solvent Blue 35 can be toxic to cells. It is crucial to perform a cytotoxicity assay to determine the optimal, non-toxic concentration and incubation time for your specific cell line and experimental conditions. Additionally, as an anthraquinone-based dye, Solvent Blue 35 can cause phototoxicity by generating reactive oxygen species (ROS) upon excitation. To mitigate this, minimize light exposure and consider using antioxidants in your imaging medium.

Q6: What is the mechanism of Solvent Blue 35 staining?

A6: Solvent Blue 35 is a hydrophobic, cell-permeant dye. It is believed to selectively accumulate in lysosomes due to the pH gradient across the lysosomal membrane, a mechanism similar to other lysotropic dyes. Once inside the acidic environment of the lysosome, the dye may become protonated and trapped, leading to an increase in its fluorescence.

Data Presentation

Table 1: Recommended Starting Parameters for Solvent Blue 35 Staining

Parameter	Recommended Range/Value	Notes
Stock Solution Concentration	1-5 mM in anhydrous DMSO	Store at -20°C, protected from light.
Final Staining Concentration	1-10 µM	Optimize for your specific cell type and application.
Incubation Time	15-60 minutes	Can be extended up to 3 hours depending on the cell type.
Incubation Temperature	37°C	Standard cell culture conditions are generally suitable.
Final DMSO Concentration	< 0.1%	Ensure the final concentration is non-toxic to the cells.
Estimated Wavelengths	Ex: ~350 nm, Em: ~440 nm	Based on typical blue fluorescent lysosomotropic dyes. Optimal wavelengths should be determined experimentally.

Experimental Protocols

Protocol 1: Live Cell Staining with Solvent Blue 35

Materials:

• Solvent Blue 35 powder

• Anhydrous DMSO

• Pluronic® F-127, 20% in DMSO (recommended)

• Live cells cultured on coverslips or in imaging-compatible plates

• Cell culture medium

• Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1-5 mM stock solution of Solvent Blue 35 in anhydrous DMSO.

  • If using, warm the 20% Pluronic® F-127 in DMSO solution to room temperature. If it has solidified, gently heat to 50-65°C until it becomes a clear liquid.

• Preparation of Staining Solution:

  • Warm cell culture medium to 37°C.

  • If using Pluronic® F-127, mix equal volumes of the Solvent Blue 35 stock solution and the 20% Pluronic® F-127 solution and vortex briefly.

  • Dilute the Solvent Blue 35 stock solution (or the mixture from the previous step) into the pre-warmed cell culture medium to achieve a final concentration of 1-10 µM. Vortex to ensure thorough mixing.

• Cell Staining:

  • Aspirate the existing culture medium from the cells.

  • Add the staining solution to the cells.

  • Incubate at 37°C in a 5% CO₂ incubator for 15-60 minutes. The optimal time may vary depending on the cell type.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed HBSS or PBS to remove excess dye.

• Imaging:

  • Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

  • Image the cells on a fluorescence microscope using a filter set appropriate for blue fluorescence (e.g., a DAPI filter set).

Protocol 2: Cytotoxicity Assay (MTT Assay)

Materials:

• Cells seeded in a 96-well plate

• Various concentrations of Solvent Blue 35

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with a range of Solvent Blue 35 concentrations for the desired staining time. Include untreated and vehicle-only controls.

• MTT Addition: After the treatment period, wash the cells with PBS. Add 100 µL of fresh medium and 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: After incubation with MTT, add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the untreated control.

Visualizations

Caption: A flowchart for troubleshooting common issues with Solvent Blue 35 staining.

Caption: Proposed mechanism of cellular uptake and lysosomal accumulation of Solvent Blue 35.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Solvent Blue 35 Handling and Solution Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing precipitation and aggregation of Solvent Blue 35 in solution.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 35 and what are its key properties?

A1: Solvent Blue 35, also known as Sudan Blue II, is a synthetic anthraquinone-based blue dye.[1][2] It is a dark blue powder that is insoluble in water but soluble in many organic solvents.[1][3] Key properties include excellent heat stability, lightfastness, and migration resistance, making it suitable for coloring plastics, polymers, inks, oils, and waxes.[3]

Q2: Why is my Solvent Blue 35 precipitating out of solution?

A2: Precipitation of Solvent Blue 35 typically occurs due to its low solubility in the chosen solvent or exceeding its solubility limit. This is especially common in solvent systems with a higher proportion of non-solvents or when the temperature of the solution decreases. Since Solvent Blue 35 is insoluble in water, the introduction of water into an organic solvent solution can also cause it to precipitate.

Q3: What is the difference between precipitation and aggregation?

A3: Precipitation is the formation of a solid, crystalline material from a solution, usually due to poor solubility. Aggregation, on the other hand, is the self-association of dye molecules to form larger, non-covalently bound clusters within the solution. These aggregates can remain suspended or eventually precipitate.

Q4: What are H- and J-aggregates, and how do they affect my experiment?

A4: H-aggregates (hypsochromic) and J-aggregates (bathochromic) are types of dye aggregates with distinct spectroscopic properties. H-aggregates typically involve a parallel stacking of dye molecules and result in a blue-shift (shift to a shorter wavelength) of the maximum absorbance. J-aggregates involve a head-to-tail arrangement and cause a red-shift (shift to a longer wavelength). The formation of these aggregates can significantly alter the optical properties of your solution and may indicate instability.

Q5: How can I tell if my Solvent Blue 35 solution has aggregated?

A5: The primary indicator of aggregation is a change in the solution's UV-Vis absorption spectrum. A blue-shift in the maximum absorbance peak may suggest the formation of H-aggregates, while a red-shift could indicate J-aggregates. Visual inspection for cloudiness or the appearance of a different hue can also be indicative of aggregation.

Troubleshooting Guides

Issue 1: Precipitation of Solvent Blue 35 During Solution Preparation or Storage

Symptom	Potential Cause	Recommended Solution(s)
Solid particles are visible in the solution immediately after mixing.	Exceeded Solubility Limit: The concentration of Solvent Blue 35 is too high for the chosen solvent.	- Consult the solubility data table below and prepare a more dilute solution.- Use a solvent with higher solubility for Solvent Blue 35.
The solution becomes cloudy or forms a precipitate upon cooling.	Temperature-Dependent Solubility: The solubility of Solvent Blue 35 is lower at colder temperatures.	- Prepare and store the solution at a constant, controlled temperature.- If possible for your application, gently warm the solution while stirring to redissolve the precipitate.
A precipitate forms after adding another component to the solution.	Solvent Miscibility Issues: The added component is a poor solvent for Solvent Blue 35, effectively reducing its overall solubility in the mixture.	- Ensure all components of your final solution are miscible and that Solvent Blue 35 is soluble in the final solvent mixture.- Add the component containing the poor solvent slowly while vigorously stirring to avoid localized high concentrations.

Issue 2: Aggregation of Solvent Blue 35 in Solution

Symptom	Potential Cause	Recommended Solution(s)
A shift in the maximum absorbance wavelength (λmax) is observed in the UV-Vis spectrum.	Formation of H- or J-Aggregates: Intermolecular interactions are causing the dye molecules to self-associate.	- Prepare a more dilute solution, as aggregation is concentration-dependent.- Change the solvent to one that better solvates the dye molecules and disrupts π-π stacking interactions.
The solution appears to have a different color than expected for the monomeric dye.	Presence of Aggregates: The observed color is a result of the altered absorption spectrum of the aggregated species.	- Confirm aggregation using UV-Vis spectroscopy.- Follow the recommendations for preventing aggregate formation.
Inconsistent experimental results related to the optical properties of the dye.	Equilibrium Between Monomers and Aggregates: The ratio of monomeric to aggregated dye may be shifting, leading to variable light absorption or emission.	- Control the experimental conditions (temperature, concentration, solvent composition) very precisely.- Consider using additives that can help to break up aggregates, such as small amounts of a different, highly polar solvent.

Data Presentation

Table 1: Solubility of Solvent Blue 35 in Common Organic Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Dichloromethane (B109758)	171.3
Methylbenzene (Toluene)	86.3
Butyl Acetate	22.3
Acetone	13.6
Ethyl Alcohol	2.6
Water	Insoluble

Experimental Protocols

Protocol for Preparing a Stock Solution of Solvent Blue 35

• Solvent Selection: Choose a solvent in which Solvent Blue 35 has high solubility (e.g., dichloromethane or toluene), based on the requirements of your experiment.

• Weighing: Accurately weigh the desired amount of Solvent Blue 35 powder.

• Initial Dissolution: In a fume hood, add the weighed powder to a volumetric flask. Add a small amount of the chosen solvent to wet the powder and form a slurry.

• Sonication (Optional): If the powder does not readily dissolve, sonicate the flask in a water bath for 5-10 minutes to aid dissolution.

• Dilution: Gradually add the solvent to the flask up to the final desired volume while stirring continuously.

• Filtration (Recommended): To ensure a homogenous solution free of any undissolved particulates, filter the solution through a 0.22 µm syringe filter that is compatible with the organic solvent used.

• Storage: Store the stock solution in a tightly sealed, light-protected container at a constant temperature.

Mandatory Visualizations

Caption: Troubleshooting workflow for Solvent Blue 35 precipitation.

Caption: Formation of H- and J-aggregates from monomeric dye.

References

• 1. researchgate.net [researchgate.net]
• 2. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 3. Effects of alkanolamine solvents on the aggregation states of reactive dyes in concentrated solutions and the properties of the solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with uneven or patchy staining with Solvent Blue 35

Welcome to the technical support center for Solvent Blue 35. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal results during their staining experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 35, and what are its primary applications in a research setting?

Solvent Blue 35, also known as Sudan Blue II, is a hydrophobic, anthraquinone-based blue dye.[1][2] In laboratory and research contexts, it is predominantly used for staining neutral lipids, such as triglycerides and cholesterol esters, in biological samples.[3][4][5] Its primary application is in the histological visualization of lipid accumulation in cells and tissues, particularly in frozen sections where lipids are preserved.

Q2: Why is my Solvent Blue 35 staining uneven or patchy?

Uneven or patchy staining is a common issue with solvent dyes and can be attributed to several factors:

• Dye Aggregation: Solvent Blue 35 has low solubility in aqueous solutions and can easily precipitate or form aggregates if not prepared and handled correctly. These aggregates can bind non-specifically to the tissue, leading to a patchy appearance.

• Improper Sample Preparation: Issues such as inadequate fixation, thick or uneven tissue sections, and incomplete removal of embedding medium (for frozen sections) can hinder the uniform penetration of the dye.

• Inadequate Staining Solution Preparation: If the dye is not fully dissolved in the solvent or if the staining solution is not well-mixed, it can lead to inconsistent staining.

• Insufficient Incubation Time: The dye may not have had enough time to fully penetrate the tissue, resulting in weaker staining in some areas.

• Tissue Drying: Allowing the tissue section to dry out at any stage of the staining process can cause artifacts and uneven dye uptake.

Q3: How can I improve the solubility of Solvent Blue 35 in my staining solution?

To improve solubility and prevent precipitation, it is crucial to first prepare a concentrated stock solution in a suitable organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly recommended solvent for creating stock solutions of Solvent Blue 35. This stock solution can then be diluted to the final working concentration in an appropriate staining buffer, often containing a percentage of alcohol or another co-solvent to maintain dye solubility. It is also advisable to filter the final working solution before use to remove any undissolved particles or aggregates.

Troubleshooting Guide: Uneven or Patchy Staining

This guide provides a systematic approach to resolving common issues encountered during staining with Solvent Blue 35.

Problem	Possible Cause	Recommended Solution
Blotchy or Patchy Staining	Dye Aggregation/Precipitation: The hydrophobic nature of Solvent Blue 35 can lead to the formation of aggregates in the staining solution.	- Prepare the staining solution fresh before each use.- Ensure the dye is completely dissolved in the stock solvent (e.g., DMSO) before dilution.- Filter the final working solution through a 0.22 µm syringe filter before applying it to the sample.
Inadequate Fixation: Poor fixation can lead to morphological changes and uneven dye access to the tissue.	- For frozen sections, ensure rapid and thorough freezing of the tissue.- If using a post-fixation step, ensure the fixative (e.g., formalin) has been completely washed out before staining, as residual fixative can interfere with lipid staining.
Uneven Section Thickness: Variations in the thickness of the tissue section can result in differential dye penetration and staining intensity.	- Ensure the cryostat is properly maintained and the blade is sharp to obtain sections of uniform thickness.- Aim for a section thickness of 8-12 µm for optimal lipid staining.
Residual Embedding Medium: Incomplete removal of the OCT (Optimal Cutting Temperature) compound used for frozen sections can block the dye from reaching the tissue.	- Briefly rinse the slides in distilled water or a buffer solution before staining to remove excess OCT.
Weak or Inconsistent Staining	Incorrect Dye Concentration: The concentration of Solvent Blue 35 in the working solution may be too low for the specific sample type.	- Optimize the dye concentration by testing a range of dilutions of the stock solution. A typical starting point for cellular staining is in the low micromolar range.
Insufficient Incubation Time: The dye may not have had adequate time to partition into the lipid droplets.	- Increase the incubation time of the staining step. Optimization may be required depending on the tissue type and lipid content.
pH of the Staining Solution: The pH of the staining solution can influence dye binding.	- While Solvent Blue 35 is a non-ionic dye, the overall pH of the buffers used in the procedure can affect tissue morphology. Maintain a consistent and appropriate pH for all buffer and wash steps.
High Background Staining	Excess Dye Retention: Inadequate washing after the staining step can leave a high background of unbound dye.	- Increase the number and/or duration of the post-staining wash steps.- Use a differentiating solution (e.g., 60-70% ethanol) to remove excess dye, but be careful not to over-differentiate and lose the specific signal.
Non-specific Binding: The dye may be binding to other cellular components besides lipids.	- Ensure that the staining solution is properly prepared and filtered to minimize aggregates, which can bind non-specifically.- Consider using a blocking step with a serum-free protein block if non-specific binding to proteins is suspected, although this is less common with lipid-specific dyes.

Experimental Protocols

Detailed Methodology for Staining of Neutral Lipids in Frozen Tissue Sections with Solvent Blue 35

This protocol is adapted from standard procedures for lipid staining in cryosections and should be optimized for your specific tissue and experimental conditions.

Materials:

• Solvent Blue 35 powder

• Dimethyl sulfoxide (DMSO)

• Isopropanol (B130326) or Propylene (B89431) Glycol

• Distilled water

• Phosphate-buffered saline (PBS), pH 7.4

• 10% Neutral Buffered Formalin (for post-fixation)

• Aqueous mounting medium

• Microscope slides

• Coplin jars or staining dishes

• Filter paper (Whatman No. 1 or equivalent)

Procedure:

• Preparation of Stock Solution (1% w/v):

  • Dissolve 100 mg of Solvent Blue 35 in 10 mL of DMSO.

  • Mix thoroughly until the dye is completely dissolved. This may require gentle warming and vortexing.

  • Store the stock solution in a tightly sealed container at 4°C, protected from light.

• Preparation of Working Staining Solution:

  • To prepare 50 mL of working solution, mix 5 mL of the 1% Solvent Blue 35 stock solution with 45 mL of 70% isopropanol (or propylene glycol).

  • Allow the solution to stand for 10-15 minutes.

  • Filter the solution using Whatman No. 1 filter paper immediately before use to remove any precipitate.

• Tissue Section Preparation:

  • Cut frozen sections at 8-12 µm using a cryostat and mount them on microscope slides.

  • Air-dry the sections for 30-60 minutes at room temperature.

• Fixation:

  • Fix the air-dried sections in 10% neutral buffered formalin for 5-10 minutes.

  • Rinse the slides gently in distilled water.

• Staining:

  • Immerse the slides in the filtered working Solvent Blue 35 solution for 10-15 minutes.

• Differentiation (Optional but Recommended):

  • Briefly dip the slides in 50-70% isopropanol (or the same solvent used for the working solution) to remove excess stain. This step should be very brief (a few seconds) to avoid destaining the lipid droplets.

• Washing:

  • Rinse the slides thoroughly in several changes of distilled water to remove the solvent and excess dye.

• Counterstaining (Optional):

  • If nuclear counterstaining is desired, immerse the slides in a hematoxylin (B73222) solution for 30-60 seconds.

  • Rinse gently in running tap water.

  • "Blue" the hematoxylin by dipping in a weak alkaline solution (e.g., Scott's tap water substitute or dilute lithium carbonate solution) followed by a final rinse in distilled water.

• Mounting:

  • Mount the coverslip using an aqueous mounting medium. Do not use solvent-based mounting media as they will dissolve the lipids.

• Microscopy:

  • Examine the slides under a light microscope. Lipid droplets will appear as blue to blue-green deposits.

Data Presentation

Solubility of Solvent Blue 35 in Various Solvents

The following table summarizes the solubility characteristics of Solvent Blue 35 in common laboratory solvents. Precise quantitative data can vary based on the purity of the dye and the temperature.

Solvent	Solubility	Notes
Water	Insoluble
DMSO	High	Often used for preparing concentrated stock solutions.
Acetone	Soluble
Benzene	Soluble
Toluene	Soluble
Ethanol	Soluble
Isopropanol	Soluble	Used as a solvent for working solutions in lipid staining protocols.
Propylene Glycol	Soluble	An alternative solvent for preparing working solutions for lipid staining.

Visualizations

Troubleshooting Workflow for Uneven Staining

Caption: A flowchart illustrating the troubleshooting workflow for addressing uneven or patchy staining with Solvent Blue 35.

Logical Relationship of Staining Protocol Steps

Caption: A diagram showing the logical sequence of steps in a typical Solvent Blue 35 staining protocol for frozen tissue sections.

References

• 1. Oil Blue 35 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. mpbio.com [mpbio.com]
• 5. mpbio.com [mpbio.com]

Effect of pH on Solvent Blue 35 staining efficiency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Solvent Blue 35 for staining applications.

Troubleshooting Guide: pH-Related Staining Issues

This guide addresses common problems that may arise due to suboptimal pH conditions during the staining process with Solvent Blue 35.

Problem	Possible Cause	Recommended Solution
Weak or No Staining	Incorrect pH of Staining Solution: The pH may be outside the optimal range for dye binding or solubility. For biological samples, particularly for lysosomal staining, a more acidic environment is often required for the dye to become protonated and trapped.[1]	Adjust the pH of your staining solution. For general applications, a weakly acidic to neutral pH (around 6.0-7.0) is often a good starting point.[2] For specific organelle staining like lysosomes, an acidic pH (4.5-5.5) in the staining buffer may enhance accumulation.[1][3]
Dye Precipitation: Solvent Blue 35 is insoluble in water.[4] If the pH of an aqueous buffer system is unfavorable, the dye may precipitate out of the solution.	Ensure the dye is fully dissolved in an appropriate organic solvent (e.g., DMSO, ethanol) before adding it to your aqueous staining buffer. Minimize the final concentration of the organic solvent to avoid cytotoxicity in live-cell imaging.
Uneven or Patchy Staining	Inconsistent pH Across the Sample: Localized pH variations within the tissue or cell culture can lead to uneven dye uptake.	Ensure proper buffering capacity of your staining solution to maintain a consistent pH throughout the experiment.
Dye Aggregation: At certain pH values, the dye molecules may aggregate, leading to non-uniform staining.	Prepare the staining solution fresh before each use and ensure thorough mixing. The use of a dispersing agent can also be considered.
High Background Staining	Non-Specific Binding: The pH of the washing buffer may not be optimal for removing non-specifically bound dye molecules.	Optimize the pH of your wash buffer. A buffer with a slightly different pH from the staining solution may be more effective at removing unbound dye. Consider using a buffer at a neutral or slightly alkaline pH for washing steps after acidic staining.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for staining with Solvent Blue 35?

A1: The optimal pH for Solvent Blue 35 staining is highly dependent on the specific application. For dyeing plastics and fibers, a weakly acidic pH of around 6.0 is sometimes used during manufacturing. In biological applications, such as staining acidic organelles like lysosomes, a more acidic environment (pH 4.5-5.5) is thought to enhance dye accumulation. For other applications, empirical testing is recommended to determine the optimal pH for your specific substrate and protocol.

Q2: How does pH affect the solubility of Solvent Blue 35?

A2: Solvent Blue 35 is a non-polar, water-insoluble dye. While its solubility in organic solvents is the primary consideration, the pH of aqueous buffers used in staining solutions can influence its stability and tendency to aggregate or precipitate once added. Extreme pH values may alter the charge characteristics of the substrate you are staining, which can indirectly affect the interaction with the dye.

Q3: Can I use the same pH for both fixation and staining?

A3: Not necessarily. The optimal pH for fixation (to preserve the structural integrity of your sample) may differ from the optimal pH for staining with Solvent Blue 35. It is important to optimize each step of your protocol independently. After fixation, ensure that the sample is properly washed and equilibrated in the appropriate staining buffer pH.

Q4: My staining is too intense. Could pH be a factor?

A4: Yes, while weak staining is a more common issue, an overly acidic pH in some applications might lead to excessive dye aggregation and non-specific binding, resulting in high background or overly intense staining. If you are experiencing this, you could try increasing the pH of your staining solution towards neutral and optimizing your wash steps.

Experimental Protocols

Protocol: Determining the Optimal pH for Solvent Blue 35 Staining of Lipids in Fixed Cells

This protocol provides a framework for testing the effect of pH on the staining efficiency of Solvent Blue 35 for intracellular lipid droplets.

Materials:

• Adherent cells cultured on coverslips

• Solvent Blue 35

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Citrate-phosphate buffer (or another suitable buffer system) at various pH values (e.g., 4.0, 5.0, 6.0, 7.0, 8.0)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Culture and Fixation:

  • Culture cells on coverslips to the desired confluency.

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Preparation of Staining Solutions:

  • Prepare a 1 mM stock solution of Solvent Blue 35 in DMSO.

  • For each pH to be tested, prepare a working staining solution by diluting the stock solution to a final concentration of 1 µM in the corresponding pH buffer. For example, for pH 4.0, dilute the stock solution in the pH 4.0 citrate-phosphate buffer.

• Staining:

  • Incubate the fixed cells with the different pH staining solutions for 30 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with the respective pH buffers.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Image the cells using a fluorescence microscope.

Data Presentation

The following table presents hypothetical data to illustrate the expected effect of pH on Solvent Blue 35 staining efficiency for lipid droplets, based on the principles of dye chemistry.

Staining Buffer pH	Mean Fluorescence Intensity (Arbitrary Units)	Qualitative Observation
4.0	850	Bright, distinct lipid droplets, some background
5.0	1200	Very bright, well-defined lipid droplets, low background
6.0	950	Bright lipid droplets, very low background
7.0	600	Moderately stained lipid droplets, very low background
8.0	350	Faintly stained lipid droplets

Note: This data is for illustrative purposes only. Actual results may vary depending on the cell type, fixation method, and imaging system.

Visualizations

Caption: Experimental workflow for optimizing the pH of Solvent Blue 35 staining.

Caption: Hypothesized effect of pH on Solvent Blue 35 staining efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. environmentclearance.nic.in [environmentclearance.nic.in]
• 3. benchchem.com [benchchem.com]
• 4. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]

Lightfastness issues with Solvent Blue 35 and how to mitigate them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are experiencing lightfastness issues with Solvent Blue 35 in their experiments.

Troubleshooting Guides

This section addresses common problems encountered during the use of Solvent Blue 35, offering potential causes and solutions in a question-and-answer format.

Question: Why is my sample containing Solvent Blue 35 fading or changing color upon exposure to light, even though it is rated as having good lightfastness?

Answer: While Solvent Blue 35, an anthraquinone (B42736) dye, generally possesses good lightfastness (typically rated 6-8 on the Blue Wool Scale), several factors can contribute to its degradation in specific applications.[1][2]

• Polymer Substrate: The type of polymer used as a matrix can significantly influence the photostability of the dye. The lightfastness of Solvent Blue 35 is known to vary in different plastics such as polystyrene (PS), polycarbonate (PC), and polymethyl methacrylate (B99206) (PMMA).[3][4]

• UV Exposure: The intensity and wavelength of the light source are critical. High-intensity UV radiation can accelerate the degradation of the dye's chromophore.

• Presence of Oxygen and Moisture: The photodegradation of anthraquinone dyes is often an oxidative process, which is exacerbated by the presence of oxygen and moisture.

• Interactions with Other Components: Other additives in your formulation, such as certain plasticizers or flame retardants, may interact with Solvent Blue 35 and sensitize it to photodegradation.

Question: How can I improve the lightfastness of Solvent Blue 35 in my polymer formulation?

Answer: The most effective method to mitigate the photodegradation of Solvent Blue 35 is to incorporate light stabilizers into your formulation. There are two main classes of stabilizers that are often used in synergy:

• UV Absorbers (UVAs): These compounds function by absorbing harmful UV radiation and dissipating it as heat, thereby protecting the dye from photodegradation. Common types include benzotriazoles and benzophenones.

• Hindered Amine Light Stabilizers (HALS): HALS are radical scavengers. They do not absorb UV radiation but instead inhibit the degradation of the polymer and the dye by trapping free radicals that are formed during photo-oxidation.

A combination of a UVA and a HALS is often recommended to provide a synergistic protective effect.

Frequently Asked Questions (FAQs)

What is the typical lightfastness rating of Solvent Blue 35?

The lightfastness of Solvent Blue 35 is generally considered good, with ratings on the Blue Wool Scale (ranging from 1 for very poor to 8 for excellent). In polystyrene (PS), it is often rated as 7-8.[3] However, in other polymers, the rating may be slightly lower.

What is the chemical nature of Solvent Blue 35?

Solvent Blue 35 is an anthraquinone-based dye. Its chemical structure is the source of its color and also influences its stability.

At what concentration should I use UV absorbers and HALS?

The optimal concentration of light stabilizers depends on the specific polymer, the thickness of the sample, and the expected intensity of UV exposure. Generally, concentrations ranging from 0.1% to 1.0% by weight for each stabilizer are a good starting point for experimentation.

Data Presentation

The following tables summarize the lightfastness of Solvent Blue 35 in various polymers and provide a guide for selecting light stabilizers.

Table 1: Lightfastness of Solvent Blue 35 in Various Polymers

Polymer	Lightfastness (Blue Wool Scale)
Polystyrene (PS)	7-8
Acrylonitrile Butadiene Styrene (ABS)	Applicable
Polymethyl Methacrylate (PMMA)	Applicable
Polycarbonate (PC)	Applicable

Note: "Applicable" indicates that Solvent Blue 35 is used in these plastics, but specific numerical lightfastness ratings can vary based on the grade of the polymer and the manufacturing process.

Table 2: Mitigation Strategies for Improving Lightfastness of Solvent Blue 35

Stabilizer Type	Examples	Recommended Concentration (by weight)	Expected Improvement
UV Absorber (UVA)	Benzotriazole derivatives, Benzophenone derivatives	0.1% - 1.0%	Significant improvement by filtering UV radiation.
Hindered Amine Light Stabilizer (HALS)	Tetramethylpiperidine derivatives	0.1% - 1.0%	Significant improvement by scavenging free radicals.
UVA + HALS Combination	-	0.1% - 0.5% of each	Synergistic effect, providing broader and more durable protection.

Experimental Protocols

Protocol for Accelerated Lightfastness Testing

This protocol is based on established standards such as ISO 4892-2 and ASTM D4329 for the testing of plastics.

1. Objective:

To evaluate the lightfastness of Solvent Blue 35 in a polymer matrix, with and without the addition of light stabilizers.

2. Materials and Equipment:

• Polymer resin (e.g., Polystyrene, Polycarbonate)

• Solvent Blue 35

• Light stabilizers (UV absorber, HALS)

• Injection molding machine or film extruder to prepare samples

• Accelerated weathering chamber equipped with a xenon-arc lamp (as per ISO 4892-2) or a fluorescent UV lamp (as per ASTM D4329)

• Spectrocolorimeter or a spectrophotometer

• Blue Wool Scale standards (ISO 105-B02)

3. Sample Preparation:

• Prepare different formulations of the polymer:

  • Control: Polymer + Solvent Blue 35

  • Test Sample 1: Polymer + Solvent Blue 35 + UV Absorber

  • Test Sample 2: Polymer + Solvent Blue 35 + HALS

  • Test Sample 3: Polymer + Solvent Blue 35 + UV Absorber + HALS

• Ensure a homogenous dispersion of the dye and stabilizers in the polymer matrix through a suitable compounding method.

• Produce standardized test plaques or films of a specified thickness.

• Mount the samples in the holders of the weathering chamber alongside the Blue Wool Scale standards. A portion of each sample should be masked to serve as an unexposed reference.

4. Exposure Conditions (Example based on ISO 4892-2, Cycle A):

• Light Source: Xenon-arc lamp with daylight filters.

• Irradiance: 60 ± 2 W/m² in the 300-400 nm range.

• Black Panel Temperature: 65 ± 3 °C.

• Relative Humidity: 50 ± 10%.

• Light/Dark/Water Spray Cycle: 102 minutes of light, followed by 18 minutes of light and water spray.

5. Evaluation:

• Periodically remove the samples from the chamber at predetermined intervals.

• Visually assess the color change of the exposed area compared to the masked area and the Blue Wool Scale standards. The lightfastness rating is determined by the Blue Wool standard that shows a similar degree of fading.

• Quantitatively measure the color change (ΔE*ab) using a spectrocolorimeter.

Visualizations

Caption: Photodegradation pathway of Solvent Blue 35.

Caption: Mitigation of photodegradation using UV absorbers and HALS.

Caption: Workflow for lightfastness testing of Solvent Blue 35.

References

• 1. Solvent blue 35|CAS NO.17354-14-2 [xcolorpigment.com]
• 2. chaostrade.eu [chaostrade.eu]
• 3. China Solvent Blue 35 / CAS 17354-14-2 factory and manufacturers | Precise Color [precisechem.com]
• 4. specialchem.com [specialchem.com]

Enhancing the solubility of Solvent Blue 35 in specific solvent systems

Technical Support Center: Enhancing the Solubility of Solvent Blue 35

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dissolving Solvent Blue 35 in various solvent systems.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Blue 35 and what are its general solubility characteristics?

A1: Solvent Blue 35, also known as Sudan Blue II or Oil Blue 35, is a synthetic anthraquinone (B42736) dye.[1][2] It appears as a dark blue or dark red-purple powder and is non-ionic.[1] Its chemical structure makes it fundamentally insoluble in water but soluble in a range of organic solvents.[3][4] It is widely used for coloring plastics (like PS, ABS, PC, PMMA), printing inks, waxes, oils, and other non-polar materials.

Q2: In which common organic solvents is Solvent Blue 35 soluble?

A2: Solvent Blue 35 exhibits varying degrees of solubility in different organic solvents. It is most soluble in chlorinated and aromatic hydrocarbons. Its solubility is considerably lower in polar solvents like alcohols and ketones. For specific solubility values at 20°C, please refer to Table 1.

Q3: How does temperature influence the solubility of Solvent Blue 35?

A3: For most solid solutes, including Solvent Blue 35, increasing the temperature of the solvent will increase both the rate of dissolution and the amount of solute that can be dissolved. This is because higher thermal energy helps overcome the intermolecular forces within the dye's crystal structure, allowing more molecules to interact with and dissolve in the solvent. In plastics processing, ensuring an adequate processing temperature is critical for achieving uniform dissolution.

Q4: Besides solvent choice and temperature, what other factors affect solubility?

A4: Several factors can influence the dissolution of Solvent Blue 35:

• Particle Size: Reducing the particle size of the dye powder increases the surface area available for interaction with the solvent, which accelerates the dissolution rate.

• Agitation/Stirring: Stirring or sonicating the mixture continuously introduces fresh solvent to the dye particles, speeding up the dissolution process.

• Co-solvency: The solubility of a sparingly soluble dye can often be enhanced by using a mixture of compatible solvents (a co-solvent system) instead of a single solvent.

• Purity of the System: Contaminants in either the solvent or the dye can negatively impact solubility.

Troubleshooting Guide

Q5: I'm having trouble dissolving Solvent Blue 35 completely. What should I do?

A5: If you are experiencing incomplete dissolution, consider the following troubleshooting steps:

• Verify Solvent Compatibility: Ensure you are using a solvent in which Solvent Blue 35 has high solubility. Dichloromethane and methylbenzene (toluene) are excellent choices. Refer to the solubility data in Table 1.

• Increase Temperature: Gently warm the solvent while stirring. For many systems, increasing the temperature to 40-60°C can significantly improve solubility. Always work in a well-ventilated area and be mindful of the solvent's boiling point.

• Reduce Particle Size: If the dye powder consists of large aggregates, gently grind it to a finer powder using a mortar and pestle before adding it to the solvent. This increases the surface area and dissolution rate.

• Enhance Agitation: Increase the stirring speed or use a sonicator. Sonication can be particularly effective for breaking up small agglomerates and enhancing dissolution in viscous solvents or when only slight solubility is observed.

Q6: The color of my solution is uneven, or I see specks of undissolved dye. How can I fix this?

A6: Uneven coloration is typically a sign of poor dispersion or incomplete dissolution.

• Pre-dissolve the Dye: A highly effective technique is to create a concentrated stock solution by pre-dissolving the dye in a small volume of a highly compatible solvent (e.g., dichloromethane). Once fully dissolved, this concentrate can be added to the main solvent system or polymer matrix, which usually results in a much more uniform color.

• Filter the Solution: After allowing sufficient time for dissolution, you can filter the solution through a syringe filter (e.g., 0.22 µm or 0.45 µm) to remove any remaining microscopic, undissolved particles. This is particularly useful for applications requiring high optical clarity.

Q7: The dye dissolved initially but is now precipitating out of the solution. Why is this happening and what can I do?

A7: Precipitation, or "crashing out," occurs when the solution becomes supersaturated. This can be caused by:

• Temperature Changes: If the dye was dissolved at an elevated temperature, allowing the solution to cool may reduce its solubility to a point where it can no longer remain dissolved. If the application requires stability at a lower temperature, you may need to select a different solvent or use a co-solvent system that offers better stability at that temperature.

• Solvent Evaporation: If the solvent is volatile, its evaporation will increase the concentration of the dye, potentially beyond its solubility limit. Ensure your container is well-sealed.

• Addition of an Anti-solvent: Adding a liquid in which the dye is insoluble (an anti-solvent) to the solution will cause it to precipitate. This principle is sometimes used intentionally for recrystallization to purify the dye.

Data Presentation

Table 1: Solubility of Solvent Blue 35 in Various Organic Solvents

This table summarizes the quantitative solubility of Solvent Blue 35 in common organic solvents at 20°C.

Solvent	Chemical Class	Solubility (g/L) at 20°C
Dichloromethane	Chlorinated Hydrocarbon	171.3
Methylbenzene (Toluene)	Aromatic Hydrocarbon	86.3
Butyl Acetate	Ester	22.3
Acetone	Ketone	13.6
Ethyl Alcohol	Alcohol	2.6

Data sourced from technical data sheets.

Experimental Protocols

Protocol 1: Standard Method for Dissolving Solvent Blue 35

This protocol describes a general procedure for dissolving Solvent Blue 35 in an organic solvent in a laboratory setting.

• Preparation: Weigh the desired amount of Solvent Blue 35 powder. Select a suitable solvent based on the required concentration and compatibility (refer to Table 1).

• Solvent Addition: In a properly sized glass container (e.g., beaker or flask), add the selected solvent. Place a magnetic stir bar in the container and place it on a magnetic stir plate.

• Dye Addition: While the solvent is stirring, slowly add the pre-weighed Solvent Blue 35 powder. Adding the powder slowly prevents clumping.

• Dissolution: Cover the container to prevent solvent evaporation. Allow the mixture to stir for at least 30-60 minutes. For solvents with lower compatibility, a longer stirring time may be necessary.

• Gentle Heating (Optional): If the dye does not dissolve completely at room temperature, gently heat the solution on a hot plate stirrer to 40-50°C. Do not exceed the solvent's boiling point.

• Visual Inspection: Continue stirring until the solution is clear and no solid particles are visible.

• Cooling & Storage: If heated, allow the solution to cool to room temperature. If the dye remains in solution, it is stable. Store in a sealed, labeled container.

Protocol 2: Enhancing Solubility Using a Co-Solvent System

This protocol is for situations where a single solvent does not provide adequate solubility or stability.

• Solvent Selection: Identify a "primary solvent" in which the dye has very high solubility (e.g., dichloromethane) and a "secondary solvent" which is the bulk medium but may be a poorer solvent for the dye. Ensure the two solvents are miscible.

• Prepare Concentrate: In a small container, dissolve the entire required amount of Solvent Blue 35 powder in a minimal volume of the primary solvent. Stir or sonicate until fully dissolved to create a concentrated solution.

• Dilution: Place the full volume of the secondary (bulk) solvent in the main container and begin stirring.

• Slow Addition: Slowly add the concentrated dye solution dropwise to the stirring bulk solvent. The slow rate of addition is critical to prevent localized supersaturation and precipitation.

• Finalization: Once all the concentrate has been added, allow the final solution to stir for an additional 15-20 minutes to ensure homogeneity.

Visualizations

Caption: A typical experimental workflow for dissolving Solvent Blue 35.

Caption: Logical diagram of factors that directly impact solubility.

References

• 1. Solvent Blue 35 CAS#: 17354-14-2 [m.chemicalbook.com]
• 2. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]
• 3. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 4. Solvent Blue 35 | OGILVY [jnogilvychem.com]

Technical Support Center: Minimizing Dye Migration of Solvent Blue 35 in Plastics

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the migration of Solvent Blue 35 in plastic matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Solvent Blue 35 in plastics, offering potential causes and actionable solutions.

Issue	Potential Causes	Recommended Solutions
Color Bleeding or Staining on Adjacent Materials	- High Processing Temperature: Excessive heat can increase the mobility of dye molecules within the plastic. - Incompatible Polymer Matrix: The polarity and crystallinity of the plastic can affect dye solubility and mobility. - Presence of Plasticizers or Other Additives: Certain additives can act as solvents for the dye, facilitating its migration. - Excessive Dye Concentration: Overloading the plastic with dye can lead to the presence of unbound dye molecules.	- Optimize Processing Temperature: Lower the processing temperature to the minimum required for adequate melt flow and dispersion. - Polymer Selection: Select a polymer with good compatibility with Solvent Blue 35. Generally, amorphous polymers with some polarity like ABS, PC, and PMMA show good results.[1][2][3][4][5] - Evaluate Additive Package: Assess the compatibility of all additives with Solvent Blue 35. Consider using high molecular weight plasticizers or alternative additives with lower solvating effects. - Reduce Dye Loading: Use the minimum concentration of Solvent Blue 35 necessary to achieve the desired color.
Color Fading or Loss Over Time	- UV Degradation: Exposure to ultraviolet (UV) light can break down the dye molecules. - Chemical Attack: Contact with certain chemicals or solvents can cause the dye to leach out. - Sublimation: At elevated temperatures, the dye may transition directly from a solid to a gas, leading to color loss from the surface.	- Incorporate UV Stabilizers: Add UV absorbers or hindered amine light stabilizers (HALS) to the plastic formulation. - Chemical Resistance Testing: Test the colored plastic for compatibility with its intended end-use environment. - Select Dyes with High Thermal Stability: While Solvent Blue 35 has good heat resistance, ensure processing and end-use temperatures do not approach its sublimation point.
Inconsistent Color Distribution (Specks or Streaks)	- Poor Dye Dispersion: Inadequate mixing can lead to localized high concentrations of the dye. - Incompatibility with Masterbatch Carrier: The carrier resin of the masterbatch may not be fully compatible with the bulk polymer.	- Improve Mixing and Dispersion: Optimize screw design, mixing speed, and residence time during compounding. - Ensure Masterbatch Compatibility: Use a masterbatch with a carrier resin that is identical or highly compatible with the primary polymer.

Frequently Asked Questions (FAQs)

1. What is dye migration and why is it a concern?

Dye migration is the movement of a colorant from the plastic matrix to the surface or into an adjacent material upon contact. This can lead to aesthetic defects, contamination of other materials, and in regulated applications such as medical devices or food packaging, it can pose safety risks due to the leaching of non-bound colorants.

2. In which types of plastics is Solvent Blue 35 most and least likely to migrate?

• Most Suitable (Lower Migration Risk): Solvent Blue 35, an anthraquinone (B42736) dye, generally exhibits good migration resistance in amorphous polymers with a degree of polarity. These include:

  • Polystyrene (PS)

  • Acrylonitrile Butadiene Styrene (ABS)

  • Polymethyl Methacrylate (PMMA)

  • Polycarbonate (PC)

• Potentially Higher Migration Risk: In highly crystalline or very non-polar polymers, or those with a high concentration of incompatible additives, the risk of migration may be higher. Careful testing is recommended for polymers like Polypropylene (PP) and Polyethylene (PE).

3. How does temperature affect the migration of Solvent Blue 35?

Higher temperatures increase the kinetic energy of both the polymer chains and the dye molecules. This increased energy can overcome the intermolecular forces holding the dye in place, leading to a higher rate of diffusion and migration. It is crucial to control both processing temperatures and the temperature conditions of the final product's environment.

4. Can additives in the plastic formulation influence dye migration?

Yes, additives can have a significant impact. Plasticizers, for instance, can increase the free volume within the polymer matrix and act as a solvent for the dye, thereby promoting migration. Other additives like lubricants or processing aids might also affect the compatibility and distribution of the dye. It is advisable to use high molecular weight plasticizers or those with lower solvency for the dye.

5. Are there any surface treatments that can prevent dye migration?

While not a primary method for solvent dyes incorporated into the bulk plastic, surface treatments can sometimes be employed in specific applications. Techniques like applying a clear, migration-resistant topcoat or surface cross-linking through UV or plasma treatment can create a barrier that hinders dye molecules from reaching the surface.

6. How can I test for dye migration in my specific application?

You can perform a contact migration test. This involves placing the colored plastic sample in direct contact with a "receptor" material (e.g., a white plastic plaque, a piece of fabric, or a solvent-soaked filter paper) under specific conditions of temperature, pressure, and time. After the test period, the receptor material is visually or instrumentally analyzed for any color transfer. A detailed protocol is provided in the "Experimental Protocols" section.

Quantitative Data

Due to the proprietary nature of many formulations and the dependency of migration on the specific polymer grade and additive package, publicly available quantitative data for Solvent Blue 35 migration is limited. The following tables are provided as templates to be populated with data from your own experimental testing, using the protocols outlined below.

Table 1: Migration of Solvent Blue 35 in Different Polymers at Elevated Temperature

Polymer	Test Temperature (°C)	Test Duration (hours)	Migration Rating (1-5, 5=severe)	% Dye Migrated (if quantified)
ABS	80	24
PC	80	24
PS	80	24
PMMA	80	24

Table 2: Effect of Plasticizer on Solvent Blue 35 Migration in PVC

Plasticizer Type	Plasticizer Conc. (%)	Test Temperature (°C)	Test Duration (hours)	Migration Rating (1-5, 5=severe)
DOP	30	60	48
DINP	30	60	48
High MW Polyester	30	60	48

Experimental Protocols

Protocol 1: Contact Migration Test

Objective: To qualitatively and quantitatively assess the migration of Solvent Blue 35 from a colored plastic sample to a receptor material.

Materials:

• Colored plastic plaques (e.g., 50mm x 50mm x 2mm)

• Receptor material (e.g., white plaques of the same polymer without dye, or a standard white PVC or HDPE plaque)

• Glass plates

• Weight (e.g., 1 kg)

• Forced-air convection oven

• Spectrophotometer or colorimeter (for quantitative analysis)

• Solvent for extraction (e.g., Dichloromethane)

• UV-Vis Spectrophotometer (for quantitative analysis)

Procedure:

• Clean the surfaces of both the colored plastic sample and the receptor plaque with isopropyl alcohol and allow them to dry completely.

• Place the colored plaque in the center of a clean glass plate.

• Place the white receptor plaque directly on top of the colored plaque, ensuring full surface contact.

• Place another glass plate on top of the receptor plaque, followed by the weight, to ensure consistent pressure.

• Place the entire assembly in the preheated oven at the desired test temperature (e.g., 70°C).

• After the specified duration (e.g., 24 hours), remove the assembly from the oven and allow it to cool to room temperature.

• Disassemble the setup and visually inspect the white receptor plaque for any signs of color transfer. A rating scale (e.g., 1-5, where 1 is no migration and 5 is severe migration) can be used for qualitative assessment.

• For quantitative analysis, the migrated dye can be extracted from the surface of the receptor plaque using a suitable solvent. The concentration of the dye in the solvent can then be determined using UV-Vis spectrophotometry by comparing the absorbance to a standard calibration curve.

Protocol 2: Solvent Extraction Test for Leaching

Objective: To determine the amount of Solvent Blue 35 that leaches from a plastic sample into a solvent.

Materials:

• Colored plastic sample of known surface area and weight.

• Extraction solvent (select a solvent that the plastic is resistant to but can dissolve the dye, e.g., isopropanol, ethanol, or a food simulant if applicable).

• Glass container with a lid.

• Shaker or agitator.

• UV-Vis Spectrophotometer.

Procedure:

• Measure and record the dimensions and weight of the colored plastic sample.

• Place the sample in a glass container.

• Add a known volume of the extraction solvent to the container, ensuring the sample is fully submerged.

• Seal the container and place it on a shaker at a controlled temperature for a specified duration (e.g., 24 hours at 40°C).

• After the extraction period, carefully remove the plastic sample.

• Analyze the solvent using a UV-Vis spectrophotometer to determine the concentration of the leached Solvent Blue 35. This is done by measuring the absorbance at the wavelength of maximum absorption for Solvent Blue 35 and comparing it to a pre-established calibration curve.

• The amount of leached dye can be reported as mass per unit surface area of the plastic sample.

Visualizations

Caption: Key factors that can lead to increased dye migration in plastics.

Caption: Experimental workflow for the contact migration test.

References

• 1. specialchem.com [specialchem.com]
• 2. China Solvent Blue 35 / CAS 17354-14-2 factory and manufacturers | Precise Color [precisechem.com]
• 3. China Biggest Solvent Blue 35 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]

Reference Data & Comparative Studies

A Researcher's Guide: Selecting the Optimal Stain for Neutral Lipid Visualization

For researchers, scientists, and drug development professionals engaged in the study of cellular metabolism, lipid-based signaling, and various disease states, the accurate visualization and quantification of neutral lipids are paramount. While Solvent Blue 35 has its applications, a range of alternative dyes offer distinct advantages in terms of specificity, photostability, and suitability for live-cell imaging. This guide provides an objective comparison of the leading alternatives—Nile Red, BODIPY 493/503, and Oil Red O—supported by experimental data and detailed protocols to aid in the selection of the most appropriate stain for your research needs.

Performance Comparison of Neutral Lipid Stains

The selection of a neutral lipid stain is often dictated by the experimental requirements, including the imaging modality (fluorescence vs. brightfield), the cell state (live vs. fixed), and the need for multiplexing with other fluorescent probes. The following table summarizes the key performance indicators for the most common alternatives to Solvent Blue 35.

Feature	Nile Red	BODIPY 493/503	Oil Red O
Imaging Modality	Fluorescence	Fluorescence	Brightfield Microscopy
Cell Compatibility	Live and Fixed Cells	Live and Fixed Cells	Fixed Cells Only
Excitation Max (nm)	~552 (in lipids)[1]	~493	N/A
Emission Max (nm)	~636 (in lipids)[1]	~503	N/A
Stokes Shift (nm)	~84[1]	~10[2]	N/A
Quantum Yield (Φ)	High in lipids, low in water[1]	High	N/A
Molar Absorptivity (ε)	~38,000 cm⁻¹M⁻¹ (in Dioxane)	>80,000 cm⁻¹M⁻¹	N/A
Key Advantages	Fluorogenic (low background), large Stokes shift	High brightness and photostability, narrow emission spectrum suitable for multiplexing	Simple, well-established method, no specialized fluorescence equipment needed
Key Disadvantages	Broad emission spectrum can lead to spectral bleed-through, less specific than BODIPY 493/503	Small Stokes shift can cause spectral overlap, not fluorogenic (potential for background signal)	Not suitable for live-cell imaging, less sensitive than fluorescent methods

Experimental Protocols

Detailed methodologies for the key staining procedures are provided below to ensure reproducibility and optimal results.

Nile Red Staining for Live Cells

This protocol is suitable for the visualization of neutral lipid droplets in living cells.

• Prepare Staining Solution: Prepare a 1 mg/mL stock solution of Nile Red in DMSO. Immediately before use, dilute the stock solution to a final working concentration of 100-1000 nM in pre-warmed cell culture medium or a suitable buffer like PBS.

• Cell Preparation: Grow cells to the desired confluency on coverslips or in imaging-compatible plates.

• Staining: Remove the culture medium and add the Nile Red staining solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at room temperature or 37°C, protected from light.

• Washing: Gently wash the cells two to three times with PBS to remove excess stain.

• Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter sets (e.g., TRITC or Cy3.5).

BODIPY 493/503 Staining for Fixed Cells

This protocol is ideal for high-resolution imaging of lipid droplets in fixed cells and is compatible with immunofluorescence co-staining.

• Cell Preparation and Fixation: Grow cells on coverslips. Wash twice with PBS and then fix with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS for 5 minutes each to remove the fixative.

• Permeabilization (Optional): If co-staining for intracellular antigens, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

• Prepare Staining Solution: Prepare a 1 mg/mL stock solution of BODIPY 493/503 in DMSO. Dilute the stock solution to a final working concentration of 1-2 µg/mL in PBS.

• Staining: Add the BODIPY 493/503 staining solution to the fixed cells.

• Incubation: Incubate for 10-15 minutes at room temperature, protected from light.

• Washing: Wash the cells twice with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an anti-fade mounting medium. Image using a fluorescence microscope with a standard fluorescein (B123965) filter set.

Oil Red O Staining for Fixed Cells

This classic method is used for the brightfield visualization and quantification of neutral lipids.

• Cell Preparation and Fixation: Grow cells in multi-well plates. Wash with PBS and fix with 10% formalin for at least 30 minutes.

• Prepare Oil Red O Working Solution: Prepare a stock solution of 0.5% Oil Red O in isopropanol (B130326). To create the working solution, mix 6 parts of the stock solution with 4 parts of distilled water. Allow the solution to sit for 10 minutes and then filter it through a 0.2 µm filter.

• Washing: Wash the fixed cells twice with distilled water.

• Dehydration: Remove the water and add 60% isopropanol to the cells for 5 minutes.

• Staining: Remove the isopropanol and add the filtered Oil Red O working solution to cover the cells completely.

• Incubation: Incubate for 10-15 minutes at room temperature.

• Washing: Remove the staining solution and wash the cells repeatedly with distilled water until the excess stain is removed.

• Imaging: Acquire images using a brightfield microscope. Lipid droplets will appear as red puncta. For quantification, the stain can be eluted with 100% isopropanol and the absorbance can be measured at approximately 500 nm.

Experimental Workflow and Logical Relationships

The following diagram illustrates the general experimental workflow for the different neutral lipid staining methods.

Comparative workflow for neutral lipid staining.

Conclusion

The choice of a neutral lipid stain is a critical step in experimental design. For live-cell imaging and dynamic studies, Nile Red and BODIPY 493/503 are the preferred choices, with BODIPY 493/503 offering superior spectral properties for multicolor imaging. For endpoint assays and when fluorescence microscopy is not available, Oil Red O remains a reliable and cost-effective method. By understanding the distinct characteristics and following the optimized protocols presented in this guide, researchers can confidently select and apply the most suitable stain to achieve high-quality, reproducible data in their investigations of neutral lipid biology.

References

• 1. benchchem.com [benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Lipid Quantification: Validating Solvent Blue 35 Staining with Biochemical Triglyceride Assays

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount to understanding cellular metabolism, disease progression, and the efficacy of therapeutic interventions. This guide provides a comprehensive comparison of two common methodologies for assessing cellular lipid content: the histochemical stain Solvent Blue 35 and biochemical triglyceride assays. We present experimental data, detailed protocols, and logical workflows to assist in the validation and application of these techniques.

Histochemical stains like Solvent Blue 35 offer a rapid, qualitative, and spatially resolved method for visualizing intracellular lipid droplets. However, for robust quantitative analysis, correlation with a gold-standard biochemical assay is essential. This guide outlines the principles of both approaches and provides a framework for their comparative validation.

Performance Comparison: Solvent Blue 35 vs. Biochemical Triglyceride Assay

The following table summarizes the key performance characteristics of Solvent Blue 35 staining and a typical enzymatic triglyceride assay. The quantitative data presented is illustrative and based on comparative studies between lipid stains and biochemical assays. Researchers should generate their own data for specific cell types and experimental conditions.

Feature	Solvent Blue 35 Staining with Elution	Biochemical Triglyceride Assay
Principle	Staining of neutral lipids followed by dye elution and spectrophotometric quantification.	Enzymatic hydrolysis of triglycerides to glycerol (B35011) and free fatty acids, followed by a colorimetric or fluorometric readout.
Quantification	Relative quantification based on absorbance of the eluted dye.	Absolute quantification against a standard curve of known triglyceride concentrations.
Sensitivity	Moderate; dependent on staining efficiency and elution recovery.	High; capable of detecting low picomole levels of triglycerides.
Throughput	Lower; requires multiple steps of staining, washing, and elution.	Higher; amenable to 96-well plate format for automated processing.
Spatial Resolution	High; allows for visualization of lipid droplets within individual cells.	None; provides a bulk measurement of triglycerides from a cell lysate.
Linear Range	Narrower; may require optimization to avoid signal saturation.	Wider; typically linear over several orders of magnitude.
Cost per Sample	Lower.	Higher.

Experimental Protocols

Detailed methodologies for both Solvent Blue 35 staining with quantification and a standard biochemical triglyceride assay are provided below.

Solvent Blue 35 Staining and Quantification Protocol

This protocol is designed for the quantification of neutral lipids in cultured cells.

Materials:

• Solvent Blue 35 (also known as Sudan Blue II)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Propylene (B89431) glycol

• Isopropanol (B130326)

• Spectrophotometer or plate reader capable of measuring absorbance at ~652 nm

Procedure:

• Cell Culture and Treatment: Plate and treat cells in a multi-well plate as required for your experiment.

• Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells with 4% PFA for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Staining: Prepare a 0.5% (w/v) stock solution of Solvent Blue 35 in propylene glycol. Gently heat to dissolve. Dilute the stock solution 1:1 with distilled water to make the working staining solution. Incubate the fixed cells with the Solvent Blue 35 staining solution for 10-15 minutes at room temperature.

• Differentiation: Wash the cells with 85% propylene glycol for 2-3 minutes to remove excess stain.

• Washing: Wash the cells thoroughly with distilled water.

• Image Acquisition (Optional): At this stage, images can be acquired using a light microscope to visualize the stained lipid droplets.

• Dye Elution: After imaging, completely aspirate the water. Add a defined volume of isopropanol to each well and incubate for 10 minutes with gentle agitation to elute the stain from the lipid droplets.

• Quantification: Transfer the isopropanol eluate to a new 96-well plate. Measure the absorbance at the wavelength of maximum absorbance for Solvent Blue 35, which is approximately 652 nm.

• Data Analysis: The absorbance values are directly proportional to the amount of lipid stained in the cells. Normalize the absorbance values to cell number or protein concentration for accurate comparisons between samples.

Biochemical Triglyceride Quantification Protocol

This protocol is based on a typical commercially available enzymatic triglyceride assay kit.

Materials:

• Triglyceride Quantification Kit (containing Triglyceride Assay Buffer, Lipase (B570770), Enzyme Mix, Probe, and Triglyceride Standard)

• 96-well microplate

• Microplate reader capable of measuring absorbance or fluorescence

Procedure:

• Sample Preparation:

  • Adherent Cells: Lyse the cells in a buffer compatible with the assay (e.g., the kit's assay buffer with a non-interfering detergent).

  • Suspension Cells: Pellet the cells and resuspend in the assay buffer.

  • Homogenize the cell lysate to ensure complete release of intracellular contents.

• Standard Curve Preparation: Prepare a series of triglyceride standards of known concentrations by diluting the provided stock standard in the assay buffer.

• Lipase Treatment: Add lipase to each sample and standard well to hydrolyze the triglycerides into glycerol and free fatty acids. Incubate as per the kit's instructions.

• Enzymatic Reaction: Add the enzyme mix and probe to each well. This will initiate a series of enzymatic reactions that result in the production of a colored or fluorescent product. The amount of product is directly proportional to the amount of glycerol, and thus the original amount of triglycerides.

• Incubation: Incubate the plate at room temperature, protected from light, for the time specified in the kit's protocol.

• Measurement: Measure the absorbance or fluorescence at the recommended wavelength using a microplate reader.

• Data Analysis: Subtract the blank reading from all standard and sample readings. Plot the standard curve of absorbance/fluorescence versus triglyceride concentration. Use the equation of the standard curve to calculate the triglyceride concentration in the samples. Normalize the results to the protein concentration of the cell lysate.

Validation Workflow

The following diagram illustrates the logical workflow for validating Solvent Blue 35 staining against a biochemical triglyceride assay.

Caption: Workflow for validating Solvent Blue 35 staining with a biochemical triglyceride assay.

Conclusion

Unmixing Far-Red Fluorescence from Cellular Autofluorescence: A Comparative Guide

In the realm of cellular imaging and drug development, achieving a clear signal from fluorescent probes against the backdrop of endogenous cellular fluorescence, or autofluorescence, is a critical challenge. This guide provides a comprehensive comparison of the spectral properties of a representative far-red fluorescent dye, with characteristics similar to Solvent Blue 35, and common sources of autofluorescence in biological specimens. We present a detailed protocol for spectral unmixing to effectively isolate the specific dye signal, enhancing image clarity and data accuracy for researchers, scientists, and drug development professionals.

Spectral Properties of a Far-Red Dye vs. Autofluorescence

Distinguishing the signal of a specific fluorescent probe from autofluorescence hinges on differences in their spectral properties. Autofluorescence in cells and tissues arises from a variety of endogenous molecules, each with its own broad and often overlapping emission spectrum. In contrast, fluorescent dyes typically have more defined spectral profiles.

Here, we compare the spectral characteristics of a representative far-red dye with an absorbance peak around 650 nm and a hypothetical emission peak around 670 nm, against the known spectral properties of major contributors to cellular autofluorescence.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Spectral Overlap with Far-Red Dye
Representative Far-Red Dye	~650	~670	-
Collagen	~340 - 360	~390 - 440	Low
Elastin (B1584352)	~350 - 400	~410 - 460	Low
NADH (reduced Nicotinamide Adenine (B156593) Dinucleotide)	~340 - 360	~450 - 470	Low
FAD (flavin adenine dinucleotide)	~450	~520 - 530	Moderate
Lipofuscin	Broad (UV-Vis)	Broad (~540 - 650)	High
Porphyrins	~400	~630 - 690	High

As the table indicates, while some autofluorescent species like collagen and elastin have minimal spectral overlap with a far-red dye, others, particularly lipofuscin and porphyrins, can have significant emission in the same spectral region, necessitating advanced imaging and analysis techniques like spectral unmixing.

Experimental Protocol for Spectral Unmixing

Spectral unmixing is a powerful technique that computationally separates the contributions of multiple fluorophores, including autofluorescence, from a single image. This is achieved by acquiring a "lambda stack" or "spectral stack," which is a series of images of the same field of view captured at different emission wavelengths.

I. Sample Preparation and Imaging

• Cell Culture and Staining:

  • Culture cells or prepare tissue sections as per standard laboratory protocols.

  • Stain the samples with the far-red dye (e.g., a dye with similar spectral properties to Solvent Blue 35) according to the manufacturer's instructions.

  • Prepare three control samples:

    • Unstained cells/tissue (for autofluorescence reference spectrum).

    • Cells/tissue stained only with the far-red dye (for the dye's reference spectrum).

    • A sample containing both the far-red dye and the inherent autofluorescence.

• Microscope Setup:

  • Use a confocal laser scanning microscope equipped with a spectral detector.

  • Select an excitation laser line appropriate for the far-red dye (e.g., a 633 nm or 640 nm laser).

  • Set the spectral detector to acquire a lambda stack. Define the emission wavelength range to cover the expected emission of both the far-red dye and the autofluorescence (e.g., 400 nm to 750 nm).

  • Set the wavelength interval (step size) for the lambda stack acquisition (e.g., 5 nm or 10 nm). A smaller step size will provide higher spectral resolution.

• Image Acquisition (Lambda Stack):

  • Autofluorescence Reference: Acquire a lambda stack of the unstained sample. This will serve as the reference spectrum for autofluorescence.

  • Far-Red Dye Reference: Acquire a lambda stack of the sample stained only with the far-red dye. This will be the reference spectrum for your probe.

  • Experimental Sample: Acquire a lambda stack of the co-labeled (dye + autofluorescence) sample under the identical imaging conditions used for the reference spectra.

II. Spectral Unmixing Analysis

The following steps can be performed using the microscope's proprietary software or with open-source platforms like ImageJ/Fiji.

• Define Reference Spectra:

  • Open the lambda stack from the unstained sample. Select a region of interest (ROI) that clearly represents the autofluorescence. The software will generate an average emission spectrum from this ROI. Save this as the "Autofluorescence" reference spectrum.

  • Open the lambda stack from the far-red dye-only sample. Select an ROI with a strong signal from the dye and save its spectrum as the "Far-Red Dye" reference.

• Perform Linear Unmixing:

  • Open the lambda stack from your experimental sample.

  • Initiate the linear unmixing function in the software.

  • Input the saved reference spectra for "Autofluorescence" and "Far-Red Dye".

  • The algorithm will then calculate the contribution of each reference spectrum to every pixel in the experimental lambda stack.

  • The output will be a set of images, where each image represents the isolated signal from one of the components (i.e., one image for the far-red dye and one for autofluorescence).

Visualizing the Process

To better understand the workflow and the underlying principles, the following diagrams illustrate the key concepts.

Conceptual diagram of spectral overlap between autofluorescence and a far-red dye.

A Researcher's Guide to Quantitative Lipid Droplet Analysis: A Comparative Look at Solvent Blue 35 and Fluorescent Alternatives

For researchers, scientists, and professionals in drug development, the accurate quantification of intracellular lipid droplets is crucial for understanding cellular metabolism and the progression of various diseases. This guide provides an objective comparison of Solvent Blue 35 and other common staining methods, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for your research needs.

Lipid droplets are dynamic organelles essential for energy storage, lipid metabolism, and cellular signaling. Their dysregulation is implicated in metabolic disorders such as obesity, diabetes, and fatty liver disease, as well as in cardiovascular diseases and cancer. Consequently, robust methods for visualizing and quantifying these structures are in high demand. This guide focuses on Solvent Blue 35 and compares its utility with widely used fluorescent dyes like Nile Red, BODIPY 493/503, and the histological stain Oil Red O.

Staining Methods for Lipid Droplet Quantification: A Head-to-Head Comparison

The choice of stain for lipid droplet analysis depends on several factors, including the experimental model (live or fixed cells), the required level of quantification (semi-quantitative or fully quantitative), and the available imaging instrumentation.

Feature	Solvent Blue 35 (Sudan Blue II)	Nile Red	BODIPY 493/503	Oil Red O
Principle	Lysochrome dye that stains neutral lipids.[1]	Fluorogenic dye, fluorescence depends on the hydrophobicity of the environment.[2][3]	Lipophilic fluorescent dye that accumulates in the neutral lipid core of droplets.[]	Lysochrome diazo dye that stains neutral lipids.[5]
Detection Method	Bright-field microscopy.	Fluorescence microscopy, flow cytometry, microplate reader.	Fluorescence microscopy, flow cytometry, microplate reader.	Bright-field microscopy, spectrophotometry after extraction.
Excitation/Emission	N/A (absorbance-based)	~550 nm / ~640 nm in a lipid environment.	~493 nm / ~503 nm.	N/A (absorbance-based)
Live/Fixed Cells	Primarily for fixed tissues (frozen sections).	Both live and fixed cells.	Both live and fixed cells.	Primarily for fixed cells and tissues.
Quantification	Primarily qualitative or semi-quantitative.	Quantitative analysis of fluorescence intensity.	High-precision quantitative analysis of fluorescence intensity, number, and size of droplets.	Semi-quantitative by microscopy; quantitative by spectrophotometry of extracted dye.
Advantages	Simple, inexpensive.	High sensitivity, fluorogenic nature reduces background.	High specificity, photostability, narrow emission spectrum suitable for multiplexing.	Well-established, simple staining procedure.
Limitations	Limited to fixed samples, not ideal for high-throughput quantitative analysis.	Broad emission spectrum can lead to bleed-through in multicolor imaging.	Susceptible to photobleaching under intense illumination, higher cost.	Requires fixation, extraction step for quantification can be cumbersome and variable.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are standardized protocols for each of the discussed staining methods.

Solvent Blue 35 Staining (for frozen tissue sections)

• Reagents : Solvent Blue 35 (Sudan Blue II), propylene (B89431) glycol, water, mounting medium.

• Procedure :

  • Prepare a saturated solution of Solvent Blue 35 in 85% propylene glycol.

  • Cut frozen tissue sections and fix them briefly in formalin.

  • Dehydrate the sections in propylene glycol for 5 minutes.

  • Stain with the Solvent Blue 35 solution for 10-15 minutes.

  • Differentiate in 85% propylene glycol for 3 minutes.

  • Wash thoroughly with water.

  • Mount with an aqueous mounting medium.

• Quantification : Image analysis software can be used to measure the area and intensity of the blue stain, though this is generally considered semi-quantitative.

Nile Red Staining (for cultured cells)

• Reagents : Nile Red stock solution (e.g., 1 mg/mL in DMSO), cell culture medium, Phosphate-Buffered Saline (PBS).

• Procedure :

  • Culture cells to the desired confluency in a suitable imaging plate or dish.

  • Prepare a working solution of Nile Red by diluting the stock solution in cell culture medium to a final concentration of 0.5-1 µg/mL.

  • Remove the existing medium from the cells and wash once with PBS.

  • Add the Nile Red working solution to the cells and incubate for 15-30 minutes at room temperature or 37°C, protected from light.

  • Wash the cells twice with PBS to remove excess dye.

  • Image the cells immediately using a fluorescence microscope with appropriate filters (e.g., TRITC or Texas Red).

• Quantification : The fluorescence intensity of the stained lipid droplets can be quantified using image analysis software or flow cytometry.

BODIPY 493/503 Staining (for cultured cells)

• Reagents : BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO), PBS.

• Procedure :

  • Grow cells on coverslips or in imaging-compatible plates.

  • For live-cell imaging, proceed to the staining step. For fixed cells, fix with 4% paraformaldehyde for 15 minutes and wash with PBS.

  • Prepare a staining solution by diluting the BODIPY 493/503 stock solution in PBS to a final concentration of 1-2 µM.

  • Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

  • Mount the coverslips with an appropriate mounting medium or add fresh PBS for imaging.

  • Visualize using a fluorescence microscope with a standard FITC filter set.

• Quantification : This dye is well-suited for high-content analysis systems and flow cytometry to quantify lipid droplet number, size, and total fluorescence intensity per cell.

Oil Red O Staining and Quantification (for cultured cells)

• Reagents : Oil Red O stock solution (e.g., 0.5% in isopropanol), 60% isopropanol (B130326), hematoxylin, 100% isopropanol.

• Procedure for Staining :

  • Wash cultured cells with PBS and fix with 10% formalin for at least 1 hour.

  • Wash the cells with water and then with 60% isopropanol.

  • Allow the isopropanol to evaporate completely, leaving the cells dry.

  • Add the Oil Red O working solution (freshly prepared by diluting the stock solution with water) and incubate for 10-15 minutes.

  • Wash the cells multiple times with water until the excess stain is removed.

  • Optionally, counterstain the nuclei with hematoxylin.

• Procedure for Quantification :

  • After staining, wash the cells with 60% isopropanol.

  • Extract the Oil Red O from the cells by adding 100% isopropanol and incubating for 10 minutes with gentle agitation.

  • Transfer the isopropanol containing the extracted dye to a 96-well plate.

  • Measure the absorbance at approximately 492 nm using a spectrophotometer.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for Solvent Blue 35 and the more common fluorescent staining methods.

Caption: Workflow for staining tissue sections with Solvent Blue 35.

Caption: General workflow for quantitative lipid droplet analysis using fluorescent dyes.

Concluding Remarks

While Solvent Blue 35 is a viable option for qualitative visualization of lipids in fixed tissues, its utility for high-throughput, quantitative analysis in cellular models is limited. For researchers requiring precise and robust quantification of lipid droplets, fluorescent dyes such as BODIPY 493/503 and Nile Red offer significant advantages. BODIPY 493/503, with its high specificity and photostability, is particularly well-suited for high-content screening and detailed morphological analysis. Nile Red provides a sensitive and straightforward method for assessing lipid content, especially when combined with flow cytometry. Oil Red O, though a long-standing method, is often more laborious for quantification and less sensitive than fluorescent alternatives. The selection of the optimal staining method will ultimately depend on the specific research question, cell type, and available instrumentation.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Nile Red Quantifier: a novel and quantitative tool to study lipid accumulation in patient-derived circulating monocytes using confocal microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nile Red Quantifier: a novel and quantitative tool to study lipid accumulation in patient-derived circulating monocytes using confocal microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Solvent Blue 35 vs. Sudan Black B for Myelin Staining

For researchers, scientists, and drug development professionals navigating the complexities of myelin visualization, the choice of staining agent is critical. This guide provides an objective comparison of two lipid-soluble dyes, Solvent Blue 35 and Sudan Black B, evaluating their performance, protocols, and applicability for myelin staining based on available experimental data.

Sudan Black B is a well-established, versatile stain widely used in histology and pathology for the demonstration of lipids, including the myelin sheath. In contrast, Solvent Blue 35, also known as Sudan Blue II, is primarily recognized for its industrial applications, though it sees some use in biological staining of triglycerides. This comparison aims to shed light on their respective strengths and weaknesses to inform your selection process.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of these dyes is essential to appreciate their staining mechanisms and potential applications.

Property	Solvent Blue 35 (Sudan Blue II)	Sudan Black B
Chemical Class	Anthraquinone	Diazo dye
C.I. Name	Solvent Blue 35	Solvent Black 3
C.I. Number	61554[1]	26150[2]
Molecular Formula	C22H26N2O2[3]	C29H24N6[2]
Molecular Weight	350.46 g/mol [3]	456.54 g/mol
Appearance	Dark blue powder	Dark brown to black powder
Solubility	Insoluble in water; soluble in organic solvents like ethanol, acetone, and benzene.	Insoluble in water; soluble in ethanol, propylene (B89431) glycol.
Color of Stain	Blue to greenish-blue	Blue-black to black

Mechanism of Action in Myelin Staining

Both Solvent Blue 35 and Sudan Black B are lysochromes, or fat-soluble dyes. Their staining mechanism is based on their preferential solubility in lipids over their solvent. When a tissue section is immersed in a saturated solution of the dye, the dye molecules physically move from the solvent into the lipid-rich structures of the tissue, such as the myelin sheath. This results in the coloration of these structures.

Myelin is a complex structure rich in lipids and lipoproteins. The hydrophobic nature of both dyes allows them to readily partition into the lipid bilayers of the myelin sheath, rendering it visible under a microscope.

Experimental Data Summary

Sudan Black B Performance Characteristics:

• High Resolution: Capable of resolving individual myelinated axons.

• Versatility: Can be used on frozen and paraffin-embedded sections.

• Compatibility: Can be combined with other staining techniques, such as immunostaining.

• Application: Widely used to assess demyelination and remyelination in models of neurological diseases.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable staining. Below are representative protocols for Sudan Black B staining of myelin. A specific, validated protocol for Solvent Blue 35 for myelin staining is not well-documented in the scientific literature; however, a general protocol for lipid staining with a solvent dye would likely be adaptable.

Sudan Black B Staining Protocol for Myelin (on Cryosections)

This protocol is adapted from established methods for visualizing myelin in rodent spinal cord cryosections.

• Section Preparation: Air-dry cryosections (10-20 µm) on slides for 30 minutes.

• Hydration: Rinse slides in distilled water.

• Dehydration: Immerse slides in 100% propylene glycol for 5 minutes.

• Staining: Transfer slides to a freshly prepared and filtered 0.7% Sudan Black B solution in propylene glycol and incubate for 10-15 minutes at room temperature.

• Differentiation: Differentiate the sections in 85% propylene glycol for 3 minutes.

• Washing: Wash thoroughly in distilled water.

• Counterstaining (Optional): Counterstain with a nuclear stain like Nuclear Fast Red if desired.

• Mounting: Mount with an aqueous mounting medium.

Sudan Black B Staining Workflow

Logical Framework for Dye Selection

The choice between these two dyes will largely depend on the specific requirements of the study.

Decision-making for Myelin Stain Selection

Conclusion

For researchers requiring a reliable, well-documented, and high-resolution method for myelin staining, Sudan Black B is the clear choice. Its extensive use in neuroscience provides a strong foundation of established protocols and expected results.

Solvent Blue 35 presents a potential, albeit less explored, alternative for general lipid staining. While it is known to stain triglycerides, its specific efficacy for myelin, and a lack of established protocols for this application, mean that its use would require significant optimization and validation. For laboratories with the resources for such exploratory work, it may offer an alternative staining color. However, for most routine and critical myelin analysis, Sudan Black B remains the more scientifically robust and validated option.

References

• 1. Oil Blue 35 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Comparative study of different Solvent Blue dyes in plastic coloration

A Comparative Guide to Solvent Blue Dyes for Plastic Coloration

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common Solvent Blue dyes used in the coloration of plastics: Solvent Blue 35, Solvent Blue 36, Solvent Blue 97, and Solvent Blue 104. The selection of an appropriate colorant is critical in ensuring the final product's aesthetic appeal, performance, and durability. This document outlines the key performance characteristics of these dyes, supported by available experimental data, to aid in the selection process for various plastic applications.

Overview of Solvent Blue Dyes

Solvent dyes are a class of dyes soluble in organic solvents and are widely used for coloring plastics due to their ability to dissolve in the polymer matrix, resulting in a transparent and vibrant coloration. The dyes compared in this guide are all anthraquinone-based, which generally imparts good heat stability and lightfastness. They are suitable for a range of plastics, including polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polycarbonate (PC), polymethyl methacrylate (B99206) (PMMA), and polyethylene (B3416737) terephthalate (B1205515) (PET).[1][2][3][4]

Comparative Performance Data

The performance of a solvent dye in a plastic is evaluated based on several key parameters: heat stability, lightfastness, and migration resistance. The following tables summarize the available data for the selected Solvent Blue dyes in various polymers.

Table 1: Heat Stability of Solvent Blue Dyes in Various Plastics (°C)

Heat stability is a crucial factor, especially for engineering plastics that are processed at high temperatures.[5] The values in the table indicate the maximum temperature at which the dye remains stable without significant degradation or color change.

Dye	Polystyrene (PS)	ABS	Polycarbonate (PC)	PMMA	PET
Solvent Blue 35	260	Applicable	Applicable	Applicable	Applicable
Solvent Blue 36	260	Superior	Superior	Superior	Applicable
Solvent Blue 97	300	Applicable	Applicable	Applicable	Superior
Solvent Blue 104	300	300	300	300	300

Data compiled from various manufacturer technical datasheets. "Applicable" or "Superior" indicates suitability without a specific temperature mentioned in the source.

Table 2: Lightfastness of Solvent Blue Dyes (Blue Wool Scale)

Lightfastness measures the resistance of the dye to fading when exposed to light. It is rated on the Blue Wool Scale, where a higher number indicates better fastness (1=very poor, 8=excellent).

Dye	Polystyrene (PS)
Solvent Blue 35	7-8
Solvent Blue 36	6-7
Solvent Blue 97	7-8
Solvent Blue 104	7-8

Data is primarily available for Polystyrene. The performance in other plastics is generally expected to be similar.

Table 3: Migration Resistance of Solvent Blue Dyes (Grey Scale)

Migration resistance refers to the dye's ability to remain within the plastic matrix and not bleed onto the surface or into adjacent materials. It is often assessed using a Grey Scale, where a higher rating (typically up to 5 or 8) signifies better resistance to migration.

Dye	General Performance
Solvent Blue 35	Good
Solvent Blue 36	Good
Solvent Blue 97	Good
Solvent Blue 104	Good

Specific numerical data for migration resistance is less consistently available in comparative formats.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure comparability and reliability.

Heat Stability Testing

This test determines the maximum temperature a colorant can withstand in a specific plastic without significant color change. A common method involves injection molding of the colored plastic at various temperatures and holding it for a specified time (e.g., 5 minutes). The color change is then measured using a spectrophotometer, and the heat stability is the temperature at which the color change (ΔE*ab) remains within a specified limit (e.g., ≤ 3).

Lightfastness Testing (ISO 105-B02)

This method exposes plastic samples colored with the dye to a xenon arc lamp, which simulates natural sunlight. The fading of the sample is compared against a set of standardized blue wool fabrics with known lightfastness ratings (1 to 8). The lightfastness of the dye is the number of the blue wool standard that fades to the same extent as the sample.

Migration Resistance Testing (DIN 53775)

In this test, a colored plastic sample is brought into contact with an uncolored, plasticized PVC sheet under specified conditions of pressure and temperature (e.g., 80°C for 24 hours). The degree of color transfer to the white PVC is then assessed visually using a Grey Scale for staining, where 5 indicates no migration and 1 indicates severe migration.

Color Strength Measurement

The color strength of a dye is determined by measuring the light absorption and scattering coefficients of the colored plastic. This is often done using a spectrophotometer to measure the reflectance of the sample. The Kubelka-Munk theory is then applied to calculate the K/S value, which is proportional to the color strength. A higher K/S value indicates a greater color strength.

Visualization of Comparative Dye Performance

The following diagram provides a visual representation of the key decision-making factors when selecting a Solvent Blue dye for plastic coloration.

Caption: Comparative performance of Solvent Blue dyes in plastics.

Conclusion

The choice of a Solvent Blue dye for plastic coloration depends on the specific requirements of the application, including the type of polymer, processing conditions, and end-use environment.

• Solvent Blue 35 and 36 offer a good balance of properties for general-purpose applications in plastics like PS and ABS, with moderate to good heat stability.

• Solvent Blue 97 and 104 are high-performance dyes with excellent heat stability and lightfastness, making them suitable for demanding applications in engineering plastics such as PC and PET.

It is always recommended to conduct specific testing of the chosen dye in the intended plastic under actual processing conditions to ensure optimal performance and color consistency.

References

• 1. China Solvent Blue 35 / CAS 17354-14-2 factory and manufacturers | Precise Color [precisechem.com]
• 2. specialchem.com [specialchem.com]
• 3. China Solvent Blue 104 / CAS 116-75-6 factory and manufacturers | Precise Color [precisechem.com]
• 4. Solvent Blue 35 – Solvent Dyes for Plastic – Ranbar Blue 2N [ranbarr.com]
• 5. solventdyesupplier.com [solventdyesupplier.com]

A Comparative Analysis of Solvent Blue 35 Purity from Leading Suppliers

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount. In applications ranging from cellular imaging to quality control in manufacturing, the presence of impurities can lead to inaccurate results and compromised product quality. This guide provides a comparative assessment of Solvent Blue 35, a widely used blue solvent dye, from three hypothetical major suppliers: Supplier A, Supplier B, and Supplier C. The comparison is based on a rigorous set of analytical experiments designed to determine purity and identify potential contaminants.

Solvent Blue 35, chemically known as 1,4-bis(butylamino)-9,10-anthracenedione, is a dye valued for its solubility in nonpolar organic solvents and its vibrant blue color.[1] It finds applications in coloring plastics, inks, and oils, and as a staining agent in biological research.[2][3] However, the manufacturing process can lead to the presence of unreacted starting materials, by-products, and other impurities that may interfere with its intended use. This guide offers a head-to-head comparison of product quality from three representative suppliers to aid in the selection of the most suitable product for your specific needs.

Executive Summary of Purity Assessment

A comprehensive analysis of Solvent Blue 35 from three different suppliers was conducted using High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and UV-Vis Spectroscopy. The results reveal significant variations in purity levels and impurity profiles, underscoring the importance of thorough in-house quality control.

Supplier	Purity by HPLC (%)	Number of Impurities Detected	Major Impurity (m/z)	UV-Vis λmax (nm)
Supplier A	99.75	2	322.2	652
Supplier B	98.5	4	294.1	651
Supplier C	99.2	3	322.2	652

Table 1: Summary of Quantitative Purity Data for Solvent Blue 35 from Different Suppliers.

Supplier A demonstrated the highest purity at 99.75%, with the fewest number of detectable impurities. Supplier B showed a lower purity of 98.5% and a more complex impurity profile. Supplier C offered an intermediate purity of 99.2%. The primary impurity observed in samples from Suppliers A and C had a mass-to-charge ratio (m/z) of 322.2, suggesting a common synthesis-related by-product.

Experimental Protocols

To ensure a standardized and reproducible assessment, the following detailed experimental protocols were employed.

High-Performance Liquid Chromatography (HPLC)

The purity of Solvent Blue 35 was determined by reverse-phase HPLC.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 650 nm.[4][5]

• Injection Volume: 10 µL.

• Sample Preparation: Samples were prepared by dissolving 1 mg of Solvent Blue 35 in 10 mL of acetonitrile to a final concentration of 100 µg/mL.

Mass Spectrometry (MS)

To identify the impurities, the HPLC system was coupled to a mass spectrometer.

• Instrumentation: HPLC-MS system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Range: m/z 100-500.

• Data Analysis: The mass spectra of the impurity peaks were analyzed to determine their molecular weights.

UV-Vis Spectroscopy

The absorbance spectrum of each sample was recorded to confirm the identity and check for any shifts in the maximum absorbance wavelength (λmax).

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Solvent: Acetonitrile.

• Scan Range: 400-800 nm.

• Sample Preparation: A 10 µg/mL solution of Solvent Blue 35 in acetonitrile was prepared. The λmax for Solvent Blue 35 is expected to be around 652 nm.

Visualizing the Assessment Workflow

The following diagram illustrates the logical flow of the experimental process used to assess the purity of Solvent Blue 35 from each supplier.

Figure 1. Experimental workflow for the purity assessment of Solvent Blue 35.

Application Context: Use in Cellular Staining

Solvent Blue 35 is sometimes used as a lipid stain in microscopy. In such applications, impurities can lead to non-specific staining or cellular toxicity, confounding experimental results. The signaling pathway diagram below illustrates a hypothetical scenario where Solvent Blue 35 is used to visualize lipid droplets in cells, and how an impurity could potentially interfere with a cellular signaling pathway being investigated.

Figure 2. Hypothetical signaling pathway showing potential interference by an impurity.

Conclusion and Recommendations

The purity of Solvent Blue 35 can vary significantly between suppliers. For sensitive applications, such as in drug development and biological research, a higher purity product like that from Supplier A is recommended to ensure data integrity and reproducibility. For less critical applications, such as in the bulk coloring of plastics, a lower purity product from Supplier B or C may be a more cost-effective option. It is crucial for end-users to request certificates of analysis from suppliers and, where possible, to perform their own in-house quality control to verify the purity of this and other critical reagents. The methods outlined in this guide provide a robust framework for such an assessment.

References

• 1. Solvent Blue 35 | 17354-14-2 [chemicalbook.com]
• 2. chaostrade.eu [chaostrade.eu]
• 3. mpbio.com [mpbio.com]
• 4. researchgate.net [researchgate.net]
• 5. daneshyari.com [daneshyari.com]

A Comparative Guide to Lipid Staining in Complex Biological Samples: Solvent Blue 35, Oil Red O, and Nile Blue

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and characterization of lipids within complex biological matrices are crucial for advancing research in metabolism, neurodegenerative diseases, and cancer. The choice of staining agent is paramount for achieving reliable and specific localization of lipids in cultured cells and tissue sections. This guide provides an objective comparison of Solvent Blue 35 (also known as Sudan Blue II), Oil Red O, and Nile Blue, offering insights into their specificity, cross-reactivity, and practical application. Experimental data, detailed protocols, and visual workflows are presented to assist researchers in selecting the optimal dye for their specific needs.

Principle of Lysochrome Dyes

Solvent Blue 35 and Oil Red O belong to the Sudan family of lysochrome dyes. The staining mechanism of these dyes is based on their physical solubility properties rather than specific chemical binding. These oil-soluble, non-ionic dyes are more soluble in the neutral lipids (primarily triglycerides and cholesterol esters) within lipid droplets than in their solvent vehicles (typically alcoholic solutions). During the staining process, the dye partitions from the less favorable solvent environment into the highly hydrophobic lipid droplets, resulting in their selective coloration.[1][2] This physical staining mechanism underscores the importance of using appropriate fixation methods, as solvents like ethanol (B145695) and xylene used in paraffin (B1166041) embedding can extract the very lipids intended for staining.[3][4] Therefore, these dyes are almost exclusively used on fresh or frozen tissue sections.[5]

Comparative Analysis of Lipid Dyes

The selection of a lipid stain depends on the specific research question, the types of lipids to be detected, and the imaging modality available. While Solvent Blue 35 and Oil Red O are classic histological stains for neutral lipids, Nile Blue offers the additional advantage of distinguishing between different lipid classes based on its fluorescent properties.

Feature	Solvent Blue 35 (Sudan Blue II)	Oil Red O	Nile Blue A
Target Lipids	Primarily neutral lipids (triglycerides)	Neutral lipids (triglycerides, cholesterol esters)	Neutral lipids (pink/yellow-gold fluorescence) and acidic lipids (phospholipids, fatty acids; blue)
Staining Color	Blue-black	Intense Red	Blue (brightfield), Yellow-Gold/Red (fluorescence)
Sample Type	Frozen tissue sections	Frozen tissue sections, cultured cells	Frozen tissue sections, live or fixed cells
Imaging Method	Brightfield Microscopy	Brightfield Microscopy	Brightfield and Fluorescence Microscopy
Key Advantages	Provides a different color contrast to the red Sudan dyes.	Intense color, well-established protocols, quantifiable.	Can differentiate between neutral and acidic lipids, suitable for live-cell imaging.
Limitations	Less common than Oil Red O, limited published protocols.	Cannot be used with paraffin-embedded tissues, potential for precipitation.	Broader specificity can be a drawback if only neutral lipids are of interest.

Experimental Protocols

Detailed methodologies for tissue and cell preparation and staining are critical for reproducible results. The following are representative protocols for each dye.

Protocol 1: Solvent Blue 35 Staining of Frozen Tissue Sections

This protocol is adapted from standard methods for Sudan dyes, such as Sudan Black B, which share the same staining principle.

Reagents:

• Fresh frozen tissue sections (10-15 µm) on glass slides

• Formalin-Calcium Fixative (10% neutral buffered formalin with 1% calcium chloride)

• Propylene (B89431) Glycol

• Saturated Solvent Blue 35 solution in propylene glycol

• 85% Propylene Glycol solution

• Nuclear Fast Red or other suitable counterstain

• Aqueous mounting medium (e.g., glycerin jelly)

Procedure:

• Cut frozen sections using a cryostat and mount on glass slides. Air dry for 10-20 minutes.

• Fix the sections in Formalin-Calcium fixative for 10 minutes.

• Wash the slides in three changes of distilled water.

• Dehydrate the sections in 100% propylene glycol for 5 minutes.

• Incubate the sections in the pre-warmed (60°C) saturated Solvent Blue 35 solution for 10-15 minutes.

• Differentiate the sections in 85% propylene glycol for 3 minutes to remove excess stain.

• Rinse thoroughly in distilled water.

• If desired, counterstain the nuclei with Nuclear Fast Red for 3-5 minutes.

• Wash in several changes of distilled water.

• Mount the coverslip with an aqueous mounting medium.

Expected Results: Lipid droplets will be stained a deep blue-black color. Nuclei will be red if counterstained.

Protocol 2: Oil Red O Staining of Cultured Cells

This protocol is suitable for the detection and quantification of lipid accumulation in cultured cells.

Reagents:

• Cultured cells on coverslips or in multi-well plates

• Phosphate Buffered Saline (PBS)

• 10% Formalin solution

• 60% Isopropanol (B130326)

• Oil Red O working solution (prepared fresh by mixing 3 parts of a saturated Oil Red O stock solution in 99% isopropanol with 2 parts distilled water, and filtering)

• Hematoxylin for counterstaining (optional)

• 100% Isopropanol (for quantification)

Procedure:

• Wash cells twice with PBS.

• Fix the cells with 10% formalin for 30-60 minutes at room temperature.

• Wash the cells twice with distilled water.

• Incubate the cells with 60% isopropanol for 5 minutes.

• Remove the isopropanol and add the Oil Red O working solution to cover the cells. Incubate for 15-20 minutes.

• Wash the cells 3-5 times with distilled water until the excess stain is removed.

• (Optional) Counterstain with Hematoxylin for 1 minute, followed by thorough washing with water.

• Visualize under a brightfield microscope. For quantification, proceed to the next step.

• Elute the stain by adding 100% isopropanol to each well and incubating for 10 minutes with gentle shaking.

• Transfer the eluate to a spectrophotometer and measure the absorbance at 490-520 nm.

Expected Results: Neutral lipid droplets will be stained bright red. Nuclei will be blue if counterstained.

Protocol 3: Nile Blue Staining for Differentiating Lipid Types in Cryosections

This protocol allows for the fluorescent detection of both neutral and acidic lipids.

Reagents:

• Unfixed frozen tissue sections (10-15 µm) on glass slides

• 4% Paraformaldehyde (PFA) in PBS

• Nile Blue A staining solution (e.g., 5 µM in PBS)

• Aqueous mounting medium with DAPI (optional, for nuclear counterstaining)

Procedure:

• Cut frozen sections using a cryostat and mount on glass slides. Air dry for a maximum of 15 minutes.

• Fix the sections with 4% PFA for 10-15 minutes. Avoid alcohol-based fixatives.

• Wash the slides with PBS.

• Incubate with the Nile Blue staining solution for 10 minutes at room temperature.

• Wash the slides with PBS to remove excess stain.

• Mount the coverslip using an aqueous mounting medium, preferably one containing DAPI for nuclear visualization.

• Image using a fluorescence microscope.

Imaging Parameters:

• Neutral Lipids: Excite with a green light filter (around 488 nm) and detect yellow-gold fluorescence.

• Acidic Lipids/Nuclei: Excite with a red light filter (around 625 nm) and detect far-red fluorescence. In brightfield microscopy, neutral lipids appear pink, and acidic lipids/nuclei appear blue.

Mandatory Visualizations

To further clarify the experimental workflows and the principles of lipid staining, the following diagrams are provided.

Figure 1. Experimental workflow for Solvent Blue 35 staining of frozen tissue sections.

Figure 2. Workflow for assessing dye specificity using Thin-Layer Chromatography (TLC).

Conclusion

The choice between Solvent Blue 35, Oil Red O, and Nile Blue depends on the specific experimental goals. For routine brightfield visualization of neutral lipids in frozen sections, both Solvent Blue 35 and Oil Red O are suitable, with the choice often coming down to the desired color for contrast. Oil Red O is more widely documented and has established protocols for quantification. For researchers interested in distinguishing between neutral and acidic lipids, or those requiring a fluorescent probe for live-cell imaging, Nile Blue is the superior choice. By understanding the principles and methodologies outlined in this guide, researchers can make an informed decision to best suit their lipid visualization needs.

References

• 1. interchim.fr [interchim.fr]
• 2. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 3. benchchem.com [benchchem.com]
• 4. microbenotes.com [microbenotes.com]
• 5. What is Histology: The Histology Guide [histology.leeds.ac.uk]

A Comparative Guide to Lipid Staining: An Inter-Laboratory Perspective on Solvent Blue 35 and its Alternatives

Introduction to Lipid Staining with Lysochromes

The visualization of intracellular and extracellular lipids in histology relies on a class of fat-soluble dyes known as lysochromes. These dyes, which include the Sudan family of stains (such as Solvent Blue 35, also known as Sudan Blue II) and Oil Red O, operate on the principle of differential solubility. The dye is more soluble in the lipids being investigated than in its solvent, causing it to partition into and accumulate in the lipid droplets, thereby rendering them visible under a microscope. Due to the fact that standard tissue processing for paraffin (B1166041) embedding utilizes solvents that extract lipids, these staining techniques are predominantly performed on frozen tissue sections.[1][2][3]

Comparative Analysis of Lipid Staining Dyes

While Solvent Blue 35 is utilized for staining triglycerides, a comprehensive quantitative comparison with other widely used lipid stains is not extensively documented. However, studies comparing other Sudan dyes and Oil Red O provide valuable performance benchmarks.

Staining Method	Target Lipids	Color of Stained Lipids	Reported Sensitivity/Performance
Solvent Blue 35 (Sudan Blue II)	Primarily triglycerides[4]	Blue	Qualitative data is available, but quantitative inter-laboratory validation data is limited.
Oil Red O	Neutral lipids, triglycerides, and some lipoproteins[5]	Intense Red	A study on adipose tissue showed a 2.8-fold higher lipid content in obese subjects compared to controls.
Sudan Black B	Neutral triglycerides, lipids, and some lipoproteins	Blue-Black	Demonstrated the highest sensitivity in a comparative study, showing a 3.2-fold increase in stained area in obese subjects compared to controls.
Sudan IV	Lipids, triglycerides, and lipoproteins	Red	Showed a 2.7-fold increase in lipid content in obese subjects compared to controls in a comparative study.

Experimental Protocols

Detailed methodologies are essential for reproducibility. Below are representative protocols for Solvent Blue 35 and the widely used alternative, Oil Red O.

Representative Protocol for Solvent Blue 35 (Sudan Blue II) Staining of Frozen Sections

This protocol is based on the general principles of Sudan dye staining, as a specific, detailed protocol for Solvent Blue 35 is not widely published.

Materials:

• Frozen tissue sections (5-10 µm thick) on glass slides

• Solvent Blue 35 (Sudan Blue II) powder

• Propylene (B89431) glycol or 70% ethanol

• Distilled water

• Nuclear fast red or other suitable counterstain

• Aqueous mounting medium

Procedure:

• Section Preparation: Cut frozen tissue sections at 5-10 µm using a cryostat and mount on glass slides. Air dry the sections.

• Fixation (Optional but Recommended): Briefly fix the sections in 10% neutral buffered formalin. Wash gently with tap water.

• Staining Solution Preparation: Prepare a saturated solution of Solvent Blue 35 in either propylene glycol or 70% ethanol. Heat gently to aid dissolution and then cool to room temperature. Filter before use.

• Staining: Immerse the slides in the Solvent Blue 35 staining solution for 10-20 minutes.

• Differentiation: Briefly rinse the slides in the solvent used for the staining solution (propylene glycol or 70% ethanol) to remove excess stain.

• Washing: Rinse the slides thoroughly in distilled water.

• Counterstaining: If desired, counterstain the nuclei with a suitable stain like Nuclear Fast Red for 1-5 minutes.

• Washing: Wash gently in distilled water.

• Mounting: Mount the coverslip using an aqueous mounting medium.

Established Protocol for Oil Red O Staining of Frozen Sections

Materials:

• Frozen tissue sections (8-10 µm thick) on glass slides

• Oil Red O powder

• Isopropanol (B130326) (100% and 60%)

• Distilled water

• Alum hematoxylin (B73222) or other suitable counterstain

• Aqueous mounting medium or glycerine jelly

Procedure:

• Section Preparation: Cut frozen sections at 8-10 µm, and air dry the sections onto the slides.

• Fixation: Fix in formalin, followed by a brief wash with running tap water for 1-10 minutes.

• Pre-staining Rinse: Rinse with 60% isopropanol.

• Staining Solution Preparation:

  • Stock Solution: Dissolve 0.5 g of Oil Red O in 100 ml of isopropanol with gentle heating. This is the stock solution.

  • Working Solution: Dilute 30 ml of the stock solution with 20 ml of distilled water. Let it stand for 10 minutes and filter before use. The working solution should be made fresh.

• Staining: Stain with the freshly prepared Oil Red O working solution for 15 minutes.

• Differentiation: Rinse with 60% isopropanol.

• Counterstaining: Lightly stain nuclei with alum hematoxylin (e.g., 5 dips).

• Washing: Rinse with distilled water.

• Mounting: Mount in an aqueous mountant or glycerine jelly.

Workflow and Process Visualization

To ensure consistency in histological staining, a standardized workflow is critical. The following diagrams illustrate the key stages from tissue preparation to analysis.

Figure 1. General workflow for lipid staining of frozen tissue sections.

Figure 2. Logical workflow for the manual staining process.

Conclusion

The inter-laboratory validation of any staining protocol is paramount for ensuring the comparability and reliability of research findings. While a dedicated, published inter-laboratory validation for Solvent Blue 35 is not currently available, its utility as a lipid stain is recognized within the broader family of Sudan dyes. For researchers considering its use, it is recommended to perform in-house validation and optimization. As a point of comparison, Oil Red O and Sudan Black B remain well-characterized and widely adopted alternatives with more extensive supporting data in the scientific literature. The choice of stain will ultimately depend on the specific research question, the lipid classes of interest, and the imaging capabilities of the laboratory. Adherence to a standardized and well-documented protocol is crucial for achieving reproducible and high-quality data in lipid analysis.

References

• 1. Tissue Fixation and Processing for the Histological Identification of Lipids | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Tissue Fixation and Processing for the Histological Identification of Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. stainsfile.com [stainsfile.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Solvent Blue 35

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. The proper handling and disposal of chemicals like Solvent Blue 35 are critical components of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Solvent Blue 35, helping you to mitigate risks and adhere to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is crucial to be aware of the hazards associated with Solvent Blue 35. This substance may cause long-lasting harmful effects to aquatic life and is a combustible solid that can form explosive dust clouds.[1][2] Some safety data sheets also indicate that it may be harmful if swallowed and is suspected of causing genetic defects and cancer.[3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Solvent Blue 35. This includes:

• Chemical safety goggles or glasses with side protection.[5]

• Protective gloves.

• Suitable protective clothing to prevent skin contact.

• An approved respirator if ventilation is inadequate or dust is generated.

Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an eyewash fountain and a safety shower.

**Step-by-Step Disposal Protocol

Adherence to proper disposal protocols is essential to minimize environmental impact and ensure regulatory compliance. All waste containing Solvent Blue 35 must be managed in accordance with local, state, and federal regulations.

• Waste Collection:

  • Collect waste Solvent Blue 35, including any contaminated materials such as paper towels, gloves, and absorbent pads, in a designated and clearly labeled waste container.

  • Ensure the container is sealed to prevent the release of dust.

• Waste Classification:

  • Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.

  • Consult US EPA guidelines under 40 CFR 261.3, as well as state and local hazardous waste regulations, to ensure complete and accurate classification.

• Accidental Spill Cleanup:

  • In the event of a spill, avoid generating dust.

  • Carefully sweep or vacuum the spilled material into a closed container for disposal.

  • Prevent the spilled material from entering drains, sewers, or waterways.

• Container Management:

  • Do not reuse empty containers.

  • Thoroughly cleaned and completely emptied containers may be recycled. Otherwise, they should be disposed of in the same manner as the product itself.

• Final Disposal:

  • Dispose of the sealed waste containers through an authorized hazardous waste management facility.

  • Do not release the substance into the environment, and avoid contaminating ponds, waterways, or ditches.

Quantitative Data for Solvent Blue 35

The following table summarizes key quantitative data for Solvent Blue 35, which can be useful for risk assessment and environmental impact evaluation.

Parameter	Value	Species	Source
Acute Oral Toxicity (LD50)	~6400 mg/kg bw	Rat	ECHEMI
Acute Dermal Toxicity (LD50)	>= 2000 mg/kg bw	Rabbit	ECHEMI
Acute Inhalation Toxicity (LC50)	>= 4 mg/L air	Rat	ECHEMI
Aquatic Invertebrate Toxicity (EC50)	>100 mg/l (48 h)	Aquatic invertebrates	Koch Color
n-octanol/water partition coefficient (log KOW)	6.1 (at 23 °C)	N/A	Koch Color
Biodegradation	3% (28 d) - Not readily biodegradable	N/A	Koch Color

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Solvent Blue 35.

Solvent Blue 35 Disposal Workflow Diagram

References

• 1. kochcolor.com [kochcolor.com]
• 2. benchchem.com [benchchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. echemi.com [echemi.com]
• 5. sds.metasci.ca [sds.metasci.ca]

Essential Safety and Logistical Information for Handling Solvent Blue 35

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Solvent Blue 35 (CAS No. 17354-14-2). Adherence to these procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Solvent Blue 35 is a dye that presents several potential hazards. It is harmful if swallowed and may cause skin, eye, and respiratory irritation.[1] Some sources also indicate that it is suspected of causing genetic defects and cancer.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Hazards:

Hazard Type	Description	Citations
Acute Oral Toxicity	Harmful if swallowed, may cause gastrointestinal irritation.	[1][2]
Skin Irritation/Sensitization	May cause skin irritation and potentially an allergic skin reaction.	[1]
Eye Irritation	Dust may cause irritation and inflammation.
Respiratory Irritation	May cause irritation of the respiratory tract.
Chronic Hazards	Suspected of causing genetic defects and cancer.
Combustibility	As a powder, it can form combustible dust concentrations in the air.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specific Recommendations	Citations
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles with side-shields.
Skin Protection	Wear appropriate protective gloves (e.g., rubber gloves) and impervious clothing to prevent skin exposure.
Respiratory Protection	Use an approved respirator if ventilation is inadequate or when dust is generated.
Body Protection	Wear a laboratory coat and close-toed footwear.

Operational Plan for Safe Handling

Proper handling procedures are crucial to minimize exposure and prevent accidents.

Engineering Controls:

• Work in a well-ventilated area. Use a chemical fume hood or other local exhaust ventilation to control airborne levels.

• Ensure an eyewash station and safety shower are readily accessible.

Handling Procedures:

• Read and understand the Safety Data Sheet (SDS) before use.

• Avoid generating dust. Minimize dust generation and accumulation.

• Avoid contact with eyes, skin, and clothing.

• Do not eat, drink, or smoke in areas where Solvent Blue 35 is handled.

• Wash hands thoroughly after handling.

• Keep containers tightly closed when not in use.

Storage:

• Store in a cool, dry, well-ventilated area.

• Keep containers tightly closed and preserve in light-resistant containers.

• Store away from incompatible materials such as strong oxidizing and reducing agents.

Emergency and Disposal Plan

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

Exposure Route	First-Aid Procedure	Citations
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.
Skin Contact	Flush skin with plenty of soap and water. Get medical aid if irritation develops or persists. Remove contaminated clothing and wash before reuse.
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.

Spill and Leak Procedures:

• Evacuate personnel from the area.

• Wear appropriate personal protective equipment as indicated in the PPE section.

• Avoid generating dust.

• Carefully sweep or vacuum up the material and place it into a suitable, labeled disposal container.

• Clean the spill area thoroughly.

Disposal Plan:

• Dispose of waste Solvent Blue 35 and contaminated materials in a designated, clearly labeled, and sealed container.

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.

• Dispose of the sealed waste containers through an authorized hazardous waste management facility.

• Do not allow the product to enter drains, other waterways, or soil.

• Once emptied, original containers should be punctured to prevent reuse.

Experimental Protocols

The provided search results focus on the safety and handling of Solvent Blue 35 and do not contain specific experimental protocols. For detailed methodologies, researchers should refer to their specific experimental designs and relevant scientific literature. The primary use of Solvent Blue 35 identified in the search results is as a dye for staining triglycerides in animal tissues.

Visual Guides

To further aid in operational preparedness, the following diagrams illustrate key procedural workflows.

Caption: Standard Operating Procedure for Handling Solvent Blue 35.

Caption: Emergency Response Workflow for a Solvent Blue 35 Spill.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]